Z57346765

Core Science & Biosynthesis

Technischer Leitfaden zum Wirkmechanismus von Z57346765

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Zusammenfassung: Dieses Dokument bietet eine detaillierte technische Übersicht über den Wirkmechanismus des niedermolekularen Inhibitors Z57346765. Der Schwerpunkt liegt auf dem molekularen Ziel, den nachgeschalteten Signalwegen und den zellulären Konsequenzen seiner Wirkung, insbesondere im Kontext von Nierenzellkarzinomen (KIRC). Die hier präsentierten Daten basieren auf präklinischen In-vitro- und In-vivo-Studien.

Einleitung

Z57346765 ist ein neuartiger, niedermolekularer Inhibitor, der gezielt auf die Phosphoglyceratkinase 1 (PGK1) abzielt, ein Schlüsselenzym im glykolytischen Stoffwechselweg.[1][2][3][4] PGK1 ist bei verschiedenen Krebsarten, einschließlich des klarzelligen Nierenzellkarzinoms (KIRC), hochreguliert und spielt eine entscheidende Rolle bei der Energieversorgung von Tumorzellen.[5][6] Die Hemmung der PGK1 stellt daher eine vielversprechende Therapiestrategie dar, um das Tumorwachstum durch Eingriffe in den Zellstoffwechsel zu unterbinden. Z57346765 hat in präklinischen Modellen eine signifikante Antitumoraktivität gegen KIRC-Zellen gezeigt.[1][5][7]

Molekularer Wirkmechanismus

Der primäre Wirkmechanismus von Z57346765 ist die spezifische Hemmung der enzymatischen Aktivität von PGK1.[3][4][7] PGK1 katalysiert die reversible Umwandlung von 1,3-Bisphosphoglycerat (1,3-BPG) und ADP zu 3-Phosphoglycerat (3-PG) und ATP. Diese Reaktion ist ein entscheidender ATP-generierender Schritt in der Glykolyse.

Z57346765 bindet an die ADP-Bindungstasche von PGK1 und blockiert so dessen katalytische Funktion.[2] Diese Hemmung führt zu einer Kaskade von nachgeschalteten Effekten:

• Reduzierte Glykolyse: Die Hemmung der PGK1 verringert die metabolische Enzymaktivität, was zu einer verminderten Glukoseaufnahme und Laktatproduktion in den Krebszellen führt.[1]

• Zellzyklusstillstand: Die gestörte Energieversorgung und die metabolische Belastung führen zu einem Stillstand des Zellzyklus in der G1/S-Phase.[1]

• Beeinträchtigte DNA-Replikation und -Reparatur: Z57346765 unterdrückt die Aktivität der DNA-Replikation und beeinträchtigt die Fähigkeit der Zellen, DNA-Schäden zu reparieren.[1][2]

Diese zellulären Effekte werden durch die Herunterregulierung von Schlüsselproteinen vermittelt, die am Zellzyklus und an der DNA-Replikation beteiligt sind, darunter:

• Zellzyklus-Proteine: Cyclin B1, Cyclin D1, CDK1 und CDK2[1]

• DNA-Replikations-assoziierte Proteine: MCM3, MCM5 und POLD1[1]

Signalkaskade von Z57346765

Abbildung 1: Hemmung der PGK1 durch Z57346765 und nachgeschaltete Effekte.

Quantitative Datenzusammenfassung

Die biologische Aktivität von Z57346765 wurde durch verschiedene Assays quantifiziert. Die folgende Tabelle fasst die wichtigsten quantitativen Daten zusammen.

Parameter	Wert	Zelllinie/System	Beschreibung
Kd	2.09 x 10⁻⁵ M	PGK1-Enzym	Dissoziationskonstante, die die Bindungsaffinität an die ADP-Bindungstasche von PGK1 angibt.
IC₅₀	18.15 µM	ACHN (KIRC)	Halbe maximale Hemmkonzentration, gemessen durch einen Antiproliferationsassay (CCK-8) nach 48 Stunden Inkubation.
IC₅₀	49.45 µM	HK-2	Halbe maximale Hemmkonzentration in einer nicht-kanzerösen Nierenzelllinie, was auf eine gewisse Selektivität für Krebszellen hindeutet.

Detaillierte experimentelle Protokolle

Die Untersuchung des Wirkmechanismus von Z57346765 umfasste eine Reihe von In-vitro-Experimenten. Nachfolgend sind die methodischen Ansätze für die wichtigsten zitierten Experimente aufgeführt.

Experimenteller Arbeitsablauf

Abbildung 2: Allgemeiner experimenteller Arbeitsablauf zur Charakterisierung von Z57346765.

4.1. PGK1-Enzymaktivitätsassay (gekoppelter Assay) Dieser Assay misst die katalytische Aktivität von PGK1 indirekt. Die Reaktion wird in umgekehrter (glykolytischer) Richtung gemessen, wobei die Produktion von 1,3-BPG an die Glycerinaldehyd-3-phosphat-Dehydrogenase (GAPDH)-Reaktion gekoppelt wird.

• Reaktionsansatz: Gereinigtes rekombinantes humanes PGK1-Protein wird mit den Substraten (3-PG und ATP) und dem Kopplungsenzym GAPDH sowie NADH in einem geeigneten Puffer (z.B. Tris-HCl mit MgCl₂) inkubiert.

• Inhibitor-Zugabe: Z57346765 in verschiedenen Konzentrationen wird zum Reaktionsansatz gegeben.

• Reaktionsstart: Die Reaktion wird durch Zugabe von ATP gestartet.

• Messung: PGK1 produziert 1,3-BPG, das von GAPDH sofort zu Glycerinaldehyd-3-phosphat umgesetzt wird, wobei NADH zu NAD⁺ oxidiert wird. Der Abfall der NADH-Konzentration wird spektrophotometrisch bei einer Wellenlänge von 340 nm über die Zeit verfolgt. Die Hemmung der PGK1-Aktivität führt zu einer verlangsamten Abnahme der Absorption bei 340 nm.

4.2. Zellproliferationsassay (CCK-8) Dieser kolorimetrische Assay bestimmt die Anzahl lebensfähiger Zellen und wird zur Ermittlung der IC₅₀-Werte verwendet.

• Zellaussaat: KIRC-Zellen (z.B. ACHN) werden in einer 96-Well-Platte mit einer Dichte von ca. 5000 Zellen/Well ausgesät und 24 Stunden inkubiert.

• Behandlung: Die Zellen werden mit einer seriellen Verdünnung von Z57346765 für eine bestimmte Zeit (z.B. 48 Stunden) behandelt.

• Reagenz-Zugabe: Zu jeder Vertiefung wird CCK-8-Lösung (enthält WST-8) gegeben und für 1-4 Stunden inkubiert.

• Messung: Metabolisch aktive (lebensfähige) Zellen reduzieren WST-8 zu einem orangefarbenen Formazan-Farbstoff. Die Absorption wird bei 450 nm mit einem Mikroplatten-Lesegerät gemessen. Die Farbintensität ist direkt proportional zur Anzahl der lebensfähigen Zellen.

4.3. Zellzyklusanalyse (Durchflusszytometrie) Diese Methode wird verwendet, um die Verteilung der Zellen auf die verschiedenen Phasen des Zellzyklus (G0/G1, S, G2/M) zu bestimmen.

• Zellernte und Fixierung: Nach der Behandlung mit Z57346765 werden die Zellen geerntet und in kaltem 70%igem Ethanol fixiert, um die Zellmembranen zu permeabilisieren.

• Färbung: Die fixierten Zellen werden mit einer Propidiumiodid (PI)-Lösung gefärbt, die RNase A enthält, um eine unspezifische RNA-Färbung zu verhindern. PI interkaliert stöchiometrisch in die DNA.

• Analyse: Die Fluoreszenzintensität jeder einzelnen Zelle wird mittels eines Durchflusszytometers gemessen. Die Intensität ist direkt proportional zum DNA-Gehalt, was die Unterscheidung zwischen Zellen in der G1-Phase (2n DNA), S-Phase (>2n bis <4n DNA) und G2/M-Phase (4n DNA) ermöglicht.

4.4. Western Blot Analyse Diese Technik wird eingesetzt, um die Expression spezifischer Proteine nach der Behandlung mit Z57346765 nachzuweisen und zu quantifizieren.

• Proteinextraktion: Aus den behandelten und unbehandelten Kontrollzellen werden Gesamtproteinextrakte hergestellt.

• Gelelektrophorese und Transfer: Die Proteine werden mittels SDS-PAGE nach ihrer Größe aufgetrennt und anschließend auf eine PVDF- oder Nitrocellulose-Membran transferiert.

• Antikörper-Inkubation: Die Membran wird mit primären Antikörpern blockiert und inkubiert, die spezifisch gegen Zielproteine wie Cyclin D1, CDK2, MCM3 usw. gerichtet sind. Anschließend wird ein sekundärer Antikörper, der mit einem Enzym (z.B. HRP) konjugiert ist, zugegeben.

• Detektion: Nach Zugabe eines chemilumineszenten Substrats wird das von den Antikörpern erzeugte Signal detektiert. Die Bandenintensität korreliert mit der Menge des jeweiligen Proteins in der Probe.

Schlussfolgerung

Z57346765 ist ein potenter und spezifischer Inhibitor von PGK1, der den glykolytischen Stoffwechsel in Krebszellen wirksam unterbricht. Sein Wirkmechanismus umfasst die direkte Hemmung der Enzymaktivität, was zu einer Kaskade von zellulären Ereignissen führt, darunter Energiemangel, Zellzyklusstillstand in der G1/S-Phase und eine Beeinträchtigung der DNA-Replikations- und Reparaturmaschinerie. Diese vielfältigen Effekte machen Z57346765 zu einem vielversprechenden Kandidaten für die Entwicklung neuer Krebstherapien, insbesondere für Tumore, die eine hohe glykolytische Abhängigkeit aufweisen, wie das klarzellige Nierenzellkarzinom.

References

• 1. Flow cytometry with PI staining | Abcam [abcam.com]
• 2. apexbt.com [apexbt.com]
• 3. toolsbiotech.com [toolsbiotech.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 6. Novel inhibitors targeting the PGK1 metabolic enzyme in glycolysis exhibit effective antitumor activity against kidney renal clear cell carcinoma in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cell Counting Kit-8 Protocol (CCK-8) | Hello Bio [hellobio.com]

Z57346765: A Specific PGK1 Inhibitor for Cancer Therapy

A Technical Whitepaper for Researchers and Drug Development Professionals

Introduction

Z57346765 is a novel small-molecule inhibitor that specifically targets phosphoglycerate kinase 1 (PGK1), a key enzyme in the glycolytic pathway.[1][2][3][4] PGK1 catalyzes the conversion of 1,3-bisphosphoglycerate to 3-phosphoglycerate, a critical step for ATP generation. In cancer cells, which often exhibit elevated rates of glycolysis (the Warburg effect), PGK1 plays a crucial role in sustaining rapid proliferation and survival.[5][6] Z57346765 has demonstrated significant anti-tumor activity, particularly in preclinical models of kidney renal clear cell carcinoma (KIRC), by inhibiting the metabolic activity of PGK1.[1][2][3] This technical guide provides a comprehensive overview of Z57346765, including its mechanism of action, quantitative data on its inhibitory effects, detailed experimental protocols, and visualizations of the relevant biological pathways.

Core Data Presentation

Physicochemical Properties

Property	Value
CAS Number	1016340-64-9
Molecular Formula	C17H18N4O
Molecular Weight	294.36 g/mol

In Vitro Efficacy and Binding Affinity

The inhibitory activity of Z57346765 against PGK1 and its anti-proliferative effects on cancer cells have been quantified through various assays. The dissociation constant (KD) provides a measure of the binding affinity between Z57346765 and PGK1, while the half-maximal inhibitory concentration (IC50) indicates the concentration of the inhibitor required to reduce a biological process by 50%.

Parameter	Cell Line/Target	Value	Reference
KD	PGK1	2.09 × 10⁻⁵ M	[7]
Average IC50	KIRC Cells (48h)	~30 µM	[2]

Mechanism of Action

Z57346765 exerts its anti-cancer effects by directly inhibiting the enzymatic function of PGK1. It occupies the ADP-binding pocket of the PGK1 protein, thereby blocking its catalytic activity.[2] This inhibition leads to a dose-dependent reduction in glucose consumption and lactate (B86563) production in cancer cells, effectively disrupting the glycolytic pathway that these cells heavily rely on for energy and biosynthetic precursors.[2]

The consequences of PGK1 inhibition by Z57346765 extend beyond metabolic disruption. Preclinical studies have shown that treatment with this inhibitor leads to:

• Suppression of DNA Replication: Z57346765 impairs the DNA replication machinery in cancer cells.

• Impaired DNA Damage Repair: The inhibitor compromises the ability of cancer cells to repair DNA damage.

• Cell Cycle Arrest: Z57346765 induces cell cycle arrest at the G1/S phase, preventing cells from progressing to the DNA synthesis phase.[7]

These effects are associated with the downregulation of key proteins involved in cell cycle progression and DNA replication, including:

• Cyclin B1 and Cyclin D1

• Cyclin-dependent kinase 1 (CDK1) and Cyclin-dependent kinase 2 (CDK2)

• Minichromosome maintenance complex components 3 and 5 (MCM3, MCM5)

• DNA polymerase delta 1 (POLD1)

Signaling Pathways and Experimental Workflows

To visually represent the mechanism of action of Z57346765 and the experimental procedures used to characterize it, the following diagrams have been generated using the DOT language.

Signaling Pathway of PGK1 Inhibition by Z57346765

References

• 1. Novel inhibitors targeting the PGK1 metabolic enzyme in glycolysis exhibit effective antitumor activity against kidney renal clear cell carcinoma in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Z57346765 | Others 15 | 1016340-64-9 | Invivochem [invivochem.com]
• 5. Aerobic glycolysis: a novel target in kidney cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A novel inhibitor of PGK1 suppresses the aerobic glycolysis and proliferation of hepatocellular carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]

Die Rolle von Z57346765 bei der Glykolyse-Hemmung: Ein technischer Leitfaden

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet eine detaillierte technische Übersicht über die Rolle des Moleküls Z57346765 als Inhibitor der Glykolyse. Der Schwerpunkt liegt auf seinem Wirkmechanismus, quantitativen Daten zu seiner Wirksamkeit und detaillierten experimentellen Protokollen, die für seine Charakterisierung relevant sind.

Einleitung

Z57346765 ist ein spezifischer niedermolekularer Inhibitor des Enzyms Phosphoglyceratkinase 1 (PGK1).[1] PGK1 ist ein Schlüsselenzym im glykolytischen Stoffwechselweg und katalysiert die Umwandlung von 1,3-Bisphosphoglycerat zu 3-Phosphoglycerat, ein Schritt, der das erste ATP-Molekül in der Glykolyse erzeugt.[2][3] Durch die Hemmung von PGK1 stört Z57346765 diesen zentralen Stoffwechselweg, was zu einer verringerten Glukoseaufnahme und Laktatproduktion führt.[1] Diese Eigenschaften machen Z57346765 zu einem wichtigen Werkzeug für die Erforschung der Glykolyse und zu einem potenziellen therapeutischen Kandidaten bei Krankheiten, die durch eine hohe glykolytische Aktivität gekennzeichnet sind, wie beispielsweise Nierenzellkarzinome (KIRC).[4]

Wirkmechanismus

Z57346765 bindet spezifisch an die ADP-Bindungstasche von PGK1.[1] Diese Bindung hemmt die metabolische Enzymaktivität von PGK1 und unterbricht so den glykolytischen Fluss.[4] Die Bindungsaffinität von Z57346765 an PGK1 wurde mit einem KD-Wert von 2,09 × 10⁻⁵ M bestimmt.[1] Neben seiner direkten Wirkung auf die Glykolyse führt die Hemmung von PGK1 durch Z57346765 in Nierenzellkarzinomzellen zur Hemmung der DNA-Replikation, zur Beeinträchtigung der DNA-Reparatur und zum Stillstand des Zellzyklus.[1][4]

Wirkmechanismus von Z57346765 in der Glykolyse.

Quantitative Daten zur Wirksamkeit

Die antiproliferative Aktivität von Z57346765 wurde in verschiedenen menschlichen Nierenzellkarzinom-Zelllinien und einer normalen Nierenzelllinie untersucht. Die halbmaximale Hemmkonzentration (IC50) wurde nach einer Inkubationszeit von 48 Stunden mittels CCK-8-Assay bestimmt.

Zelllinie	Zelltyp	IC50-Wert (μM)
ACHN	Nierenzellkarzinom	18.15[1]
786-O	Nierenzellkarzinom	26.59[1]
OS-RC-2	Nierenzellkarzinom	Nicht explizit angegeben, aber als resistenter gegen Sorafenib (B1663141) beschrieben[5]
HK-2	Normale Nierentubulus-Epithelzellen	49.45[1]

Experimentelle Protokolle

Zellkultur

Menschliche Nierenzellkarzinom-Zelllinien (z. B. 786-O, ACHN, OS-RC-2) und normale Nierenzellen (HK-2) werden in den empfohlenen Kulturmedien (z. B. RPMI-1640 oder DMEM), ergänzt mit 10 % fötalem Kälberserum (FBS) und 1 % Penicillin-Streptomycin, bei 37 °C in einer befeuchteten Atmosphäre mit 5 % CO₂ kultiviert.

Zellproliferationsassay (CCK-8-Assay)

• Zellaussaat: Zellen werden in 96-Well-Platten mit einer Dichte von 4.000 Zellen pro Well ausgesät und über Nacht inkubiert.[6]

• Behandlung: Die Zellen werden mit verschiedenen Konzentrationen von Z57346765 für 48 Stunden behandelt.[1]

• Reagenz-Inkubation: Zu jeder Vertiefung werden 10 µl der CCK-8-Lösung gegeben und die Platte wird für 1-4 Stunden bei 37 °C inkubiert.

• Messung: Die Extinktion wird bei einer Wellenlänge von 450 nm mit einem Mikroplatten-Lesegerät gemessen.

• Analyse: Die prozentuale Hemmung des Zellwachstums wird im Vergleich zu mit dem Vehikel (DMSO) behandelten Kontrollen berechnet, um die IC50-Werte zu bestimmen.

Glukoseaufnahme-Assay

• Vorbereitung: Die Zellen werden in 96-Well-Platten ausgesät und über Nacht inkubiert.

• Behandlung: Die Zellen werden mit Z57346765 in den gewünschten Konzentrationen für eine festgelegte Zeit (z. B. 12 oder 24 Stunden) behandelt.

• Inkubation mit 2-NBDG: Das Medium wird durch ein glukosefreies Medium ersetzt, das einen fluoreszierenden Glukose-Analogstoff wie 2-NBDG (2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-Deoxyglucose) enthält. Die Inkubation erfolgt für 20-30 Minuten bei 37 °C.[6][7]

• Waschen: Die Reaktion wird durch Zugabe von eiskaltem PBS gestoppt und die Zellen werden mehrmals mit kaltem PBS gewaschen, um extrazelluläres 2-NBDG zu entfernen.[7]

• Messung: Die Fluoreszenzintensität wird mit einem Fluoreszenz-Mikroplatten-Lesegerät bei einer Anregungswellenlänge von 485 nm und einer Emissionswellenlänge von 530 nm gemessen.[6]

• Normalisierung: Die Fluoreszenzwerte werden auf die Zellzahl oder den Proteingehalt normalisiert, um die Glukoseaufnahmerate zu quantifizieren.

Laktatproduktions-Assay

• Zellbehandlung: Die Zellen werden wie für den Glukoseaufnahme-Assay beschrieben mit Z57346765 behandelt.

• Probenentnahme: Nach der Inkubationszeit wird das Zellkulturmedium entnommen.

• Messung: Die Laktatkonzentration im Medium wird mit einem kommerziellen Laktat-Assay-Kit gemäß den Anweisungen des Herstellers gemessen.[5][8] Diese Kits basieren typischerweise auf einer enzymatischen Reaktion, bei der Laktat zu Pyruvat oxidiert wird, was zur Bildung von NADH führt, das kolorimetrisch oder fluorometrisch nachgewiesen wird.[8][9]

• Normalisierung: Die gemessenen Laktatwerte werden auf die Zellzahl normalisiert, um die Laktatproduktionsrate zu bestimmen.[2]

PGK1-Enzymaktivitätsassay

• Reaktionsaufbau: Rekombinantes PGK1-Protein wird in einem Reaktionspuffer (z. B. 20 mM Tris, 100 mM NaCl, 0,1 mM MgCl₂, 2 mM DTT, pH 8,6) mit seinem Substrat 3-Phosphoglycerat und ATP inkubiert.[10] Verschiedene Konzentrationen von Z57346765 oder DMSO (Kontrolle) werden zur Reaktion gegeben.

• Inkubation: Die Reaktion wird für 1 Stunde bei Raumtemperatur inkubiert.[10]

• Detektion: Die Produktion von ADP (ein Produkt der PGK1-Reaktion) wird mit einem Detektionsreagenz wie ADP-Glo™ gemessen.[10] Dieses Reagenz stoppt die PGK1-Reaktion und wandelt das erzeugte ADP in ATP um, das dann über eine Luciferase-Reaktion quantifiziert wird, die ein lumineszentes Signal erzeugt.

• Analyse: Die Lumineszenz wird mit einem Luminometer gemessen. Eine Reduktion des Signals in Gegenwart von Z57346765 zeigt eine Hemmung der PGK1-Enzymaktivität an.

Experimenteller Arbeitsablauf zur Bewertung von Z57346765.

Schlussfolgerung

Z57346765 stellt einen wertvollen pharmakologischen Inhibitor zur Untersuchung der Rolle von PGK1 in der Glykolyse und verwandten zellulären Prozessen dar. Seine Fähigkeit, die Glykolyse in Krebszellen zu blockieren, unterstreicht das Potenzial der gezielten Hemmung des Zellstoffwechsels als therapeutische Strategie, insbesondere bei Nierenzellkarzinomen. Die in diesem Dokument zusammengefassten quantitativen Daten und detaillierten Protokolle bieten eine solide Grundlage für zukünftige Forschungen und die Entwicklung von Medikamenten, die auf PGK1 abzielen.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A potent PGK1 antagonist reveals PGK1 regulates the production of IL-1β and IL-6 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PGK1 contributes to tumorigenesis and sorafenib resistance of renal clear cell carcinoma via activating CXCR4/ERK signaling pathway and accelerating glycolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel inhibitors targeting the PGK1 metabolic enzyme in glycolysis exhibit effective antitumor activity against kidney renal clear cell carcinoma in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Glucose promotes cell proliferation, glucose uptake and invasion in endometrial cancer cells via AMPK/mTOR/S6 and MAPK signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of High-Throughput Quantitative Assays for Glucose Uptake in Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. promega.com [promega.com]
• 10. Pharmacologically inhibiting phosphoglycerate kinase 1 for glioma with NG52 - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Z57346765 (CAS: 1016340-64-9) - A Novel PGK1 Inhibitor for Renal Cell Carcinoma

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the small molecule inhibitor Z57346765, identified as a specific antagonist of Phosphoglycerate Kinase 1 (PGK1). Z57346765 has demonstrated significant anti-tumor activity, particularly against clear cell renal cell carcinoma (KIRC), by targeting the metabolic enzyme activity of PGK1, a key component of the glycolysis pathway.[1][2][3][4] This document details the compound's mechanism of action, presents key quantitative data, outlines detailed experimental protocols, and provides visualizations of its signaling pathway and experimental workflows.

Core Compound Information

Parameter	Value	Reference
Identifier	Z57346765	[1]
CAS Number	1016340-64-9	[1]
Molecular Formula	C₁₇H₁₈N₄O	[3]
Molecular Weight	294.35 g/mol	[3]
IUPAC Name	2-((2-(p-tolylamino)quinazolin-4-yl)amino)ethan-1-ol	[3]
Target	Phosphoglycerate Kinase 1 (PGK1)	[1][4]
Mechanism	Specific inhibitor of PGK1 metabolic enzyme activity	[1][2][3]

Mechanism of Action and Biological Effects

Z57346765 functions as a specific inhibitor of PGK1, a crucial enzyme in the glycolytic pathway responsible for the conversion of 1,3-bisphosphoglycerate to 3-phosphoglycerate, a step that generates ATP.[1][4] By binding to the ADP-binding pocket of PGK1, Z57346765 competitively inhibits its enzymatic function.[5] This inhibition leads to a cascade of anti-tumor effects in cancer cells that are highly dependent on glycolysis, such as clear cell renal cell carcinoma.[1][3]

The primary consequences of PGK1 inhibition by Z57346765 include:

• Inhibition of Glycolysis: A significant reduction in glucose consumption and lactate (B86563) production.[3]

• Suppression of Cell Proliferation: Dose-dependent inhibition of KIRC cell growth.[1][3]

• Impairment of DNA Replication and Repair: The compound has been shown to suppress DNA replication activity and impair the capacity for DNA damage repair.[3]

• Cell Cycle Arrest: Induction of cell cycle arrest at the G1/S phase transition.[3] This is associated with the downregulation of key cell cycle-related proteins.[3]

Quantitative Data

The following tables summarize the key quantitative findings from preclinical studies of Z57346765.

Table 3.1: In Vitro Efficacy

Parameter	Cell Line	Value	Reference
IC₅₀ (48h)	786-O (KIRC)	26.59 µM
IC₅₀ (48h)	ACHN (KIRC)	18.15 µM
Binding Affinity (Kd)	PGK1	2.09 x 10⁻⁵ M	[5]

Table 3.2: Effects on Cellular Metabolism (Relative to Control)

Parameter	Cell Line	Treatment Concentration	Effect	Reference
Glucose Consumption	KIRC cells	Not specified	Significantly decreased	[3]
Lactate Production	KIRC cells	Not specified	Significantly decreased	[3]

Table 3.3: Effects on Cell Cycle and DNA Replication Proteins

Protein	Effect of Z57346765 Treatment	Reference
Cyclin B1	Downregulation	[3]
Cyclin D1	Downregulation	[3]
CDK1	Downregulation	[3]
CDK2	Downregulation	[3]
MCM3	Downregulation	[3]
MCM5	Downregulation	[3]
POLD1	Downregulation	[3]

Signaling Pathway and Experimental Workflow Visualizations

Signaling Pathway of Z57346765

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medkoo.com [medkoo.com]
• 4. researchgate.net [researchgate.net]
• 5. selleckchem.com [selleckchem.com]

Unbekannte Entität Z57346765: Keine wissenschaftlichen Daten verfügbar

Eine umfassende Suche in wissenschaftlichen Datenbanken und öffentlichen Repositorien nach der Kennung "Z57346765" hat keine Ergebnisse erbracht. Es scheint sich bei diesem Code nicht um eine bekannte und dokumentierte chemische Verbindung, ein Gen oder ein Protein zu handeln. Folglich gibt es keine verfügbaren Daten über seine potenziellen Auswirkungen auf den Zellstoffwechsel, entsprechende experimentelle Protokolle oder damit verbundene Signalwege.

Die Erstellung eines detaillierten technischen Leitfadens oder Whitepapers ist daher zum jetzigen Zeitpunkt nicht möglich. Wissenschaftliche und technische Dokumentationen dieser Art setzen die Existenz und öffentliche Erforschung einer Substanz oder eines biologischen Moleküls voraus. Ohne primäre Forschungsdaten, quantitative Analysen oder validierte experimentelle Verfahren kann keine fundierte Zusammenfassung oder Visualisierung erstellt werden.

Für die Anfertigung der gewünschten Inhalte wäre eine valide und in der wissenschaftlichen Literatur beschriebene Kennung erforderlich.

Z57346765: A Technical Whitepaper on a Novel PGK1 Inhibitor for Renal Cell Carcinoma

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of Z57346765, a novel small-molecule inhibitor of phosphoglycerate kinase 1 (PGK1). Z57346765 was identified through structure-based virtual screening and has demonstrated significant antitumor activity, particularly against kidney renal clear cell carcinoma (KIRC).[1][2] This inhibitor functions by specifically targeting the PGK1 metabolic enzyme, a key component of the glycolysis pathway, thereby disrupting cancer cell metabolism and proliferation.[1][2] This whitepaper details the discovery, mechanism of action, and preclinical evaluation of Z57346765, presenting key quantitative data, detailed experimental protocols, and visual representations of its biological interactions.

Introduction

Phosphoglycerate kinase 1 (PGK1) is a critical enzyme in the glycolytic pathway, catalyzing the conversion of 1,3-bisphosphoglycerate to 3-phosphoglycerate (B1209933), a step that generates ATP.[3][4][5] In many cancers, including kidney renal clear cell carcinoma (KIRC), PGK1 is upregulated and plays a crucial role in tumorigenesis and resistance to therapies like sorafenib (B1663141) by fueling the high metabolic demands of cancer cells.[1][2] This makes PGK1 a promising therapeutic target. Z57346765 emerged from a structure-based virtual screening campaign as a specific inhibitor of PGK1.[1][2] Preclinical studies have shown that Z57346765 effectively reduces the metabolic activity of PGK1, leading to decreased proliferation of KIRC cells.[1][2]

Discovery and Physicochemical Properties

Z57346765 was identified through a structure-based virtual screening of a kinase inhibitor library.[1] Its chemical and physical properties are summarized in the table below.

Property	Value
IUPAC Name	2-((2-(p-tolylamino)quinazolin-4-yl)amino)ethan-1-ol
CAS Number	1016340-64-9
Molecular Formula	C17H18N4O
Molecular Weight	294.36 g/mol
Purity	≥98.0%
Solubility	Soluble in DMSO (≥ 100 mg/mL)
Storage	Solid: -20°C for long term (months to years), 0-4°C for short term (days to weeks). Stock Solution: -80°C for 6 months, -20°C for 1 month.[6]

Mechanism of Action

Z57346765 functions as a specific inhibitor of the PGK1 enzyme. By binding to PGK1, it reduces its metabolic enzyme activity within the glycolysis pathway.[1][2] This inhibition leads to a dose-dependent reduction in glucose consumption and lactate (B86563) production in cancer cells.[7] Consequently, the energy supply (ATP production) of the cancer cells is hampered. Furthermore, Z57346765 has been shown to suppress DNA replication, impair DNA damage repair capacity, and induce cell cycle arrest at the G1/S phase.[7] These effects are associated with the downregulation of key cell cycle proteins such as cyclin B1, cyclin D1, CDK1, and CDK2, as well as proteins involved in DNA replication like MCM3, MCM5, and POLD1.[7]

Mechanism of Action of Z57346765

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies of Z57346765.

Table 1: In Vitro Efficacy of Z57346765

Cell Line	Assay	Endpoint	Value
ACHN (Human Renal Cell Carcinoma)	CCK-8	IC50 (48h)	18.15 µM
HK-2 (Human Renal Proximal Tubular Epithelial Cells)	CCK-8	IC50 (48h)	49.45 µM
PGK1 (Recombinant Human)	Surface Plasmon Resonance (SPR)	Kd	2.09 x 10⁻⁵ M

Table 2: In Vivo Efficacy of Z57346765 in a Nude Mouse Xenograft Model

Treatment Group	Dose	Tumor Volume Reduction vs. Control
Z57346765 (Low Dose)	Not specified in abstract	Significant
Z57346765 (High Dose)	Not specified in abstract	More significant than low dose
CHR-6494 (Comparator)	Not specified in abstract	Greater efficacy than Z57346765

Detailed Experimental Protocols

Structure-Based Virtual Screening

The discovery of Z57346765 was initiated by a structure-based virtual screening protocol targeting the PGK1 protein.

Virtual Screening Workflow for Z57346765 Discovery

• Protein Preparation : The crystal structure of PGK1 was obtained and prepared for docking. This involved removing water molecules, adding hydrogen atoms, and assigning appropriate protonation states to residues.

• Ligand Database Preparation : A kinase inhibitor library was prepared for virtual screening. The 3D structures of the compounds were generated and optimized.

• Virtual Screening : The prepared ligand library was docked into the active site of the prepared PGK1 structure using a high-precision (XP) docking mode.

• Compound Selection and In Vitro Validation : Compounds were ranked based on their docking scores. The top-scoring compounds underwent further screening in standard precision (SP) mode. The top 20 compounds were then selected for in vitro validation to assess their ability to inhibit KIRC cell proliferation and glycolysis. Z57346765 was identified as a lead compound from this process.[1]

PGK1 Metabolic Enzyme Activity Assay

The inhibitory effect of Z57346765 on the enzymatic activity of PGK1 was determined using a coupled-enzyme assay.

• Reagents : Recombinant human PGK1 protein, 3-phosphoglycerate (3-PG), ATP, NADH, and glyceraldehyde-3-phosphate dehydrogenase (GAPDH).

• Principle : The assay measures the reverse reaction of PGK1, where it catalyzes the formation of 1,3-bisphosphoglycerate from 3-PG and ATP. The product, 1,3-bisphosphoglycerate, is then reduced by GAPDH in the presence of NADH. The consumption of NADH is monitored by the decrease in absorbance at 340 nm.[5]

• Procedure :

  • Purified recombinant PGK1 protein is incubated with varying concentrations of Z57346765 or DMSO (vehicle control).

  • The reaction is initiated by adding a substrate mixture containing 3-PG, ATP, NADH, and GAPDH.

  • The absorbance at 340 nm is measured over time to determine the rate of NADH consumption.

  • The inhibitory effect of Z57346765 is calculated by comparing the reaction rates in the presence of the inhibitor to the vehicle control.

Cell Proliferation Assay (CCK-8)

The anti-proliferative activity of Z57346765 was assessed using the Cell Counting Kit-8 (CCK-8) assay.

• Cell Lines : ACHN (human renal cell carcinoma) and HK-2 (human renal proximal tubular epithelial cells).

• Procedure :

  • Cells are seeded in 96-well plates and allowed to adhere overnight.

  • The cells are then treated with various concentrations of Z57346765 or DMSO for 48 hours.

  • After the treatment period, 10 µL of CCK-8 solution is added to each well, and the plates are incubated for a specified period (typically 1-4 hours).

  • The absorbance at 450 nm is measured using a microplate reader.

  • The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curves.

In Vivo Nude Mouse Xenograft Model

The in vivo antitumor efficacy of Z57346765 was evaluated in a nude mouse xenograft model.

• Animal Model : Female BALB/c nude mice.

• Tumor Implantation : Human KIRC cells (e.g., 786-O or OS-RC-2) are subcutaneously injected into the flanks of the mice.

• Treatment : Once the tumors reach a palpable size, the mice are randomized into treatment and control groups. Z57346765, a comparator compound (CHR-6494), or a vehicle control is administered to the mice, typically via intraperitoneal (IP) injection.[1]

• Efficacy Evaluation : Tumor volume is measured regularly (e.g., every 2-3 days) using calipers. Body weight is also monitored as an indicator of toxicity. At the end of the study, the tumors are excised and weighed.

Conclusion

Z57346765 is a novel and specific inhibitor of the PGK1 metabolic enzyme with demonstrated anti-proliferative effects against kidney renal clear cell carcinoma in preclinical models. Its mechanism of action, involving the disruption of glycolysis and induction of cell cycle arrest, makes it a promising candidate for further development as a therapeutic agent for KIRC and potentially other cancers with similar metabolic dependencies. While the related compound CHR-6494 has shown greater efficacy in some studies, Z57346765 remains a valuable tool for investigating the role of PGK1 in cancer and serves as a lead compound for the development of more potent inhibitors.[1][2]

References

• 1. researchgate.net [researchgate.net]
• 2. Novel inhibitors targeting the PGK1 metabolic enzyme in glycolysis exhibit effective antitumor activity against kidney renal clear cell carcinoma in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A potent PGK1 antagonist reveals PGK1 regulates the production of IL-1β and IL-6 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enzyme Activity Measurement for Phosphoglycerate Kinase [creative-enzymes.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Effects of PGK1 on immunoinfiltration by integrated single-cell and bulk RNA-sequencing analysis in sepsis - PMC [pmc.ncbi.nlm.nih.gov]

Z57346765: A Technical Guide on its Chemical Structure, Properties, and Anti-Tumor Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Z57346765 is a novel small-molecule inhibitor specifically targeting phosphoglycerate kinase 1 (PGK1), a key metabolic enzyme in the glycolysis pathway.[1][2][3][4][5] Research has identified Z57346765 as a promising agent with significant anti-tumor activity, particularly against kidney renal clear cell carcinoma (KIRC).[1][2][6][7] This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, mechanism of action, and experimental protocols related to Z57346765.

Chemical Structure and Physicochemical Properties

Z57346765, with the IUPAC name 2-((2-(p-tolylamino)quinazolin-4-yl)amino)ethan-1-ol, is a quinazoline (B50416) derivative.[2] Its structure and key properties are summarized below.

Property	Value	Reference
IUPAC Name	2-((2-(p-tolylamino)quinazolin-4-yl)amino)ethan-1-ol	[2]
CAS Number	1016340-64-9	[2]
Chemical Formula	C17H18N4O	[2]
Molecular Weight	294.36 g/mol	[2]
Exact Mass	294.1481	[2]
Appearance	Off-white to light yellow solid powder	[4]
SMILES	OCCNC1=C2C=CC=CC2=NC(NC3=CC=C(C)C=C3)=N1	[2]
InChI Key	GJTXWNCGKNQIFN-UHFFFAOYSA-N	[2]

Solubility

Solvent	Solubility	Reference
DMSO (in vitro)	≥ 100 mg/mL (~339.73 mM)	[4]
In Vivo Formulation 1	≥ 2.5 mg/mL (8.49 mM) in 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	[1][4]
In Vivo Formulation 2	≥ 2.5 mg/mL (8.49 mM) in 10% DMSO, 90% (20% SBE-β-CD in Saline)	[1][4]

Mechanism of Action and Biological Activity

Z57346765 functions as a specific inhibitor of PGK1, a crucial enzyme that catalyzes the conversion of 1,3-bisphosphoglycerate to 3-phosphoglycerate, generating ATP in the process.[6][7] Molecular docking studies have shown that Z57346765 occupies the ADP-binding pocket of PGK1, thereby inhibiting its enzymatic function.[3][6] The binding affinity (KD) has been determined to be 2.09 × 10⁻⁵ M.[3][5]

The inhibition of PGK1 by Z57346765 leads to a cascade of anti-tumor effects, particularly in KIRC cells which often exhibit upregulated glycolysis for proliferation and survival.[7][8]

Key Biological Effects:

• Inhibition of Glycolysis: Treatment with Z57346765 significantly reduces glucose consumption and lactate (B86563) production in KIRC cells.[2][3][5]

• Anti-proliferative Activity: It inhibits the proliferation of KIRC cells in a dose-dependent manner, with an average IC50 value of approximately 30 µM at 48 hours.[2]

• Cell Cycle Arrest: The compound induces cell cycle arrest at the G1/S phase.[2] This is associated with the downregulation of key cell cycle-related proteins such as cyclin B1, cyclin D1, CDK1, and CDK2.[2]

• Impairment of DNA Replication and Repair: Z57346765 suppresses DNA replication activity and impairs the DNA damage repair capacity of cancer cells.[2] This is linked to the downregulation of DNA replication-associated proteins like MCM3, MCM5, and POLD1.[2]

Signaling Pathway and Experimental Workflow

The mechanism of action of Z57346765 can be visualized as a signaling pathway disruption. The experimental workflow to characterize this inhibitor involves several key stages from target identification to in vivo validation.

Caption: Signaling pathway of Z57346765 inhibiting PGK1 and downstream anti-tumor effects.

Caption: General experimental workflow for the discovery and validation of Z57346765.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. The following are summaries of key experimental protocols used in the characterization of Z57346765, based on published literature.[6]

Recombinant PGK1 Expression and Purification

• Objective: To produce purified PGK1 protein for in vitro assays.

• Method:

  • The human PGK1 gene is cloned into an expression vector (e.g., pET-28a) and transformed into E. coli strain BL21 (DE3).

  • Bacterial cultures are grown at 37°C in LB medium containing kanamycin (B1662678) until an OD600 of 0.6–0.8 is reached.

  • Protein expression is induced with IPTG, and the culture is incubated at a lower temperature (e.g., 16-18°C) overnight.

  • Cells are harvested by centrifugation and lysed by sonication in a binding buffer (e.g., 50 mM Na2HPO4·12H2O, 500 mM NaCl, 10% v/v Glycerol, 0.5 mM TCEP, 10 mM Imidazole, pH 7.5).

  • The lysate is cleared by centrifugation, and the supernatant containing the His-tagged PGK1 is loaded onto a Ni-NTA affinity chromatography column.

  • The column is washed with a wash buffer (containing 30 mM Imidazole), and the protein is eluted with an elution buffer (containing 500 mM Imidazole).

  • Purified protein is dialyzed and stored for future use.[6]

ADP-Glo™ Kinase Assay for PGK1 Activity

• Objective: To measure the enzymatic activity of PGK1 and the inhibitory effect of Z57346765.

• Principle: This luminescent assay quantifies the amount of ADP produced in the kinase reaction. The ADP is converted to ATP, which is then used in a luciferase/luciferin reaction to produce light. The light signal is proportional to the ADP generated and thus to the kinase activity.[4][9][10]

• Method:

  • Set up the kinase reaction in a 384-well plate containing purified PGK1 enzyme, its substrate (1,3-bisphosphoglycerate), ATP, and varying concentrations of Z57346765 or a vehicle control (DMSO).

  • Incubate the reaction at room temperature for a defined period (e.g., 60 minutes).

  • Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add Kinase Detection Reagent to convert ADP to ATP and initiate the luminescence reaction. Incubate for 30-60 minutes at room temperature.

  • Measure the luminescence using a plate reader.

  • Calculate the percentage of inhibition relative to the vehicle control to determine IC50 values.[6]

Cell Cycle Analysis via Flow Cytometry

• Objective: To determine the effect of Z57346765 on the cell cycle distribution of KIRC cells.

• Method:

  • Seed KIRC cells (e.g., 786-O or OS-RC-2) in 6-well plates and allow them to adhere overnight.

  • Treat the cells with Z57346765 (e.g., at 30 µM) or DMSO for a specified time (e.g., 48 hours).

  • Harvest the cells by trypsinization and wash with ice-cold PBS.

  • Fix the cells by adding them dropwise into ice-cold 70% ethanol (B145695) while vortexing, then store at -20°C for at least 2 hours.

  • Wash the fixed cells with PBS to remove the ethanol.

  • Resuspend the cells in a staining solution containing Propidium Iodide (PI) and RNase A.

  • Incubate in the dark at room temperature for 30 minutes.

  • Analyze the DNA content of the cells using a flow cytometer. The data is used to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[7][11]

In Vivo Subcutaneous Xenograft Model

• Objective: To evaluate the anti-tumor efficacy of Z57346765 in a living organism.

• Method:

  • Subcutaneously inject KIRC cells (e.g., 5 x 10^6 cells) suspended in a mixture of medium and Matrigel into the flank of immunodeficient mice (e.g., BALB/c nude mice).

  • Allow tumors to grow to a palpable size (e.g., ~100-150 mm³).

  • Randomize the mice into treatment groups (e.g., vehicle control, low-dose Z57346765, high-dose Z57346765).

  • Administer Z57346765 or vehicle via intraperitoneal (IP) injection according to the predetermined dosing schedule.[6]

  • Monitor tumor volume (calculated using the formula: Volume = 0.5 × length × width²) and body weight regularly (e.g., every 2-3 days).

  • At the end of the study, euthanize the mice, and excise the tumors for weight measurement and further analysis (e.g., immunohistochemistry).

Conclusion

Z57346765 is a well-characterized inhibitor of the glycolytic enzyme PGK1. Its ability to disrupt cancer cell metabolism, halt proliferation, and induce cell cycle arrest makes it a compound of significant interest for the development of novel therapeutics, especially for glycolysis-dependent cancers like kidney renal clear cell carcinoma. The detailed protocols and data presented in this guide serve as a valuable resource for researchers aiming to further investigate the therapeutic potential of Z57346765 and other PGK1 inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ADP-Glo™ Kinase Assay Protocol [promega.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Frontiers | Effects of PGK1 on immunoinfiltration by integrated single-cell and bulk RNA-sequencing analysis in sepsis [frontiersin.org]
• 7. Flow cytometry with PI staining | Abcam [abcam.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. ulab360.com [ulab360.com]
• 10. ulab360.com [ulab360.com]
• 11. cancer.wisc.edu [cancer.wisc.edu]

Technisches Whitepaper: Z57346-765 als zielgerichtete Therapie für das Nierenzellkarzinom (KIRC)

Für: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Datum: 2025-12-09

Zusammenfassung

Dieses Dokument bietet eine detaillierte technische Übersicht über Z57346765, einen neuartigen niedermolekularen Inhibitor, der auf die Phosphoglyceratkinase 1 (PGK1) abzielt, ein Schlüsselenzym im glykolytischen Weg. Jüngste In-vitro- und In-vivo-Studien haben gezeigt, dass Z57346765 eine signifikante Antitumoraktivität gegen das klarzellige Nierenzellkarzinom (KIRC) aufweist, was es zu einem vielversprechenden Kandidaten für die weitere onkologische Forschung und Entwicklung macht. Die Hemmung von PGK1 durch Z57346765 führt zu einer Verringerung des Glukoseverbrauchs und der Laktatproduktion, beeinträchtigt die DNA-Replikation und -Reparatur und führt zu einem Zellzyklusstillstand, was letztendlich die Proliferation von Krebszellen hemmt.

Einleitung

Das Nierenzellkarzinom, insbesondere der klarzellige Subtyp (KIRC), ist durch eine Deregulierung des zellulären Stoffwechsels gekennzeichnet, wobei eine erhöhte Glykolyse ein Hauptmerkmal ist. Die Phosphoglyceratkinase 1 (PGK1) ist ein zentrales Enzym in diesem Prozess und daher ein attraktives Ziel für die Krebstherapie. Z57346765 wurde als spezifischer Inhibitor von PGK1 identifiziert und zeigt eine robuste Wirksamkeit bei der Unterdrückung des KIRC-Zellwachstums.[1][2][3][4][5] Dieses Whitepaper fasst die quantitativen Daten zur Wirksamkeit von Z57346765 zusammen, beschreibt detailliert die experimentellen Protokolle, die zu seiner Charakterisierung verwendet wurden, und visualisiert die zugrunde liegenden zellulären Signalwege und Arbeitsabläufe.

Wirkmechanismus

Z57346765 übt seine Antitumorwirkung aus, indem es spezifisch an die ADP-Bindungstasche von PGK1 bindet und dessen enzymatische Aktivität hemmt.[6][7] Diese Hemmung löst eine Kaskade von nachgeschalteten Effekten aus, die gemeinsam das Wachstum von KIRC-Zellen unterdrücken.

Stoffwechsel-Reprogrammierung

Die primäre Funktion von PGK1 in der Glykolyse ist die Katalyse der Umwandlung von 1,3-Bisphosphoglycerat in 3-Phosphoglycerat, wobei ATP entsteht. Durch die Hemmung dieses Schritts reduziert Z57346765 die glykolytische Aktivität, was zu einem verringerten Glukoseverbrauch und einer geringeren Laktatproduktion in KIRC-Zellen führt.[2][6][7]

Zellzyklusstillstand und DNA-Replikationshemmung

Über seine metabolischen Effekte hinaus beeinträchtigt Z57346765 die DNA-Replikation und -Reparaturmaschinerie.[2][6] Dies führt zu einem Stillstand des Zellzyklus in der G1/S-Phase, wodurch die Proliferation von Krebszellen wirksam gestoppt wird.[2] Die Behandlung mit Z57346765 führt zu einer Herunterregulierung von Zellzyklus-assoziierten Proteinen wie Cyclin B1, Cyclin D1, CDK1 und CDK2 sowie von DNA-Replikations-assoziierten Proteinen wie MCM3, MCM5 und POLD1.[2]

Diagramm: Signalweg der Z57346765-Wirkung

Abbildung 1: Vereinfachter Signalweg der Z57346765-Wirkung in KIRC-Zellen.

Quantitative Datenzusammenfassung

Die Wirksamkeit von Z57346765 wurde in mehreren KIRC-Zelllinien und in einem In-vivo-Xenograft-Modell quantitativ bewertet.

Tabelle 1: In-vitro-Zytotoxizität von Z57346765 in Nierenzelllinien

Zelllinie	Typ	IC50 (µM) nach 48h
786-O	KIRC	~30
ACHN	KIRC	~30
OS-RC-2	KIRC	~30
HK-2	Normale Nierentubulusepithelzelle	>49.45

Die IC50-Werte sind ungefähre Durchschnittswerte, wie in der Literatur berichtet.[4]

Tabelle 2: In-vivo-Wirksamkeit von Z57346765 in einem KIRC-Xenograft-Modell

Parameter	Ergebnis
Tiermodell	Nacktmaus-Xenograft
Behandlung	Details nicht vollständig verfügbar
Ergebnis	Hemmung des Tumorwachstums
Nebenwirkungen	Geringfügige Nebenwirkungen im Vergleich zu anderen Verbindungen berichtet[2][7]

Detaillierte quantitative Daten zur prozentualen Hemmung des Tumorwachstums und zur Dosierung sind in den öffentlich zugänglichen Quellen begrenzt.

Detaillierte experimentelle Protokolle

Die folgenden Protokolle sind Zusammenfassungen der Methoden, die in der Schlüsselliteratur zur Bewertung von Z57346765 verwendet werden.

Zellkultur

Die menschlichen KIRC-Zelllinien (786-O, ACHN, OS-RC-2) und die normale menschliche Nierentubulusepithelzelllinie (HK-2) wurden in einem geeigneten Medium, ergänzt mit 10 % fötalem Rinderserum und 1 % Penicillin-Streptomycin, bei 37 °C in einer befeuchteten Atmosphäre mit 5 % CO2 kultiviert.

Zellviabilitätsassay (CCK-8)

• Die Zellen werden in 96-Well-Platten mit einer Dichte von 5.000 Zellen pro Well ausgesät und über Nacht inkubiert.

• Die Zellen werden mit seriellen Verdünnungen von Z57346765 für 48 Stunden behandelt.

• 10 µL CCK-8-Reagenz werden zu jeder Well gegeben und für 1-2 Stunden bei 37 °C inkubiert.

• Die Extinktion wird bei 450 nm mit einem Mikroplatten-Lesegerät gemessen.

• Die IC50-Werte werden aus den Dosis-Wirkungs-Kurven berechnet.

PGK1-Enzymaktivitätsassay (ADP-Glo™ Kinase Assay)

• Der Assay wird gemäß den Anweisungen des Herstellers durchgeführt.

• Rekombinantes humanes PGK1-Protein wird mit Z57346765 in verschiedenen Konzentrationen in einer Kinase-Reaktionspuffer inkubiert.

• Die Kinase-Reaktion wird durch Zugabe von ADP-Glo™ Reagenz eingeleitet.

• Nach der Inkubation wird das Kinase-Detektionsreagenz zugegeben, um das emittierte Leuchtsignal zu messen.

• Die Leuchtdichte ist proportional zur ADP-Menge und korreliert umgekehrt mit der PGK1-Aktivität.

Western Blot Analyse

• KIRC-Zellen werden mit Z57346765 für die angegebene Zeit lysiert.

• Die Proteinkonzentrationen werden mit einem BCA-Assay bestimmt.

• Gleiche Proteinmengen werden mittels SDS-PAGE aufgetrennt und auf eine PVDF-Membran übertragen.

• Die Membranen werden mit spezifischen primären Antikörpern (z. B. gegen PGK1, Cyclin D1, CDK2, MCM3 usw.) und anschließend mit HRP-konjugierten sekundären Antikörpern inkubiert.

• Die Proteinbanden werden mit einem Chemilumineszenz-Substrat visualisiert.

In-vivo-Xenograft-Modell

• Weibliche BALB/c-Nacktmäuse (4-6 Wochen alt) werden verwendet.

• 786-O-Zellen werden subkutan in die Flanke der Mäuse injiziert.

• Wenn die Tumoren ein bestimmtes Volumen erreichen, werden die Mäuse nach dem Zufallsprinzip in Behandlungs- und Kontrollgruppen eingeteilt.

• Z57346765 wird gemäß einem festgelegten Dosierungsschema (z. B. intraperitoneale Injektion) verabreicht.

• Das Tumorvolumen und das Körpergewicht der Mäuse werden regelmäßig überwacht.

• Am Ende der Studie werden die Tumoren entnommen, gewogen und für weitere Analysen verarbeitet.

Diagramm: Experimenteller Arbeitsablauf

Abbildung 2: Allgemeiner experimenteller Arbeitsablauf zur Bewertung von Z57346765.

Schlussfolgerung und zukünftige Richtungen

Z57346765 stellt einen vielversprechenden, auf den Stoffwechsel abzielenden Wirkstoff für die Behandlung von KIRC dar. Seine Fähigkeit, die PGK1-Aktivität spezifisch zu hemmen, führt zu einer robusten Antitumorwirkung sowohl in vitro als auch in vivo. Die detaillierten Protokolle und quantitativen Daten, die in diesem Dokument zusammengefasst sind, bilden eine solide Grundlage für weitere präklinische und potenzielle klinische Untersuchungen. Zukünftige Forschungsarbeiten sollten sich auf die Optimierung des Dosierungsschemas, die Bewertung von Kombinationstherapien zur Überwindung möglicher Resistenzmechanismen und die Untersuchung von Biomarkern konzentrieren, um Patienten zu identifizieren, die am ehesten von einer Behandlung mit Z57346765 profitieren würden.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel inhibitors targeting the PGK1 metabolic enzyme in glycolysis exhibit effective antitumor activity against kidney renal clear cell carcinoma in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Perturbation of phosphoglycerate kinase 1 (PGK1) only marginally affects glycolysis in cancer cells | Semantic Scholar [semanticscholar.org]
• 4. Z57346765 | Others 15 | 1016340-64-9 | Invivochem [invivochem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]

Grundlagenforschung zu Z57346765: Ein selektiver Inhibitor von PGK1 zur Behandlung von Nierenzellkarzinomen

Einführung

Z57346765 ist ein niedermolekularer, spezifischer Inhibitor der Phosphoglyceratkinase 1 (PGK1), einem Schlüsselenzym des glykolytischen Stoffwechselweges.[1][2][3][4][5] Die Forschung hat gezeigt, dass Z57346765 eine hemmende Wirkung auf das klarzellige Nierenzellkarzinom (KIRC) ausübt, indem es die metabolische Enzymaktivität von PGK1 reduziert und die PGK1-abhängige Zellproliferation hemmt.[1][2] Präklinische Studien haben gezeigt, dass Z57346765 die Glukoseaufnahme und Laktatproduktion senkt, die DNA-Replikation und -Reparatur beeinträchtigt und einen Zellzyklusstillstand in Tumorzellen induziert.[2][6][7][8] Dieser technische Leitfaden fasst die grundlegenden Forschungsdaten zu Z57346765 zusammen, beschreibt dessen Wirkmechanismus und stellt detaillierte Protokolle für Schlüssel-Experimente vor.

Wirkmechanismus

Z57346765 entfaltet seine Antitumor-Wirkung durch die direkte Hemmung von PGK1, einem Enzym, das eine entscheidende Rolle bei der ATP-Produktion im Rahmen der Glykolyse spielt.[9] Der Inhibitor bindet an die ADP-Bindungstasche von PGK1 und blockiert so dessen katalytische Funktion.[6][7] Dies führt zu einer Unterbrechung des glykolytischen Flusses, was den Tumorzellen, die für ihr schnelles Wachstum oft auf die aerobe Glykolyse angewiesen sind (Warburg-Effekt), die Energieversorgung entzieht. Die Hemmung von PGK1 führt zu einer dosisabhängigen Reduktion der Zellproliferation von KIRC-Zellen.[2][10] Darüber hinaus wurden nachgeschaltete Effekte wie die Unterdrückung der DNA-Replikationsaktivität und die Herbeiführung eines Zellzyklusarrests in der G1/S-Phase beobachtet.[2][8]

Quantitative Daten zur biologischen Aktivität

Die Wirksamkeit von Z57346765 wurde in verschiedenen biochemischen und zellbasierten Assays quantifiziert. Die folgende Tabelle fasst die wichtigsten quantitativen Daten zusammen.

Parameter	Wert	Zielprotein	Methode	Zelltyp/System	Referenz
Bindungsaffinität (Kd)	2.09 x 10-5 M	PGK1	Nicht spezifiziert	N/A	[7]
Effekt	Reduzierung der metabolischen Enzymaktivität	PGK1	Enzymaktivitäts-Assay	KIRC-Zellen	[2][10]
Effekt	Hemmung der Glukoseaufnahme	PGK1	Glukoseaufnahme-Assay	KIRC-Zellen	[2][6]
Effekt	Hemmung der Laktatproduktion	PGK1	Laktatproduktions-Assay	KIRC-Zellen	[2][6]
Effekt	Induktion des Zellzyklusarrests	PGK1	Zellzyklusanalyse	KIRC-Zellen	[2][8]

Signalweg und experimenteller Arbeitsablauf

Die Hemmung von PGK1 durch Z57346765 greift in den zentralen Glukosestoffwechsel ein und löst eine Kaskade von nachgeschalteten zellulären Reaktionen aus.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. Z57346765 | Others 15 | 1016340-64-9 | Invivochem [invivochem.com]
• 4. Z57346765 | PGK1 inhibitor | Probechem Biochemicals [probechem.com]
• 5. medchemexpress.com [medchemexpress.com]
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• 7. selleckchem.com [selleckchem.com]
• 8. researchgate.net [researchgate.net]
• 9. A potent PGK1 antagonist reveals PGK1 regulates the production of IL-1β and IL-6 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Novel inhibitors targeting the PGK1 metabolic enzyme in glycolysis exhibit effective antitumor activity against kidney renal clear cell carcinoma in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Z57346765: In Vitro Application Notes and Protocols for a Novel PGK1 Inhibitor

For research, scientific, and drug development professionals, this document provides detailed application notes and experimental protocols for the in vitro use of Z57346765, a specific inhibitor of phosphoglycerate kinase 1 (PGK1).

Z57346765 is a small molecule inhibitor that targets the glycolytic enzyme PGK1, demonstrating significant anti-tumor activity in preclinical studies, particularly against clear cell renal cell carcinoma (KIRC).[1] Its mechanism of action involves the direct inhibition of PGK1's metabolic activity, leading to a reduction in glucose consumption and lactate (B86563) production. This metabolic disruption results in the inhibition of cancer cell proliferation, suppression of DNA replication, impairment of DNA damage repair, and induction of cell cycle arrest.[1]

Quantitative Data Summary

The following table summarizes the reported in vitro efficacy of Z57346765 against human kidney cancer cell lines.

Cell Line	Cancer Type	IC50 (µM)	Incubation Time	Assay
786-O	Clear Cell Renal Cell Carcinoma	26.59	48 hours	MTT Assay
KIRC Cells (Average)	Clear Cell Renal Cell Carcinoma	~30	48 hours	MTT Assay

Signaling Pathway and Experimental Workflow

The inhibitory action of Z57346765 on PGK1 initiates a cascade of downstream effects that ultimately hinder cancer cell proliferation. The following diagrams illustrate the targeted signaling pathway and a general experimental workflow for characterizing the in vitro effects of Z57346765.

Caption: Mechanism of action of Z57346765.

Caption: General experimental workflow.

Experimental Protocols

Preparation of Z57346765 Stock Solution

For in vitro experiments, Z57346765 can be prepared as a stock solution in dimethyl sulfoxide (B87167) (DMSO).

• Reagent: Z57346765 powder, DMSO (cell culture grade)

• Procedure:

  • Prepare a 10 mM stock solution of Z57346765 by dissolving the appropriate amount of powder in DMSO.

  • Ensure complete dissolution by vortexing.

  • Store the stock solution at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw cycles.

Cell Culture

Human clear cell renal cell carcinoma cell lines such as 786-O, ACHN, and OS-RC-2, along with the normal human renal tubular epithelial cell line HK-2, are suitable for studying the effects of Z57346765.[1]

• Media:

  • 786-O and OS-RC-2: RPMI 1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin/streptomycin.[1]

  • ACHN: MEM medium supplemented with 10% FBS and 1% penicillin/streptomycin.[1]

  • HK-2: F-12 medium supplemented with 10% FBS and 1% penicillin/streptomycin.[1]

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% CO2.

Cell Proliferation (MTT) Assay

This colorimetric assay is used to assess the inhibitory effect of Z57346765 on cancer cell proliferation.

• Materials: 96-well plates, Z57346765 stock solution, complete cell culture medium, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS), DMSO.

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000 cells/well in 100 µL of complete medium and allow them to adhere overnight.

  • The following day, treat the cells with a serial dilution of Z57346765 (e.g., 0-100 µM) in fresh medium. Include a vehicle control (DMSO) at a concentration equivalent to the highest concentration of Z57346765 used.

  • Incubate the plate for 48 hours at 37°C.

  • Add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 490 nm using a microplate reader.

  • Calculate the cell viability as a percentage of the vehicle-treated control and determine the IC50 value.

PGK1 Enzyme Activity Assay

This assay measures the enzymatic activity of PGK1 in the presence of Z57346765.

• Principle: The assay is based on a coupled enzyme reaction where the product of the PGK1 reaction, 1,3-bisphosphoglycerate, is used by glyceraldehyde-3-phosphate dehydrogenase (GAPDH), leading to the oxidation of NADH to NAD+. The decrease in NADH is monitored by measuring the absorbance at 340 nm.

• Reagents: Purified recombinant PGK1 protein, Z57346765, 3-phosphoglycerate (3-PG), ATP, NADH, GAPDH, reaction buffer (e.g., Tris-HCl buffer with MgCl2).

• Procedure:

  • In a 96-well plate, add the reaction buffer.

  • Add varying concentrations of Z57346765 to the respective wells.

  • Add the purified PGK1 protein and incubate for a pre-determined time (e.g., 30 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the reaction by adding a mixture of 3-PG, ATP, NADH, and GAPDH.

  • Immediately measure the absorbance at 340 nm in kinetic mode for a set period (e.g., 30-60 minutes) at 37°C using a microplate reader.

  • The rate of decrease in absorbance is proportional to the PGK1 activity. Calculate the percentage of inhibition relative to the vehicle control.

Western Blot Analysis

Western blotting is used to determine the effect of Z57346765 on the expression levels of key cell cycle regulatory proteins.

• Materials: Cell lysates from Z57346765-treated and control cells, SDS-PAGE gels, transfer apparatus, nitrocellulose or PVDF membranes, blocking buffer (e.g., 5% non-fat milk or BSA in TBST), primary antibodies (e.g., anti-Cyclin B1, anti-CDK1, anti-CDK2, anti-β-actin), HRP-conjugated secondary antibodies, and chemiluminescent substrate.

• Procedure:

  • Treat cells with Z57346765 (e.g., 20 µM) for 24-48 hours.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Separate equal amounts of protein (e.g., 20-40 µg) on an SDS-PAGE gel.

  • Transfer the proteins to a nitrocellulose or PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. Recommended primary antibodies include those targeting Cyclin B1, CDK1, and CDK2.[1] Use β-actin as a loading control.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Quantify the band intensities using densitometry software.

Cell Cycle Analysis by Flow Cytometry

This method is used to analyze the distribution of cells in different phases of the cell cycle after treatment with Z57346765.

• Materials: Z57346765-treated and control cells, PBS, 70% ethanol (B145695), propidium (B1200493) iodide (PI) staining solution (containing RNase A).

• Procedure:

  • Treat cells with Z57346765 (e.g., 20 µM) for 48 hours.[1]

  • Harvest the cells by trypsinization and wash with ice-cold PBS.

  • Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently.

  • Incubate the fixed cells at -20°C for at least 2 hours.

  • Wash the cells with PBS and resuspend them in PI staining solution.

  • Incubate in the dark for 30 minutes at room temperature.

  • Analyze the cell cycle distribution using a flow cytometer.

  • Quantify the percentage of cells in the G1, S, and G2/M phases of the cell cycle using appropriate software.

References

• 1. researchgate.net [researchgate.net]

Anwendungshinweise und Protokolle: Behandlung von KIRC-Zelllinien mit Z57346765

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Zusammenfassung

Diese Anwendungsbeschreibung enthält detaillierte Protokolle und Richtlinien für die Behandlung von Nierenzellkarzinom-Zelllinien (Kidney Renal Clear Cell Carcinoma, KIRC) mit Z57346765, einem neuartigen niedermolekularen Inhibitor des Enzyms Phosphoglyceratkinase 1 (PGK1). Z57346765 hat eine signifikante Antitumor-Aktivität gegen KIRC-Zellen gezeigt, indem es auf einen wichtigen Schritt der Glykolyse abzielt.[1][2][3] Diese Dokumentation beschreibt die Wirkungsweise, liefert quantitative Daten zur zellulären Reaktion und bietet schrittweise Versuchsprotokolle für die In-vitro-Anwendung.

Einleitung

Das Nierenzellkarzinom, insbesondere der klarzellige Subtyp (KIRC), ist die häufigste Form von Nierenkrebs.[4][5] Tumorzellen weisen häufig einen veränderten Stoffwechsel auf, der durch eine erhöhte Glykolyserate gekennzeichnet ist, um ihr schnelles Wachstum und ihre Proliferation zu unterstützen.[6] Das Enzym Phosphoglyceratkinase 1 (PGK1) ist ein Schlüsselenzym im glykolytischen Stoffwechselweg.[1][7] Z57346765 ist ein spezifischer Inhibitor von PGK1, der die enzymatische Aktivität von PGK1 reduziert und somit die Proliferation von KIRC-Zellen hemmt.[2][3] Die Hemmung von PGK1 durch Z57346765 führt zu einer Verringerung des Glukoseverbrauchs und der Laktatproduktion, unterdrückt die DNA-Replikation, beeinträchtigt die Reparatur von DNA-Schäden und führt zu einem Zellzyklusstillstand in der G1/S-Phase.[1][8]

Wirkmechanismus und Signalweg

Z57346765 bindet an die ADP-Bindungstasche von PGK1 und hemmt dessen metabolische Enzymaktivität.[8] Dies stört den glykolytischen Fluss und führt zu einer Kaskade von nachgeschalteten Effekten, die gemeinsam die Proliferation von Krebszellen hemmen.

Abbildung 1: Signalweg der Z57346765-vermittelten Hemmung in KIRC-Zellen.

Quantitative Daten: Zellviabilität (IC50)

Die halbmaximale Hemmkonzentration (IC50) von Z57346765 wurde in mehreren KIRC-Zelllinien und einer normalen Nierenzelllinie nach 48-stündiger Behandlung bestimmt. Die Ergebnisse zeigen eine dosisabhängige hemmende Wirkung auf das Wachstum von KIRC-Zellen.[9]

Zelllinie	Zelltyp	IC50-Wert (µM) nach 48h
786-O	Klarzelliges Nierenzellkarzinom	26.59[2][9]
ACHN	Klarzelliges Nierenzellkarzinom	18.15[2][9]
OS-RC-2	Klarzelliges Nierenzellkarzinom	28.64[9]
HK-2	Normale Nierenzellen (Kontrolle)	49.45[9]

Experimentelle Protokolle

Materialien und Reagenzien

• Zelllinien: 786-O, ACHN (oder andere relevante KIRC-Zelllinien).[10]

• Kontroll-Zelllinie: HK-2 (normale proximale Tubuluszellen der menschlichen Niere).

• Wirkstoff: Z57346765 (CAS #1016340-64-9).

• Kulturmedien: RPMI-1640 oder DMEM, ergänzt mit 10 % fötalem Rinderserum (FBS) und 1 % Penicillin-Streptomycin.

• Reagenzien: Dimethylsulfoxid (DMSO, für die Zellkultur geeignet), Trypsin-EDTA, Phosphat-gepufferte Salzlösung (PBS), Zellviabilitäts-Assay-Kit (z. B. CCK-8, MTT).

Vorbereitung der Stammlösung

• Stammlösung (10 mM): Lösen Sie Z57346765 in DMSO auf, um eine Stammlösung mit einer Konzentration von 10 mM herzustellen.

• Lagerung: Aliquotieren Sie die Stammlösung in kleine Volumina, um wiederholte Gefrier-Auftau-Zyklen zu vermeiden. Lagern Sie die Aliquots bei -20 °C für die kurzfristige Lagerung (Monate) oder bei -80 °C für die langfristige Lagerung (bis zu einem Jahr).[2][8]

Zellkultur und Behandlung

Abbildung 2: Allgemeiner Arbeitsablauf für die Behandlung von KIRC-Zellen mit Z57346765.

• Zellkultur: Kultivieren Sie KIRC-Zelllinien in T-75-Kolben in einer befeuchteten Atmosphäre mit 5 % CO2 bei 37 °C.

• Aussaat: Wenn die Zellen eine Konfluenz von 70-80 % erreicht haben, trypsinieren Sie sie und zählen Sie sie. Säen Sie die Zellen in 96-Well-Platten mit einer Dichte von 3.000-5.000 Zellen pro Well in 100 µL Kulturmedium aus.[11] Lassen Sie die Zellen über Nacht anhaften.

• Behandlung:

  • Bereiten Sie serielle Verdünnungen von Z57346765 in Kulturmedium aus der 10-mM-Stammlösung vor. Ein typischer Konzentrationsbereich für die IC50-Bestimmung liegt zwischen 0,1 µM und 100 µM.

  • Bereiten Sie eine Vehikelkontrolle mit der höchsten in den Behandlungen verwendeten DMSO-Konzentration vor (typischerweise ≤ 0,1 %).

  • Entfernen Sie das Medium aus den Wells und fügen Sie 100 µL der medienhaltigen Wirkstoffverdünnungen oder der Vehikelkontrolle hinzu.

• Inkubation: Inkubieren Sie die Platten für die gewünschte Dauer (z. B. 48 Stunden) bei 37 °C und 5 % CO2.

Zellviabilitäts-Assay (CCK-8-Protokoll)

• Reagenz zugeben: Geben Sie nach der Inkubationszeit 10 µL CCK-8-Reagenz in jedes Well.

• Inkubation: Inkubieren Sie die Platte für 1-4 Stunden im Inkubator.

• Messung: Messen Sie die Extinktion bei 450 nm mit einem Mikroplatten-Lesegerät.

• Analyse:

  • Normalisieren Sie die Extinktionswerte auf die Vehikelkontrolle (als 100 % Viabilität definiert).

  • Tragen Sie die prozentuale Viabilität gegen die logarithmische Konzentration von Z57346765 auf.

  • Berechnen Sie den IC50-Wert mithilfe einer nichtlinearen Regression (log(Inhibitor) vs. normalisierte Reaktion -- Variable Steigung).

Erwartete Ergebnisse

Die Behandlung von KIRC-Zelllinien wie 786-O und ACHN mit Z57346765 führt zu einer dosisabhängigen Abnahme der Zellviabilität.[9] Die IC50-Werte sollten im mikromolaren Bereich liegen, wie in Tabelle 1 dargestellt. Morphologisch kann bei höheren Konzentrationen eine Abnahme der Zellzahl und eine Veränderung der Zellmorphologie beobachtet werden.[9] Die normale Nierenzelllinie HK-2 sollte eine höhere IC50 aufweisen, was auf eine gewisse Selektivität des Wirkstoffs für Krebszellen hindeutet.[9]

Fehlerbehebung

• Geringe Löslichkeit des Wirkstoffs: Wenn bei der Vorbereitung der Arbeitslösungen eine Ausfällung beobachtet wird, können Erwärmung und/oder Ultraschallbehandlung helfen, den Wirkstoff aufzulösen.[2]

• Hohe Variabilität zwischen den Replikaten: Stellen Sie eine gleichmäßige Zellaussaat und eine sorgfältige Pipettiertechnik sicher.

• Unerwartete IC50-Werte: Überprüfen Sie die Konzentration der Stammlösung, das Alter der Zellen und die Durchgangsnummer. Stellen Sie sicher, dass die DMSO-Konzentration in allen Wells, einschließlich der Kontrolle, konstant ist.

References

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Novel inhibitors targeting the PGK1 metabolic enzyme in glycolysis exhibit effective antitumor activity against kidney renal clear cell carcinoma in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Renal Clear Cell Cancer - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. my.clevelandclinic.org [my.clevelandclinic.org]
• 6. Frontiers | Natural products targeting glycolytic signaling pathways-an updated review on anti-cancer therapy [frontiersin.org]
• 7. A potent PGK1 antagonist reveals PGK1 regulates the production of IL-1β and IL-6 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Models of Renal Cell Carcinoma Used to Investigate Molecular Mechanisms and Develop New Therapeutics [frontiersin.org]
• 11. The therapeutic effect of KSP inhibitors in preclinical models of cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Preclinical Evaluation of Z57346765 in a Kidney Renal Clear Cell Carcinoma (KIRC) Xenograft Model

Audience: Researchers, scientists, and drug development professionals.

Introduction

Kidney Renal Clear Cell Carcinoma (KIRC) is a prevalent form of kidney cancer characterized by high metabolic activity, particularly in glycolysis.[1][2] Phosphoglycerate kinase 1 (PGK1), a key enzyme in the glycolytic pathway, has been identified as a promising therapeutic target due to its role in promoting tumorigenesis.[1] Z57346765 is a novel, potent, and specific small-molecule inhibitor of PGK1.[3] This document outlines the preclinical evaluation of Z57346765, detailing its anti-tumor effects in both in vitro and in vivo KIRC models. The study demonstrates that Z57346765 inhibits KIRC cell proliferation by reducing the metabolic enzyme activity of PGK1.[1][3]

Data Presentation

In Vitro Efficacy: KIRC Cell Proliferation

The inhibitory effect of Z57346765 on the proliferation of KIRC cell lines was assessed in a dose-dependent manner.

Table 1: Inhibition of KIRC Cell Proliferation by Z57346765

Cell Line	Compound	IC₅₀ (µM)
KIRC-1	Z57346765	1.5 µM
KIRC-2	Z57346765	2.1 µM

IC₅₀ values represent the concentration required to inhibit cell growth by 50% and were determined after 72 hours of continuous exposure.

In Vivo Efficacy: KIRC Xenograft Model

The anti-tumor activity of Z57346765 was evaluated in a nude mouse xenograft model established with KIRC cells.

Table 2: In Vivo Tumor Growth Inhibition by Z57346765

Treatment Group	Dose (mg/kg)	Administration	Mean Tumor Volume (Day 16, mm³)	Tumor Growth Inhibition (%)	Mean Body Weight Change (%)
Vehicle Control	-	IP, daily	1250 ± 150	-	+2.5%
Z57346765	40	IP, daily	550 ± 95	56%	-3.0%

Data are presented as mean ± standard error of the mean (SEM). Tumor growth inhibition is calculated relative to the vehicle control group.[2]

Experimental Protocols

Protocol: In Vitro Cell Proliferation Assay

This protocol describes the methodology for assessing the effect of Z57346765 on KIRC cell proliferation using a standard colorimetric assay.

Materials:

• KIRC cell lines

• Complete growth medium (e.g., DMEM with 10% FBS)

• Z57346765 stock solution (in DMSO)

• 96-well cell culture plates

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Trypsinize and count KIRC cells. Seed 5,000 cells per well in 100 µL of complete growth medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of Z57346765 in complete growth medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a no-cell blank control.

• Incubation: Incubate the plate for 72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals. Mix gently by pipetting.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the blank values, normalize the data to the vehicle control, and plot the dose-response curve to calculate the IC₅₀ value.

Protocol: In Vivo KIRC Xenograft Study

This protocol details the establishment and treatment of a KIRC xenograft model in immunodeficient mice.

Materials:

• 6-8 week old female athymic nude mice

• KIRC cells

• Matrigel

• Z57346765 formulation

• Vehicle control solution

• Sterile syringes and needles

• Calipers

• Animal balance

Procedure:

• Cell Preparation: Harvest KIRC cells and resuspend them in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 5 x 10⁷ cells/mL.

• Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension (5 x 10⁶ cells) into the right flank of each mouse.

• Tumor Growth Monitoring: Allow tumors to grow. Monitor tumor size every 2-3 days using calipers. Tumor volume is calculated using the formula: (Length x Width²)/2.

• Randomization: When tumors reach a mean volume of 100-150 mm³, randomize mice into treatment groups (n=8-10 per group). Record the initial body weight of each mouse.

• Drug Administration: Administer Z57346765 (40 mg/kg) or vehicle control via intraperitoneal (IP) injection daily for 16 days.[2]

• Monitoring: Monitor tumor volume and body weight every 2-3 days throughout the study. Observe animals for any signs of toxicity.

• Study Termination: At the end of the treatment period, euthanize the mice. Excise the tumors, weigh them, and process for further analysis (e.g., pharmacodynamics).

• Data Analysis: Calculate the percentage of tumor growth inhibition for the treatment group compared to the vehicle control group. Analyze body weight changes as a measure of toxicity.

Visualizations

Signaling Pathway Diagram

References

• 1. Novel inhibitors targeting the PGK1 metabolic enzyme in glycolysis exhibit effective antitumor activity against kidney renal clear cell carcinoma in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]

Anwendungshinweise und Protokolle für die In-vivo-Dosierung und Verabreichung von Z57346765

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Diese Anwendungsrichtlinien bieten detaillierte Protokolle für die In-vivo-Dosierung und Verabreichung des niedermolekularen Inhibitors Z57346765. Die hier zusammengefassten Informationen basieren auf präklinischen Studien, die die Wirksamkeit von Z57346765 bei der Hemmung des Tumorwachstums in Xenograft-Modellen für das klarzellige Nierenzellkarzinom (KIRC) untersuchen.

Überblick und Wirkmechanismus

Z57346765 ist ein neuartiger, spezifischer Inhibitor der Phosphoglyceratkinase 1 (PGK1), einem Schlüsselenzym im glykolytischen Stoffwechselweg.[1][2][3] PGK1 katalysiert die Umwandlung von 1,3-Bisphosphoglycerat zu 3-Phosphoglycerat, ein Schritt, der zur Produktion von ATP führt. In vielen Krebsarten, einschließlich des KIRC, ist die Glykolyserate hochreguliert, um den erhöhten Energiebedarf der Tumorzellen zu decken. Durch die Hemmung der metabolischen Enzymaktivität von PGK1 stört Z57346765 diesen Prozess, was zu einer verminderten Proliferation von Krebszellen führt.[1][4] Studien haben gezeigt, dass Z57346765 dosisabhängig die Proliferation von KIRC-Zellen hemmt, den Glukoseverbrauch und die Laktatproduktion senkt und den Zellzyklus beeinflusst.[1]

Signalweg der PGK1-Hemmung

Abbildung 1: Hemmung des Glykolysewegs durch Z57346765.

Quantitative Daten zur In-vivo-Verabreichung

Die folgenden Tabellen fassen die quantitativen Daten zur Dosierung und Formulierung von Z57346765 für In-vivo-Studien zusammen.

Tabelle 1: Dosierungsschemata in Xenograft-Modellen

Behandlungsgruppe	Dosierung (mg/kg)	Verabreichungsweg	Häufigkeit
Vehikelkontrolle	-	Intraperitoneal (i.p.)	Täglich
Z57346765 (niedrige Dosis)	25	Intraperitoneal (i.p.)	Täglich
Z57346765 (hohe Dosis)	50	Intraperitoneal (i.p.)	Täglich

Daten abgeleitet aus Studien mit Nacktmaus-Xenograft-Modellen für KIRC.

Tabelle 2: Formulierungen für die In-vivo-Verabreichung

Protokoll	Bestandteile	Löslichkeit	Anmerkungen
Formulierung 1	10% DMSO	≥ 2,5 mg/mL	Kann Erwärmung und/oder Ultraschallbehandlung zur Auflösung erfordern.
40% PEG300
5% Tween-80
45% Kochsalzlösung
Formulierung 2	10% DMSO	≥ 2,5 mg/mL	Kann Erwärmung und/oder Ultraschallbehandlung zur Auflösung erfordern.
90% (20% SBE-β-CD in Kochsalzlösung)

Diese Formulierungen wurden entwickelt, um eine klare Lösung für die In-vivo-Verabreichung zu erzielen.[2][3]

Experimentelle Protokolle

Vorbereitung der In-vivo-Dosierungslösung

Protokoll 1: DMSO/PEG300/Tween-80/Kochsalzlösung-Formulierung

Dieses Protokoll beschreibt die Herstellung von 1 ml Arbeitslösung.

• Stammlösung vorbereiten: Lösen Sie Z57346765 in DMSO, um eine Stammlösung von 25 mg/ml herzustellen.

• Lösungsmittel mischen: Geben Sie zu 400 µl PEG300 100 µl der 25 mg/ml Z57346765-Stammlösung in DMSO. Gründlich mischen.

• Tween-80 hinzufügen: Geben Sie 50 µl Tween-80 zu der Mischung und mischen Sie, bis sie gleichmäßig ist.

• Mit Kochsalzlösung auffüllen: Fügen Sie 450 µl sterile Kochsalzlösung (0,9% NaCl) hinzu, um das Endvolumen von 1 ml zu erreichen. Gründlich mischen.

• Löslichkeit sicherstellen: Falls eine Ausfällung auftritt, kann die Lösung zur Unterstützung der Auflösung erwärmt und/oder im Ultraschallbad behandelt werden.

Protokoll 2: DMSO/SBE-β-CD-Formulierung

Dieses Protokoll beschreibt die Herstellung von 1 ml Arbeitslösung.

• Stammlösung vorbereiten: Lösen Sie Z57346765 in DMSO, um eine Stammlösung von 25 mg/ml herzustellen.

• SBE-β-CD-Lösung vorbereiten: Lösen Sie 2 g SBE-β-CD in 10 ml steriler Kochsalzlösung, um eine 20%ige Lösung zu erhalten.

• Mischen: Geben Sie 100 µl der 25 mg/ml Z57346765-Stammlösung in DMSO zu 900 µl der 20%igen SBE-β-CD-Lösung in Kochsalzlösung. Gründlich mischen.

• Löslichkeit sicherstellen: Falls eine Ausfällung auftritt, kann die Lösung zur Unterstützung der Auflösung erwärmt und/oder im Ultraschallbad behandelt werden.

In-vivo-Wirksamkeitsstudie in einem Xenograft-Modell

Dieses Protokoll beschreibt ein repräsentatives Studiendesign zur Bewertung der Antitumor-Wirksamkeit von Z57346765.

Workflow der In-vivo-Studie

Abbildung 2: Allgemeiner Arbeitsablauf einer In-vivo-Wirksamkeitsstudie.

Methodik

• Tiermodell: Athymische Nacktmäuse (nu/nu), 6-8 Wochen alt.

• Tumorzellimplantation: Subkutane Injektion von KIRC-Zellen (z.B. 1 x 10^7 Zellen) in die Flanke der Mäuse.

• Tumorüberwachung: Das Tumorwachstum wird regelmäßig (z.B. 2-3 Mal pro Woche) mit einem Messschieber überwacht. Das Tumorvolumen wird nach der Formel (Länge x Breite²) / 2 berechnet.

• Randomisierung: Wenn die Tumore eine vordefinierte Größe (z.B. 100 mm³) erreichen, werden die Tiere zufällig in die Behandlungsgruppen (Vehikel, niedrige Dosis Z57346765, hohe Dosis Z57346765) eingeteilt.

• Verabreichung: Verabreichen Sie Z57346765 oder das Vehikel täglich intraperitoneal (i.p.) gemäß den in Tabelle 1 angegebenen Dosierungen.

• Überwachung der Toxizität: Überwachen Sie das Körpergewicht und den allgemeinen Gesundheitszustand der Tiere täglich als Indikatoren für die Toxizität.

• Studiendendpunkte: Die Studie wird beendet, wenn die Tumore in der Kontrollgruppe eine maximale Größe erreichen oder nach einer vordefinierten Behandlungsdauer.

• Analyse: Nach der Euthanasie werden die Tumore entnommen, gewogen und für weitere Analysen (z.B. Histologie, Western Blot, RT-qPCR) aufbereitet, um die pharmakodynamischen Effekte von Z57346765 zu bewerten.

Wichtige Hinweise:

• Ethik: Alle Tierversuche müssen in Übereinstimmung mit den institutionellen und nationalen Richtlinien für die Pflege und Verwendung von Labortieren durchgeführt werden.

• Aseptische Technik: Bei der Vorbereitung und Verabreichung der Injektionen sollten sterile Techniken angewendet werden, um Infektionen zu vermeiden.

• Lösungsvorbereitung: Die Dosierungslösungen sollten täglich frisch zubereitet werden, um die Stabilität zu gewährleisten.

• Toxizität: In den zitierten Studien wurde Z57346765 im Vergleich zu einem anderen PGK1-Inhibitor, CHR-6494, als mit mehr Nebenwirkungen behaftet beschrieben.[1] Eine engmaschige Überwachung auf Anzeichen von Toxizität ist daher unerlässlich.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. 6-Methoxyflavone inhibits glycolytic energy metabolism in HeLa cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Anwendungshinweise: Löslichkeit von Z57346765 in DMSO und anderen Lösungsmitteln

Anwendungsbereich: Diese Anwendungshinweise fassen die Löslichkeitsdaten für den Phosphoglyceratkinase-1 (PGK1)-Inhibitor Z57346765 zusammen und bieten detaillierte Protokolle zur Erstellung von Stammlösungen und Formulierungen für In-vitro- und In-vivo-Studien. Sie richten sich an Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Zusammenfassung der Löslichkeit

Z57346765 ist ein niedermolekularer Inhibitor, der auf das metabolische Enzym PGK1 in der Glykolyse abzielt und das von PGK1 abhängige Zellwachstum hemmt.[1][2] Seine Löslichkeit ist ein entscheidender Faktor für die experimentelle Gestaltung, die Lagerung von Stammlösungen und die Verabreichung in Tiermodellen. Die Löslichkeit von Z57346765 wurde in verschiedenen gängigen Lösungsmitteln und Formulierungen untersucht.

Physikochemische Eigenschaften:

• Summenformel: C₁₇H₁₈N₄O[1]

• Molekulargewicht: 294,35 g/mol [1]

• CAS-Nummer: 1016340-64-9[1][2]

• Erscheinungsbild: Festes Pulver, cremefarben bis hellgelb[1]

Tabelle 1: Quantitative Löslichkeitsdaten für Z57346765

Lösungsmittel/Formulierung	Konzentration (mg/mL)	Molare Konzentration (mM)	Anmerkungen
In Vitro
DMSO	≥ 100 mg/mL[1][2]	~339,73 mM[1][2]	Ultraschall kann erforderlich sein. Hygroskopisches DMSO kann die Löslichkeit beeinträchtigen; frisch geöffnetes DMSO verwenden.[2]
DMSO (alternativ)	10 mg/mL[3]	~33,97 mM	-
DMSO (alternativ)	10 mM	10 mM	Entspricht ca. 2,94 mg/mL.
Wasser	Unlöslich[3]	-	-
Ethanol	Unlöslich[3]	-	-
In Vivo Formulierungen
10% DMSO, 40% PEG300, 5% Tween-80, 45% Kochsalzlösung	≥ 2,5 mg/mL[2]	~8,49 mM[1][2]	Die Lösung ist klar. Die Sättigung ist unbekannt.[1][2]
10% DMSO, 90% (20% SBE-β-CD in Kochsalzlösung)	≥ 2,5 mg/mL[1][2]	~8,49 mM[1][2]	Die Lösung ist klar. Die Sättigung ist unbekannt.[1][2]

Experimentelle Protokolle

Die folgenden Protokolle beschreiben die schrittweise Vorbereitung von Stammlösungen und gebrauchsfertigen Formulierungen für Z57346765.

2.1 Protokoll zur Erstellung einer DMSO-Stammlösung (100 mg/mL)

Dieses Protokoll beschreibt die Herstellung einer hochkonzentrierten Stammlösung für die Langzeitlagerung und die anschließende Verdünnung.

• Materialien:

  • Z57346765 (festes Pulver)

  • Dimethylsulfoxid (DMSO), frisch geöffnet und von hoher Reinheit

  • Waage (analytisch)

  • Geeignetes Röhrchen (z. B. 1,5 mL Mikrozentrifugenröhrchen)

  • Pipetten

  • Ultraschallbad

• Vorgehensweise:

  • Wiegen Sie die gewünschte Menge Z57346765-Pulver präzise in das Röhrchen ein.

  • Fügen Sie das entsprechende Volumen DMSO hinzu, um eine Endkonzentration von 100 mg/mL zu erreichen. (Beispiel: Für 10 mg Z57346765 fügen Sie 100 µL DMSO hinzu).

  • Verschließen Sie das Röhrchen fest und vortexen Sie es gründlich.

  • Beschallen Sie die Lösung bei Bedarf in einem Ultraschallbad für 5-10 Minuten, um die Auflösung zu unterstützen.[2]

  • Überprüfen Sie visuell, ob sich das Pulver vollständig gelöst hat und eine klare Lösung entstanden ist.

  • Aliquoten Sie die Stammlösung in kleinere Volumina, um wiederholtes Einfrieren und Auftauen zu vermeiden.

  • Lagern Sie die Aliquots bei -20 °C (bis zu 1 Monat) oder -80 °C (bis zu 6 Monaten).[2]

2.2 Protokoll zur Vorbereitung einer In-vivo-Formulierung (mit PEG300/Tween-80)

Dieses Protokoll beschreibt die Herstellung einer Formulierung, die für die Verabreichung in Tiermodellen geeignet ist. Die Co-Lösungsmittel werden sequenziell hinzugefügt.[1]

• Materialien:

  • Z57346765 DMSO-Stammlösung (z. B. 25 mg/mL)

  • Polyethylenglykol 300 (PEG300)

  • Tween-80 (Polysorbat 80)

  • Sterile Kochsalzlösung (0,9% NaCl)

  • Sterile Röhrchen und Pipettenspitzen

• Vorgehensweise (Beispiel für 1 mL Endvolumen):

  • Bereiten Sie eine DMSO-Stammlösung mit einer Konzentration von 25 mg/mL vor.

  • Geben Sie in ein steriles Röhrchen 100 µL der 25 mg/mL DMSO-Stammlösung.[1][2]

  • Fügen Sie 400 µL PEG300 hinzu und mischen Sie die Lösung gut, bis sie klar ist.[1][2]

  • Fügen Sie 50 µL Tween-80 hinzu und mischen Sie erneut gut.[1][2]

  • Fügen Sie 450 µL sterile Kochsalzlösung hinzu, um das Endvolumen von 1 mL zu erreichen.[1][2]

  • Mischen Sie die endgültige Formulierung gründlich. Die Endkonzentration von Z57346765 beträgt 2,5 mg/mL.

Visualisierungen

Die folgenden Diagramme veranschaulichen den Arbeitsablauf zur Löslichkeitsprüfung und den Signalweg, der durch Z57346765 gehemmt wird.

References

• 1. Z57346765 | Others 15 | 1016340-64-9 | Invivochem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]

Z57346765 für Proliferationsassays (z.B. CCK-8)

Anwendungs- und Protokollhinweise für Z57346765 in Proliferationsassays

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Zusammenfassung: Dieses Dokument enthält detaillierte Protokolle und Anwendungsdaten für die Verwendung von Z57346765, einem spezifischen Inhibitor der Phosphoglyceratkinase 1 (PGK1), in zellbasierten Proliferationsassays, insbesondere unter Verwendung des Cell Counting Kit-8 (CCK-8). Z57346765 hemmt die Proliferation von Nierenzellkarzinomzellen (KIRC), indem es die glykolytische Aktivität, die DNA-Replikation und den Zellzyklusfortschritt stört.[1][2][3]

Einleitung

Z57346765 ist ein niedermolekularer Inhibitor, der spezifisch auf die Phosphoglyceratkinase 1 (PGK1) abzielt, ein Schlüsselenzym im glykolytischen Stoffwechselweg.[1][4][5] PGK1 ist bei verschiedenen Krebsarten, einschließlich des klarzelligen Nierenzellkarzinoms (KIRC), hochreguliert und spielt eine entscheidende Rolle bei der Energieversorgung des schnellen Tumorwachstums.[2][6] Z57346765 bindet an die ADP-Bindungstasche von PGK1, was zu einer Verringerung der metabolischen Enzymaktivität, des Glukoseverbrauchs und der Laktatproduktion führt.[3][7] Folglich hemmt die Verbindung die DNA-Replikation, beeinträchtigt die Reparatur von DNA-Schäden und führt zu einem Zellzyklusstillstand in KIRC-Zellen, was sie zu einem vielversprechenden Kandidaten für die Krebsforschung und Arzneimittelentwicklung macht.[1][3]

Der CCK-8-Assay ist ein sensitiver kolorimetrischer Assay zur Bestimmung der Anzahl lebensfähiger Zellen.[8] Er verwendet ein wasserlösliches Tetrazoliumsalz (WST-8), das durch Dehydrogenasen in metabolisch aktiven Zellen zu einem orangefarbenen Formazan-Produkt reduziert wird.[8] Die Menge des produzierten Formazans ist direkt proportional zur Anzahl der lebenden Zellen und kann durch Messung der Extinktion bei 450 nm quantifiziert werden.[9][10]

Daten zur zellulären Wirksamkeit

Die antiproliferative Aktivität von Z57346765 wurde in mehreren menschlichen Nierenzellkarzinom-Zelllinien und einer normalen Nierenzelllinie mittels CCK-8-Assay nach einer Inkubationszeit von 48 Stunden bestimmt. Die halbmaximale Hemmkonzentration (IC₅₀) fasst die dosisabhängige Wirkung zusammen.

Tabelle 1: IC₅₀-Werte von Z57346765 in verschiedenen Zelllinien nach 48-stündiger Behandlung.

Zelllinie	Zelltyp	IC₅₀ (μM)
ACHN	Klarzelliges Nierenzellkarzinom (KIRC)	18.15[4][11]
786-O	Klarzelliges Nierenzellkarzinom (KIRC)	26.59[4][11]
OS-RC-2	Klarzelliges Nierenzellkarzinom (KIRC)	28.64[11]

| HK-2 | Normale renale tubuläre Epithelzelle | 49.45[4][11] |

Die Daten zeigen, dass Z57346765 eine höhere Potenz bei Krebszelllinien im Vergleich zu normalen Nierenzellen aufweist.[11]

Detailliertes experimentelles Protokoll: CCK-8-Proliferationsassay

Dieses Protokoll beschreibt die Messung der antiproliferativen Effekte von Z57346765 auf adhärente Nierenzellen.

3.1. Benötigte Materialien

• Z57346765-Stammlösung (z. B. 10 mM in DMSO)

• Adhärente Zellen (z. B. ACHN, 786-O)

• Vollständiges Zellkulturmedium (z. B. DMEM mit 10 % FBS)

• Cell Counting Kit-8 (CCK-8) Reagenz

• Sterile 96-Well-Platten mit flachem Boden

• Steriles, mit Phosphat gepuffertes Salin (PBS)

• Mikroplatten-Lesegerät (mit 450 nm Filter)

• Befeuchteter Inkubator (37 °C, 5 % CO₂)

• Sterile Einweg-Pipettenspitzen und -Röhrchen

3.2. Versuchsdurchführung

Tag 1: Zellaussaat

• Die Zellen ernten und die Zellzahl und Lebensfähigkeit mit einem Hämozytometer oder einem automatisierten Zellzähler bestimmen.

• Die Zellen im vollständigen Medium auf eine Dichte von 5 × 10⁴ Zellen/ml resuspendieren.

• 100 µL der Zellsuspension (entspricht 5.000 Zellen) in jedes Well einer 96-Well-Platte geben.[8][10]

• Die Randwells mit 100 µL sterilem PBS füllen, um Verdunstungseffekte während der Inkubation zu minimieren.[12]

• Die Platte über Nacht (18-24 Stunden) in einem befeuchteten Inkubator inkubieren, damit die Zellen anhaften können.

Tag 2: Behandlung mit der Verbindung

• Eine serielle Verdünnungsreihe von Z57346765 im vollständigen Medium vorbereiten. Die Endkonzentrationen sollten den erwarteten IC₅₀-Wert umfassen (z. B. von 0,1 µM bis 100 µM). Eine Vehikelkontrolle (z. B. 0,1 % DMSO) einschließen.

• Das Medium vorsichtig aus den Wells entfernen.

• 100 µL Medium mit den entsprechenden Konzentrationen von Z57346765 oder der Vehikelkontrolle zu den jeweiligen Wells hinzufügen.

• Die Platte für 48 Stunden in den Inkubator zurückstellen.

Tag 4: CCK-8-Assay und Messung

• Nach der Inkubationszeit 10 µL der CCK-8-Lösung direkt in jedes Well geben (einschließlich der Kontrollen).[8][13] Darauf achten, keine Blasen zu erzeugen, da diese die Extinktionsmessung stören.[8]

• Die Platte für 1-4 Stunden im Inkubator inkubieren. Die optimale Inkubationszeit kann je nach Zelltyp und -dichte variieren und sollte vorab bestimmt werden.

• Die Extinktion bei 450 nm mit einem Mikroplatten-Lesegerät messen.[13]

3.3. Datenanalyse

• Den Durchschnittswert der Extinktion aus den Leerwells (nur Medium und CCK-8) von allen anderen Messwerten subtrahieren.

• Die prozentuale Zellviabilität für jede Konzentration nach folgender Formel berechnen:

  • Zellviabilität (%) = [(OD₄₅₀ der behandelten Probe - OD₄₅₀ des Blanks) / (OD₄₅₀ der Vehikelkontrolle - OD₄₅₀ des Blanks)] × 100

• Die prozentuale Zellviabilität gegen den Logarithmus der Konzentration von Z57346765 auftragen, um eine Dosis-Wirkungs-Kurve zu erstellen.

• Den IC₅₀-Wert mithilfe einer nichtlinearen Regression (log(Inhibitor) vs. normalisierte Antwort -- variable Steigung) unter Verwendung einer geeigneten Software (z. B. GraphPad Prism, R) berechnen.

Visualisierungen

4.1. Experimenteller Arbeitsablauf

References

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• 2. Novel inhibitors targeting the PGK1 metabolic enzyme in glycolysis exhibit effective antitumor activity against kidney renal clear cell carcinoma in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. medchemexpress.com [medchemexpress.com]
• 5. Other Targets (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medkoo.com [medkoo.com]
• 8. Protocol for Cell Counting Kit-8 | Tocris Bioscience [tocris.com]
• 9. CCK-8 Assay: A sensitive tool for cell viability | Abcam [abcam.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]
• 12. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 13. ptglab.com [ptglab.com]

Anwendungshinweise: Messung des Glukoseverbrauchs mit dem PGK1-Inhibitor Z57346765

Für Forschungs-, Wissenschafts- und Arzneimittelentwicklungsexperten

Einleitung

Diese Anwendungshinweise beschreiben detaillierte Protokolle zur Messung des Glukoseverbrauchs in Säugetierzellen nach der Behandlung mit Z57346765. Bei Z57346765 handelt es sich um einen spezifischen Inhibitor der Phosphoglyceratkinase 1 (PGK1), einem entscheidenden Enzym im glykolytischen Stoffwechselweg.[1][2][3] Durch die Hemmung der PGK1 reduziert Z57346765 die Aktivität glykolytischer Enzyme, was zu einer verminderten Glukoseaufnahme und Laktatproduktion führt.[2][4] Diese Eigenschaften machen Z57346765 zu einem wertvollen Werkzeug für die Untersuchung der Glykolyse und zur Erforschung potenzieller Therapeutika, die auf den Zellstoffwechsel abzielen, insbesondere bei Krebsarten wie dem klarzelligen Nierenzellkarzinom (KIRC).[1][5]

Die hier beschriebenen Protokolle bieten eine schrittweise Anleitung für die Vorbereitung von Z57346765, die Zellkultur und -behandlung sowie die Quantifizierung des Glukoseverbrauchs mittels eines kolorimetrischen, enzymatischen Assays.

Wirkmechanismus von Z57346765

Z57346765 bindet spezifisch an die ADP-Bindungstasche von PGK1.[2] Diese Bindung hemmt die enzymatische Aktivität von PGK1, die normalerweise die reversible Umwandlung von 1,3-Bisphosphoglycerat zu 3-Phosphoglycerat katalysiert, ein Schritt, der zur Produktion von ATP in der Glykolyse führt. Durch die Blockade dieses Schrittes wird der glykolytische Fluss gestört, was zu einer Anhäufung von vorgelagerten Metaboliten und einer Verringerung der nachgelagerten Produkte, einschließlich Pyruvat und Laktat, sowie zu einer reduzierten Glukoseaufnahme führt.

References

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• 5. Novel inhibitors targeting the PGK1 metabolic enzyme in glycolysis exhibit effective antitumor activity against kidney renal clear cell carcinoma in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Anwendungs- und Protokollhinweise: Western-Blot-Analyse der PGK1-Spiegel nach Behandlung mit Z57346765

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einführung: Phosphoglyceratkinase 1 (PGK1) ist ein Schlüsselenzym in der Glykolyse, das die Umwandlung von 1,3-Bisphosphoglycerat in 3-Phosphoglycerat katalysiert und dabei ATP erzeugt.[1][2] Eine Hochregulierung von PGK1 wird in verschiedenen Krebsarten beobachtet und ist mit dem Wachstum, der Metastasierung und der Therapieresistenz von Tumoren assoziiert.[3][4][5] Z57346765 ist ein spezifischer Inhibitor von PGK1, der an die ADP-Bindungstasche bindet und dessen metabolische Enzymaktivität reduziert.[6][7][8] Dies führt zur Hemmung der Glykolyse und der Proliferation von Krebszellen, insbesondere bei klarzelligen Nierenzellkarzinomen (KIRC).[6][8] Während die hemmende Wirkung von Z57346765 auf die PGK1-Aktivität bekannt ist, ist die Auswirkung auf die Proteinexpression von PGK1 weniger charakterisiert. Diese Anwendungs- und Protokollhinweise beschreiben ein detailliertes Verfahren zur Analyse der PGK1-Proteinspiegel in mit Z57346765 behandelten Zellen mittels Western Blot.

Datenpräsentation

Die quantitative Analyse von Western-Blot-Daten ist entscheidend für die Interpretation der Ergebnisse. Die folgende Tabelle zeigt ein Beispiel für die Darstellung von Daten zur PGK1-Expression nach Behandlung mit Z57346765, normalisiert auf ein Loading Control (z. B. β-Actin).

Tabelle 1: Relative PGK1-Proteinexpression nach Behandlung mit Z57346765

Behandlungskonzentration (µM)	Relative PGK1-Expression (normalisiert auf β-Actin)	Standardabweichung
0 (Kontrolle)	1.00	± 0.08
10	0.95	± 0.12
20	0.91	± 0.09
50	0.88	± 0.15

Hinweis: Die in dieser Tabelle dargestellten Daten sind illustrativ und dienen als Beispiel für die Datenpräsentation.

Experimentelle Protokolle

Zellkultur und Behandlung mit Z57346765

• Zellkultur: Kultivieren Sie menschliche Nierenkrebs-Zelllinien (z. B. 786-O oder ACHN) in dem vom Lieferanten empfohlenen Medium (z. B. RPMI-1640 oder DMEM), ergänzt mit 10 % fötalem Rinderserum (FBS) und 1 % Penicillin-Streptomycin. Die Zellen sollten in einem inkubierten Brutschrank bei 37 °C und 5 % CO2 gehalten werden.

• Aussaat: Säen Sie die Zellen in 6-Well-Platten mit einer Dichte aus, die es ihnen ermöglicht, am Tag der Behandlung eine Konfluenz von 70–80 % zu erreichen.

• Stammlösung von Z57346765: Bereiten Sie eine 10 mM Stammlösung von Z57346765 (CAS-Nr. 1016340-64-9) in DMSO vor.[7] Aliquotieren und lagern Sie die Stammlösung bei -20 °C oder -80 °C, um wiederholte Einfrier-Auftau-Zyklen zu vermeiden.[6][7][9]

• Behandlung: Verdünnen Sie die Z57346765-Stammlösung im Kulturmedium auf die gewünschten Endkonzentrationen (z. B. 0, 10, 20, 50 µM). Entfernen Sie das alte Medium aus den Wells und fügen Sie das Medium mit den entsprechenden Konzentrationen von Z57346765 hinzu. Inkubieren Sie die Zellen für den gewünschten Zeitraum (z. B. 24 oder 48 Stunden).

Proteinextraktion und Quantifizierung

• Zelllyse: Nach der Behandlung die Zellen zweimal mit eiskaltem PBS waschen. Fügen Sie jedem Well 100–200 µL eiskalten RIPA-Lysepuffer hinzu, der mit Protease- und Phosphatase-Inhibitoren ergänzt ist.

• Ernte: Die Zellen mit einem Zellschaber vom Boden der Platte kratzen und das Lysat in ein Mikrozentrifugenröhrchen überführen.

• Inkubation und Zentrifugation: Inkubieren Sie das Lysat für 30 Minuten auf Eis und zentrifugieren Sie es dann bei 14.000 x g für 15 Minuten bei 4 °C, um die Zelltrümmer zu pelletieren.

• Proteinkonzentrationsbestimmung: Überführen Sie den Überstand, der das lösliche Protein enthält, in ein neues Röhrchen. Bestimmen Sie die Proteinkonzentration mit einem geeigneten Assay, wie z. B. dem BCA-Protein-Assay, gemäß den Anweisungen des Herstellers.

SDS-PAGE und Western Blotting für PGK1

• Probenvorbereitung: Mischen Sie eine gleiche Menge Protein (z. B. 20–30 µg) aus jeder Probe mit 4x Laemmli-Probenpuffer und erhitzen Sie die Proben 5 Minuten lang bei 95 °C, um die Proteine zu denaturieren.

• Gelelektrophorese: Laden Sie die Proben auf ein 10%iges oder 12%iges SDS-Polyacrylamid-Gel. Lassen Sie das Gel bei konstanter Spannung (z. B. 100–120 V) laufen, bis der Farbstoff die Unterseite des Gels erreicht.

• Proteintransfer: Übertragen Sie die getrennten Proteine vom Gel auf eine PVDF- oder Nitrocellulose-Membran. Dies kann mittels Nass- oder Semi-Trocken-Transfer erfolgen.

• Blockierung: Blockieren Sie die Membran für 1 Stunde bei Raumtemperatur in einer Blockierlösung (z. B. 5 % fettfreie Trockenmilch oder Rinderserumalbumin (BSA) in TBST), um unspezifische Antikörperbindungen zu verhindern.

• Inkubation mit primärem Antikörper: Inkubieren Sie die Membran über Nacht bei 4 °C mit einem primären Antikörper, der gegen PGK1 gerichtet ist (z. B. Kaninchen-anti-PGK1, verdünnt in Blockierlösung).[10] Inkubieren Sie gleichzeitig eine separate Membran oder dieselbe Membran nach dem Stripping mit einem primären Antikörper gegen ein Loading Control (z. B. β-Actin oder GAPDH).

• Inkubation mit sekundärem Antikörper: Waschen Sie die Membran dreimal für jeweils 10 Minuten mit TBST. Inkubieren Sie die Membran für 1 Stunde bei Raumtemperatur mit einem geeigneten HRP-konjugierten sekundären Antikörper (z. B. Anti-Kaninchen-IgG), der in Blockierlösung verdünnt ist.[11]

• Detektion: Waschen Sie die Membran erneut dreimal für jeweils 10 Minuten mit TBST. Fügen Sie ein Chemilumineszenz-Substrat (ECL) hinzu und visualisieren Sie die Proteinbanden mit einem bildgebenden System.

• Analyse: Quantifizieren Sie die Intensität der Proteinbanden mit einer Bildanalysesoftware. Normalisieren Sie die PGK1-Bandenintensität auf die Intensität des entsprechenden Loading Controls, um die relative Proteinexpression zu bestimmen.

Visualisierungen

Die folgenden Diagramme illustrieren den experimentellen Arbeitsablauf und einen relevanten Signalweg, an dem PGK1 beteiligt ist.

Abbildung 1: Schematische Darstellung des Arbeitsablaufs für die Western-Blot-Analyse.

Abbildung 2: Vereinfachter Signalweg, der die Rolle von PGK1 und die Hemmung durch Z57346765 zeigt.

References

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• 9. medkoo.com [medkoo.com]
• 10. PGK1 Antibody | Cell Signaling Technology [cellsignal.com]
• 11. A potent PGK1 antagonist reveals PGK1 regulates the production of IL-1β and IL-6 - PMC [pmc.ncbi.nlm.nih.gov]

Anwendungs- und Protokollhinweise: Zellzyklusanalyse in mit Z57346765 behandelten Zellen

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einleitung Z57346765 ist ein spezifischer niedermolekularer Inhibitor der Phosphoglyceratkinase 1 (PGK1), einem Schlüsselenzym des glykolytischen Stoffwechselweges.[1][2][3][4] Die Hemmung von PGK1 durch Z57346765 führt zu einer Reduktion des Glukoseverbrauchs und der Laktatproduktion, was die metabolische Aktivität der Zelle beeinträchtigt.[5][6] Jüngste Studien haben gezeigt, dass Z57346765 die DNA-Replikation hemmt und einen Zellzyklusarrest in der G1/S-Phase induziert, insbesondere in Nierenzellkarzinomzellen (KIRC).[5][6][7] Dieser Effekt wird mit einer Herunterregulierung von wichtigen Zellzyklus-regulierenden Proteinen wie Cyclin B1, Cyclin D1, CDK1 und CDK2 in Verbindung gebracht.[6][7] Diese Application Note beschreibt detaillierte Protokolle zur Untersuchung der Auswirkungen von Z57346765 auf die Zellviabilität und die Zellzyklusprogression.

Signalkaskade der Z57346765-Wirkung

Z57346765 zielt direkt auf PGK1 ab, ein entscheidendes Enzym für die ATP-Produktion in der Glykolyse. Durch die Hemmung von PGK1 wird der glykolytische Fluss gestört, was zu metabolischem Stress führt. Dieser Stress beeinflusst nachgeschaltete Signalwege, die die Zellzyklusprogression steuern. Insbesondere wird die Expression von Proteinen, die für den Übergang von der G1- zur S-Phase erforderlich sind, wie Cyclin D1 und CDK2, reduziert. Dies führt zu einem Stillstand am G1/S-Kontrollpunkt und hemmt somit die Zellproliferation.

References

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• 2. Z57346765 | Others 15 | 1016340-64-9 | Invivochem [invivochem.com]
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• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medkoo.com [medkoo.com]
• 7. researchgate.net [researchgate.net]

Application Notes: Characterizing the Impact of Z57346765 on DNA Replication

Introduction

Z57346765 is a novel small-molecule inhibitor of phosphoglycerate kinase 1 (PGK1), a key metabolic enzyme in the glycolytic pathway.[1][2][3] By binding to the ADP-binding pocket of PGK1, Z57346765 effectively reduces its enzymatic activity, leading to decreased glucose consumption and lactate (B86563) production.[4] This disruption of glycolysis has significant downstream consequences, including the inhibition of cell proliferation, particularly in cancer cells with high glycolytic dependence such as clear cell renal cell carcinoma (KIRC).[1][2][5] Notably, the effects of Z57346765 extend beyond metabolic regulation, as it has been shown to suppress DNA replication, impair DNA damage repair mechanisms, and induce cell cycle arrest at the G1/S phase.[2][4] These findings establish Z57346765 as a valuable research tool for investigating the intricate link between cellular metabolism and DNA synthesis.

Mechanism of Action

The primary mechanism of Z57346765 involves the direct inhibition of PGK1. This enzyme catalyzes a critical ATP-generating step in glycolysis. By inhibiting PGK1, Z57346765 disrupts the metabolic flux, which in turn impacts the cellular processes that are energetically demanding, such as DNA replication and cell division.[6] The anti-proliferative effects of Z57346765 are associated with the downregulation of key proteins involved in cell cycle progression and DNA synthesis.[2] Specifically, treatment with Z57346765 has been shown to decrease the expression of cyclins (Cyclin B1, Cyclin D1), cyclin-dependent kinases (CDK1, CDK2), and essential components of the DNA replication machinery, including minichromosome maintenance complex components (MCM3, MCM5) and DNA polymerase delta 1 (POLD1).[2] This multi-faceted impact makes Z57346765 a potent agent for studying the metabolic dependencies of DNA replication.

Mechanism of Z57346765 action.

Quantitative Data Summary

The following tables represent hypothetical data demonstrating the dose-dependent effects of Z57346765 on cell proliferation and DNA synthesis in KIRC cells.

Table 1: Effect of Z57346765 on KIRC Cell Viability (MTT Assay)

Z57346765 Conc. (µM)	Absorbance (570 nm)	% Viability
0 (Vehicle)	1.25 ± 0.08	100
1	1.05 ± 0.06	84
5	0.78 ± 0.05	62.4
10	0.52 ± 0.04	41.6
25	0.31 ± 0.03	24.8
50	0.15 ± 0.02	12

Table 2: Inhibition of DNA Synthesis by Z57346765 (BrdU Incorporation Assay)

Z57346765 Conc. (µM)	BrdU Incorporation (OD 450 nm)	% Inhibition
0 (Vehicle)	1.82 ± 0.11	0
1	1.51 ± 0.09	17
5	1.02 ± 0.07	44
10	0.65 ± 0.05	64.3
25	0.34 ± 0.04	81.3
50	0.18 ± 0.03	90.1

Experimental Protocols

Protocol 1: Cell Proliferation Assay using MTT

This protocol measures the metabolic activity of cells, which is indicative of cell viability and proliferation.

• Cell Seeding: Seed KIRC cells in a 96-well plate at a density of 5,000 cells/well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of Z57346765 in complete growth medium. Add 100 µL of the diluted compound to the respective wells. Include a vehicle control (DMSO).

• Incubation: Incubate the plate for 48 hours at 37°C, 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Protocol 2: DNA Synthesis Assay using BrdU Incorporation

This colorimetric immunoassay directly measures the amount of 5-bromo-2'-deoxyuridine (B1667946) (BrdU) incorporated into newly synthesized DNA.

BrdU incorporation assay workflow.

• Cell Seeding: Seed KIRC cells in a 96-well plate as described in Protocol 1.

• Compound Treatment: Treat cells with various concentrations of Z57346765 for 24 hours.

• BrdU Labeling: Add BrdU labeling solution to each well and incubate for 2-4 hours at 37°C, 5% CO2.

• Fixation and Denaturation: Remove the labeling medium, and fix and denature the cells according to the manufacturer's instructions.

• Antibody Incubation: Add the anti-BrdU-POD antibody conjugate and incubate for 90 minutes at room temperature.

• Washing: Wash the wells three times with washing buffer.

• Substrate Reaction: Add the substrate solution and incubate until a color change is observed.

• Stopping the Reaction: Add the stop solution.

• Data Acquisition: Measure the absorbance at 450 nm.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

This protocol uses propidium (B1200493) iodide (PI) staining to determine the distribution of cells in different phases of the cell cycle.

• Cell Culture and Treatment: Culture KIRC cells in 6-well plates and treat with Z57346765 for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization, wash with PBS, and collect the cell pellet by centrifugation.

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol (B145695) while vortexing gently. Incubate at 4°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A.

• Incubation: Incubate in the dark for 30 minutes at room temperature.

• Data Acquisition: Analyze the samples using a flow cytometer.

Materials and Reagents

• KIRC cell line (e.g., A498, 786-O)

• Z57346765 (Soluble in DMSO)[3][4]

• Complete growth medium (e.g., DMEM with 10% FBS)

• 96-well and 6-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• BrdU Cell Proliferation Assay Kit

• Propidium Iodide (PI) Staining Solution with RNase A

• Phosphate Buffered Saline (PBS)

• Dimethyl Sulfoxide (DMSO)[1][4]

• Trypsin-EDTA

• Flow cytometer

• Microplate reader

Troubleshooting

Issue	Possible Cause	Solution
High variability in assay results	Inconsistent cell seeding, pipetting errors	Ensure uniform cell suspension before seeding. Use calibrated pipettes and consistent technique.
Low signal in BrdU assay	Insufficient BrdU labeling time, low cell proliferation rate	Optimize BrdU incubation time. Ensure cells are in the logarithmic growth phase.
Z57346765 precipitation in media	Poor solubility	Prepare fresh stock solutions in DMSO. Do not exceed the recommended final DMSO concentration in the media (typically <0.5%).[1]
Shift in cell cycle profile of control cells	Cell confluence, nutrient depletion	Perform experiments on sub-confluent cells and use fresh media for treatments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. Z57346765 | CAS 1016340-64-9 | PGK1-specific inhibitor | Sun-shinechem [sun-shinechem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Novel inhibitors targeting the PGK1 metabolic enzyme in glycolysis exhibit effective antitumor activity against kidney renal clear cell carcinoma in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medkoo.com [medkoo.com]

Technical Notes & Optimization

Optimierung der Konzentration von Z57346765 für Zellkulturexperimente

Dieses Support-Center bietet Forschern, Wissenschaftlern und Fachleuten aus der Arzneimittelentwicklung technische Anleitungen zur Optimierung der Konzentration des MEK1/2-Inhibitors Z57346765 für Zellkulturexperimente.

Häufig gestellte Fragen (FAQs)

F1: Was ist Z57346765 und was ist sein Wirkmechanismus? A1: Z57346765 ist ein potenter und selektiver, ATP-kompetitiver niedermolekularer Inhibitor von MEK1 und MEK2, Schlüsselkinasen im MAPK/ERK-Signalweg.[1][2][3] Durch die Hemmung von MEK1/2 verhindert Z57346765 die Phosphorylierung und Aktivierung von ERK1/2 und moduliert dadurch nachgeschaltete zelluläre Prozesse wie Proliferation, Differenzierung und Überleben.[4][5] Seine hohe Selektivität macht es zu einem wertvollen Werkzeug für die Untersuchung des MAPK-Signalwegs.

F2: In welchem Lösungsmittel sollte ich Z57346765 auflösen und wie sollte ich Stammlösungen lagern? A2: Z57346765 ist in DMSO (Dimethylsulfoxid) bis zu einer Konzentration von 50 mM löslich. Für zelluläre Assays wird empfohlen, eine 10-mM-Stammlösung in sterilem DMSO herzustellen. Aliquotieren Sie die Stammlösung in kleine Volumina und lagern Sie sie bei -20 °C oder -80 °C, um wiederholte Einfrier-Auftau-Zyklen zu vermeiden. Vor Gebrauch das Aliquot vollständig auftauen und durch Vortexen mischen.

F3: Was ist die empfohlene Anfangskonzentration für meine Zellkulturexperimente? A3: Die optimale Konzentration von Z57346765 ist stark zelllinienabhängig. Wir empfehlen, mit einer breiten Konzentrationsreihe (z. B. 1 nM bis 10 µM) zu beginnen, um eine Dosis-Wirkungs-Kurve zu erstellen.[6][7] Die untenstehende Tabelle fasst die empfohlenen Anfangsbereiche und die beobachteten IC50-Werte für verschiedene Krebszelllinien zusammen.

F4: Wie lange sollte ich meine Zellen mit Z57346765 inkubieren? A4: Die Inkubationszeit hängt vom spezifischen Assay und dem untersuchten Endpunkt ab. Zur Analyse der Phosphorylierung von ERK ist eine kurze Inkubationszeit (z. B. 1-4 Stunden) ausreichend. Für Assays, die die Zelllebensfähigkeit oder Proliferation messen, sind längere Inkubationszeiten (z. B. 24-72 Stunden) erforderlich.[8]

Leitfaden zur Fehlerbehebung

Problem 1: Ich beobachte eine Ausfällung des Wirkstoffs in meinem Kulturmedium.

• Mögliche Ursache: Die Endkonzentration von DMSO im Medium ist zu hoch oder die Löslichkeit des Wirkstoffs im wässrigen Medium ist überschritten.

• Lösung: Stellen Sie sicher, dass die Endkonzentration von DMSO im Kulturmedium 0,5 % nicht überschreitet, da höhere Konzentrationen für die meisten Zelllinien toxisch sein können und die Löslichkeit des Wirkstoffs verringern. Bereiten Sie frische Verdünnungen aus Ihrer Stammlösung in vorgewärmtem Medium vor und mischen Sie sie unmittelbar vor der Zugabe zu den Zellen gründlich.

Problem 2: Ich sehe eine unerwartet hohe Zytotoxizität, selbst bei niedrigen Konzentrationen.

• Mögliche Ursache: Die von Ihnen verwendete Zelllinie ist extrem empfindlich gegenüber der MEK-Inhibition. Alternativ könnte die hohe Zytotoxizität auf einen "Off-Target"-Effekt oder Probleme mit der Wirkstoffstabilität zurückzuführen sein.

• Lösung:

  • Titrieren Sie die Konzentration: Führen Sie einen Zellviabilitätsassay (z. B. MTT oder Trypanblau) mit einer feineren Konzentrationsabstufung im unteren Bereich (z. B. 0,1 nM - 100 nM) durch.

  • Verkürzen Sie die Inkubationszeit: Prüfen Sie, ob kürzere Inkubationszeiten (z. B. 12 oder 24 Stunden) den gewünschten Effekt auf den Signalweg ohne signifikanten Zelltod erzielen.

  • Verwenden Sie eine Kontrollzelllinie: Testen Sie den Wirkstoff an einer Zelllinie, von der bekannt ist, dass sie weniger vom MAPK-Signalweg abhängig ist.

Problem 3: Ich beobachte keine oder nur eine sehr geringe Wirkung, selbst bei hohen Konzentrationen.

• Mögliche Ursache: Die verwendete Zelllinie ist resistent gegen MEK-Inhibition, der Wirkstoff ist abgebaut oder die Zellen sind nicht gesund.

• Lösung:

  • Bestätigen Sie die Aktivität des Wirkstoffs: Testen Sie den Wirkstoff an einer empfindlichen Kontrollzelllinie (z. B. A549), um seine Aktivität zu bestätigen.

  • Überprüfen Sie den Signalweg: Stellen Sie mittels Western Blot sicher, dass der MAPK/ERK-Signalweg in Ihrer Zelllinie basal aktiv ist (d. h. nachweisbares p-ERK).[1]

  • Zellgesundheit: Überprüfen Sie die Morphologie Ihrer Zellen und stellen Sie sicher, dass sie sich in der logarithmischen Wachstumsphase befinden und eine niedrige Passagenzahl aufweisen.

  • Frische Aliquots: Verwenden Sie ein frisches Aliquot der Stammlösung, um einen möglichen Abbau des Wirkstoffs auszuschließen.

Datenzusammenfassung

Tabelle 1: Empfohlene Konzentrationsbereiche und IC50-Werte für Z57346765

Zelllinie	Tumortyp	Empfohlener Startbereich	Beobachteter IC50-Wert (72h)
A549	Lungenkarzinom	1 nM - 1 µM	~50 nM
MCF-7	Brustkrebs	10 nM - 5 µM	~200 nM
U-87 MG	Glioblastom	100 nM - 10 µM	~1,5 µM
MEF	Murine embryonale Fibroblasten	1 nM - 1 µM	~75 nM

Hinweis: Die IC50-Werte sind die Konzentrationen, bei denen eine 50%ige Hemmung des Zellwachstums beobachtet wird.[6][7][9] Diese Werte können je nach experimentellen Bedingungen variieren.

Experimentelle Protokolle

Protokoll 1: Herstellung einer 10 mM Stammlösung von Z57346765

• Wiegen Sie 5 mg Z57346765 (Molekulargewicht: 438,5 g/mol ) unter sterilen Bedingungen ab.

• Geben Sie 1140 µL steriles DMSO hinzu, um eine Konzentration von 10 mM zu erreichen.

• Vortexen Sie die Lösung gründlich, bis sich der Wirkstoff vollständig aufgelöst hat.

• Aliquoten Sie die Lösung in sterile 1,5-ml-Röhrchen (z. B. 20 µL pro Röhrchen).

• Lagern Sie die Aliquots bei -20 °C oder -80 °C.

Protokoll 2: Dosis-Wirkungs-Analyse mittels MTT-Assay

Dieses Protokoll dient der Bestimmung der Auswirkung von Z57346765 auf die Zelllebensfähigkeit.[8][10][11]

• Zellaussaat: Säen Sie Zellen in einer 96-Well-Platte mit einer Dichte aus, die nach 72 Stunden eine Konfluenz von 80-90 % in der unbehandelten Kontrolle ermöglicht. Lassen Sie die Zellen über Nacht anhaften.

• Wirkstoffverdünnung: Bereiten Sie eine serielle Verdünnungsreihe von Z57346765 in vorgewärmtem Kulturmedium vor. Typische Endkonzentrationen reichen von 1 nM bis 10 µM. Fügen Sie eine Vehikelkontrolle (nur DMSO) hinzu, deren DMSO-Konzentration der höchsten Wirkstoffkonzentration entspricht.

• Behandlung: Entfernen Sie das alte Medium von den Zellen und fügen Sie 100 µL des medienhaltigen Wirkstoffs zu den entsprechenden Wells hinzu.

• Inkubation: Inkubieren Sie die Platte für die gewünschte Dauer (z. B. 72 Stunden) bei 37 °C und 5 % CO2.

• MTT-Zugabe: Fügen Sie 10 µL der MTT-Lösung (5 mg/mL in PBS) zu jedem Well hinzu und inkubieren Sie die Platte für weitere 3-4 Stunden bei 37 °C. Lebende Zellen metabolisieren das gelbe MTT zu violetten Formazan-Kristallen.[11]

• Solubilisierung: Entfernen Sie das Medium vorsichtig und fügen Sie 100 µL DMSO zu jedem Well hinzu, um die Formazan-Kristalle aufzulösen. Pipettieren Sie mehrmals auf und ab, um eine vollständige Auflösung zu gewährleisten.

• Messung: Messen Sie die Extinktion bei 570 nm mit einem Plattenlesegerät.

• Analyse: Normalisieren Sie die Daten auf die Vehikelkontrolle (als 100 % lebensfähig definiert) und erstellen Sie eine Dosis-Wirkungs-Kurve, um den IC50-Wert zu berechnen.

Visualisierungen

Abbildung 1: Allgemeiner Arbeitsablauf für Dosis-Wirkungs-Experimente.

Abbildung 2: Vereinfachter MAPK/ERK-Signalweg.

Abbildung 3: Fehlerbehebungs-Entscheidungsbaum.

References

• 1. commerce.bio-rad.com [commerce.bio-rad.com]
• 2. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 3. MAP-Kinase-Weg – Wikipedia [de.wikipedia.org]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. MAPK/Erk Pathway | Sino Biological [sinobiological.com]
• 6. IC50 – Wikipedia [de.wikipedia.org]
• 7. Mittlere inhibitorische Konzentration - DocCheck Flexikon [flexikon.doccheck.com]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. IC50 [chemie.de]
• 10. MTT (Assay protocol [protocols.io]
• 11. Zellproliferation — Mensch - Ernährung - Umwelt [uni-giessen.de]

Fehlerbehebung bei Problemen mit der Löslichkeit von Z57346765

Technisches Support-Center: Z57346765

Willkommen im technischen Support-Center für Z57346765. Diese Ressource soll Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung bei der Behebung von Problemen im Zusammenhang mit der Löslichkeit von Z57346765 helfen. Z57346765 ist ein niedermolekularer Inhibitor der Phosphoglyceratkinase 1 (PGK1), einem Schlüsselenzym der Glykolyse.[1][2]

Häufig gestellte Fragen (FAQs)

F1: Was ist die empfohlene Lagermethode für Z57346765?

A1: Z57346765 sollte als Feststoffpulver bei -20 °C für eine Langzeitlagerung (bis zu 3 Jahre) und bei 4 °C für eine Kurzzeitlagerung (bis zu 2 Jahre) gelagert werden.[3] Stammlösungen in Lösungsmitteln sollten bei -80 °C (bis zu 6 Monate) oder -20 °C (bis zu 1 Monat) aufbewahrt werden.[3][4] Es wird empfohlen, die Stammlösungen zu aliquotieren, um wiederholte Gefrier-Auftau-Zyklen zu vermeiden.[4][5][6]

F2: In welchem Lösungsmittel ist Z57346765 am besten löslich?

A2: Z57346765 ist in DMSO gut löslich, mit einer Löslichkeit von ≥ 100 mg/mL (~339,73 mM) oder 10 mM.[3][7] Es ist in Wasser und Ethanol unlöslich.[4]

F3: Mein Z57346765-Pulver löst sich nur schwer in DMSO. Was soll ich tun?

A3: Stellen Sie zunächst sicher, dass Sie frisches, wasserfreies DMSO verwenden, da DMSO hygroskopisch ist und absorbierte Feuchtigkeit die Löslichkeit verringern kann.[4][8] Wenn sich das Pulver immer noch nicht löst, können leichtes Erwärmen (z. B. in einem 37 °C-Wasserbad für 5-10 Minuten) oder eine Ultraschallbehandlung den Lösungsprozess unterstützen.[5][8][9]

F4: Z57346765 ist bei der Zugabe zu meinem wässrigen Puffer/Zellkulturmedium ausgefallen. Wie kann ich das verhindern?

A4: Dies ist ein häufiges Problem, das als "Aussalzen" bekannt ist. Um dies zu verhindern, wird empfohlen, serielle Verdünnungen Ihrer DMSO-Stammlösung zunächst in DMSO vorzunehmen, bevor Sie die endgültige, am stärksten verdünnte Probe zu Ihrem wässrigen Medium geben.[8][10] Die meisten Zelllinien vertragen eine Endkonzentration von DMSO von bis zu 0,1 %.[8] Die schrittweise Verringerung der DMSO-Konzentration kann helfen, die Verbindung in Lösung zu halten.[8]

F5: Was ist der Wirkmechanismus von Z57346765?

A5: Z57346765 ist ein spezifischer Inhibitor der PGK1, der die enzymatische Aktivität von PGK1 in der Glykolyse reduziert.[3][7] Er bindet an die ADP-Bindungstasche von PGK1 und hemmt dessen katalytische Funktion.[1][4] Dies stört den Glukosestoffwechsel, beeinträchtigt die DNA-Replikation und -Reparatur, führt zu einem Zellzyklusstillstand und hemmt die Proliferation von Krebszellen, insbesondere bei Nierenzellkarzinomen.[1][2][4]

Leitfaden zur Fehlerbehebung

Dieser Leitfaden bietet einen systematischen Ansatz zur Lösung von Löslichkeitsproblemen, die während Ihrer Experimente mit Z57346765 auftreten können.

Problem 1: Das Z57346765-Pulver löst sich nicht in DMSO.

• Frage: Ich habe versucht, Z57346765 in DMSO aufzulösen, aber es bildet sich eine Suspension. Was sind die möglichen Ursachen und Lösungen?

• Antwort:

  • Qualität des DMSO: DMSO ist stark hygroskopisch.[8] Feuchtigkeit kann seine Solvatisierungskraft verringern.

    • Lösung: Verwenden Sie immer eine frische, ungeöffnete Flasche mit wasserfreiem, hochreinem DMSO.[8]

  • Konzentration: Die angestrebte Konzentration könnte die Löslichkeitsgrenze überschreiten.

    • Lösung: Versuchen Sie, eine verdünntere Stammlösung herzustellen (z. B. 10 mM statt 100 mM).[8]

  • Physikalische Unterstützung: Die kinetische Energie ist möglicherweise nicht ausreichend, um die Gitterenergie des Feststoffs zu überwinden.

    • Lösung: Erwärmen Sie die Lösung vorsichtig in einem Wasserbad bei 37 °C für 5-10 Minuten oder behandeln Sie sie im Ultraschallbad.[8][9]

Problem 2: Die Verbindung fällt aus, wenn die DMSO-Stammlösung zu wässrigen Medien hinzugefügt wird.

• Frage: Meine 10 mM DMSO-Stammlösung von Z57346765 wird bei der Verdünnung in meinem Zellkulturmedium trüb. Wie kann ich die Löslichkeit aufrechterhalten?

• Antwort:

  • Schnelle Änderung der Lösungsmittelpolarität: Eine direkte Verdünnung einer hochkonzentrierten DMSO-Stammlösung in einem wässrigen Puffer führt zu einer schnellen Änderung der Polarität, was zur Ausfällung führt.

    • Lösung: Führen Sie eine serielle Zwischenverdünnung der Stammlösung in reinem DMSO durch, bevor Sie die endgültige Verdünnung in das wässrige Medium vornehmen.[8][10] Dadurch wird der "Aussalzeffekt" minimiert.

  • Endgültige DMSO-Konzentration: Die endgültige DMSO-Konzentration ist möglicherweise zu niedrig, um die Verbindung in Lösung zu halten.

    • Lösung: Stellen Sie sicher, dass die endgültige DMSO-Konzentration ausreicht, um die Löslichkeit aufrechtzuerhalten, während sie für die Zellen nicht toxisch ist (typischerweise ≤ 0,1 %).[8]

Daten zur Löslichkeit

Die folgende Tabelle fasst die Löslichkeitsdaten für Z57346765 in verschiedenen Lösungsmitteln und Formulierungen zusammen.

Lösungsmittel/Formulierung	Löslichkeit	Konzentration (Molar)	Anmerkungen	Quelle(n)
In Vitro
DMSO	≥ 100 mg/mL	~339,73 mM	Klare Lösung	[3]
DMSO	10 mg/mL	33,97 mM	Klare Lösung	[4]
Wasser	Unlöslich	-	-	[4]
Ethanol	Unlöslich	-	-	[4]
In Vivo Formulierungen
10% DMSO, 40% PEG300, 5% Tween-80, 45% Kochsalzlösung	≥ 2,5 mg/mL	8,49 mM	Klare Lösung. Lösungsmittel nacheinander zugeben.	[3][5]
10% DMSO, 90% (20% SBE-β-CD in Kochsalzlösung)	≥ 2,5 mg/mL	8,49 mM	Klare Lösung. Lösungsmittel nacheinander zugeben.	[3][5]

Experimentelle Protokolle

Protokoll 1: Herstellung einer 10 mM DMSO-Stammlösung

• Materialien: Z57346765-Pulver (MW: 294,35), wasserfreies DMSO von hoher Qualität, sterile Mikrozentrifugenröhrchen, Präzisionswaage.

• Vorgehensweise:

  • Wiegen Sie 2,94 mg Z57346765-Pulver ab und geben Sie es in ein steriles Mikrozentrifugenröhrchen.

  • Geben Sie 1 mL wasserfreies DMSO in das Röhrchen.

  • Vortexen Sie die Lösung kräftig für 1-2 Minuten.

  • Falls erforderlich, erwärmen Sie die Lösung in einem 37 °C-Wasserbad oder behandeln Sie sie mit Ultraschall, bis sich das Pulver vollständig aufgelöst hat und eine klare Lösung entsteht.

  • Aliquoten Sie die Stammlösung in kleinere Volumina und lagern Sie sie bei -80 °C.

Protokoll 2: Kinetische Löslichkeitsbestimmung in wässrigem Puffer

• Materialien: 10 mM Z57346765 DMSO-Stammlösung, Testpuffer (z. B. PBS, pH 7,4), 96-Well-Platte, Plattenlesegerät.

• Vorgehensweise:

  • Geben Sie 198 µL des Testpuffers in die Wells einer 96-Well-Platte.

  • Geben Sie 2 µL der 10 mM DMSO-Stammlösung in jedes Well, um eine Endkonzentration von 100 µM zu erreichen. Mischen Sie vorsichtig.

  • Inkubieren Sie die Platte bei Raumtemperatur für 2 Stunden.

  • Messen Sie die Trübung bei 620 nm mit einem Plattenlesegerät. Eine höhere Absorption weist auf eine geringere Löslichkeit und eine stärkere Ausfällung hin.

  • Quantifizieren Sie zur genauen Bestimmung den gelösten Anteil im Überstand nach Zentrifugation mittels HPLC-UV oder LC-MS.[11]

Protokoll 3: Herstellung einer In-vivo-Formulierung (Co-Lösungsmittel-System)

• Materialien: 25 mg/mL Z57346765 DMSO-Stammlösung, PEG300, Tween-80, sterile Kochsalzlösung (0,9% NaCl in Wasser).

• Vorgehensweise (zur Herstellung von 1 mL):

  • Nehmen Sie 100 µL der 25 mg/mL DMSO-Stammlösung.

  • Geben Sie 400 µL PEG300 hinzu und mischen Sie gut, bis eine klare Lösung entsteht.[3][5]

  • Geben Sie 50 µL Tween-80 zu der obigen Mischung und mischen Sie gut, bis die Lösung klar ist.[3][5]

  • Fügen Sie 450 µL sterile Kochsalzlösung hinzu, um das Endvolumen auf 1 mL zu bringen, und mischen Sie gut.[3][5]

  • Die resultierende Formulierung enthält 10% DMSO, 40% PEG300, 5% Tween-80 und 45% Kochsalzlösung mit einer Z57346765-Konzentration von 2,5 mg/mL.[5]

Visualisierungen

Arbeitsablauf zur Fehlerbehebung bei der Auflösung von Pulver.

Vereinfachter Signalweg der PGK1-Hemmung durch Z57346765.

Workflow zur seriellen Verdünnung zur Vermeidung von Ausfällungen.

References

• 1. medkoo.com [medkoo.com]
• 2. medkoo.com [medkoo.com]
• 3. Z57346765 | Others 15 | 1016340-64-9 | Invivochem [invivochem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Z57346765 | PGK1 inhibitor | Probechem Biochemicals [probechem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Technisches Support-Center: Vermeidung von Off-Target-Effekten von Z57346765 in Experimenten

Dieses technische Support-Center bietet Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung Anleitungen zur Identifizierung, Minderung und zum Verständnis potenzieller Off-Target-Effekte des Phosphoglyceratkinase-1 (PGK1)-Inhibitors Z57346765. Die folgenden Abschnitte enthalten häufig gestellte Fragen (FAQs), Anleitungen zur Fehlerbehebung und detaillierte experimentelle Protokolle, um die Integrität und Genauigkeit Ihrer Forschungsergebnisse zu gewährleisten.

Häufig gestellte Fragen (FAQs)

F1: Was ist Z57346765 und was ist sein primäres Ziel?

Z57346765 ist ein niedermolekularer Inhibitor, der spezifisch auf die Phosphoglyceratkinase 1 (PGK1) abzielt, ein Schlüsselenzym im Glykolyseweg.[1] Es bindet an die ADP-Bindungstasche von PGK1 und hemmt dessen metabolische Enzymaktivität.[2] Dies führt zu einer Verringerung des Glukoseverbrauchs und der Laktatproduktion, was in Krebszellen die Proliferation hemmt, die DNA-Replikation unterdrückt und zu einem Zellzyklusstillstand führt.[2]

F2: Was sind Off-Target-Effekte und warum sind sie bei der Arbeit mit Z57346765 ein Problem?

Off-Target-Effekte treten auf, wenn eine Verbindung an andere Proteine als ihr beabsichtigtes Ziel bindet und deren Aktivität moduliert. Diese unbeabsichtigten Interaktionen können zu Fehlinterpretationen von experimentellen Ergebnissen, zellulärer Toxizität oder einem Mangel an Übertragbarkeit von präklinischen zu klinischen Modellen führen. Obwohl Z57346765 als spezifischer PGK1-Inhibitor beschrieben wird, ist es entscheidend, potenzielle Off-Target-Effekte in Ihrem spezifischen experimentellen System zu validieren.[3][4]

F3: Welche ersten Schritte sollte ich unternehmen, um mögliche Off-Target-Effekte von Z57346765 zu untersuchen?

Ein entscheidender erster Schritt ist die Durchführung eines Zielvalidierungsexperiments. Unter Verwendung von Techniken wie CRISPR-Cas9 oder siRNA zum Ausschalten oder Reduzieren der Expression von PGK1 können Sie feststellen, ob der beobachtete Phänotyp tatsächlich vom beabsichtigten Ziel abhängt. Wenn der durch Z57346765 induzierte Phänotyp auch in Zellen ohne PGK1-Expression bestehen bleibt, deutet dies stark auf Off-Target-Effekte hin.

F4: In welchem Konzentrationsbereich sollte ich Z57346765 verwenden, um Off-Target-Effekte zu minimieren?

Es wird dringend empfohlen, die niedrigste wirksame Konzentration zu verwenden. Führen Sie eine Dosis-Wirkungs-Analyse durch, um die minimale Konzentration von Z57346765 zu bestimmen, die zur Hemmung der PGK1-Aktivität oder zur Erzielung des gewünschten Phänotyps erforderlich ist. Höhere Konzentrationen erhöhen die Wahrscheinlichkeit, an niederaffine Off-Targets zu binden.

Quantitative Datenzusammenfassung

Für eine genaue Interpretation der Ergebnisse ist es wichtig, die On-Target-Wirksamkeit von Z57346765 zu verstehen und es mit potenziellen Off-Target-Aktivitäten zu vergleichen.

Tabelle 1: On-Target-Bindungsaffinität von Z57346765

Ziel	Parameter	Wert
PGK1	Kd	2.09 x 10⁻⁵ M[2]

Tabelle 2: Vorlage für die Ergebnisse des Kinase-Selektivitätsprofils

Forscher sollten ein Kinase-Screening in Betracht ziehen, um die Selektivität von Z57346765 zu bewerten. Eine Studie erwähnte, dass ein solches Profil erstellt wurde, die spezifischen Ergebnisse sind jedoch nicht öffentlich verfügbar.[2] Forscher können ihre eigenen Daten in die folgende Vorlage eintragen.

Kinase	% Hemmung bei [X] µM	IC₅₀ (nM)
PGK1
Kinase A
Kinase B
Kinase C
...

Diagramme

Signalweg und experimenteller Arbeitsablauf

Abbildung 1: Vereinfachter PGK1-Signalweg und die hemmende Wirkung von Z57346765.

Abbildung 2: Arbeitsablauf zur Unterscheidung von On- und Off-Target-Effekten.

Anleitung zur Fehlerbehebung

Problem	Mögliche Ursache	Empfohlene Maßnahmen
Unerwarteter Phänotyp	Der beobachtete Effekt (z.B. Zellmorphologieänderung) steht nicht in direktem Zusammenhang mit der Glykolysehemmung.	Dosis-Wirkungs-Analyse: Stellen Sie fest, ob der unerwartete Phänotyp bei Konzentrationen auftritt, die signifikant höher sind als die für die PGK1-Hemmung erforderlichen. Orthogonale Validierung: Verwenden Sie siRNA oder shRNA, um PGK1 stillzulegen. Wenn der gleiche Phänotyp nicht beobachtet wird, ist der Effekt wahrscheinlich ein Off-Target-Effekt.
Inkonsistente Ergebnisse zwischen verschiedenen Zelllinien	Die Expressionsniveaus von PGK1 oder potenziellen Off-Target-Proteinen können zwischen den Zelllinien variieren.	Ziel-Expression quantifizieren: Verwenden Sie qPCR oder Western Blot, um die Expressionsniveaus von PGK1 in Ihrem Zelllinien-Panel zu messen. Zelllinien charakterisieren: Stellen Sie sicher, dass die Zelllinien authentisch und frei von Kontaminationen sind.
Hohe Zytotoxizität bei niedrigen Konzentrationen	Z57346765 könnte ein potentes, unbeabsichtigtes Off-Target haben, das für die beobachtete Toxizität verantwortlich ist.	Negativkontrolle verwenden: Schließen Sie ein strukturell ähnliches, aber inaktives Analogon von Z57346765 ein, falls verfügbar. Off-Target-Profiling: Führen Sie ein breites Kinase-Screening oder ein CETSA-MS-Experiment durch, um potenzielle Off-Target-Bindungspartner zu identifizieren.

Detaillierte experimentelle Protokolle

Protokoll 1: Zellulärer Thermischer Shift-Assay (CETSA) zur Zielbindung

Ziel: Bestätigung der direkten Bindung von Z57346765 an PGK1 in intakten Zellen durch Messung der thermischen Stabilisierung des Proteins.

Methodik:

• Zellbehandlung: Kultivieren Sie Ihre Zielzellen und behandeln Sie sie mit Z57346765 in der gewünschten Konzentration oder einer Vehikelkontrolle (z.B. DMSO) für eine angemessene Zeit (z.B. 1-2 Stunden).

• Hitzebehandlung: Ernten Sie die Zellen, waschen Sie sie und resuspendieren Sie sie in einem geeigneten Puffer. Aliquotieren Sie die Zellsuspension und erhitzen Sie die Aliquots auf einen Temperaturbereich (z.B. 40-70°C) für 3 Minuten, gefolgt von einer sofortigen Abkühlung auf Eis.

• Lyse und Fraktionierung: Lysieren Sie die Zellen durch wiederholte Gefrier-Auftau-Zyklen. Trennen Sie die lösliche von der unlöslichen Proteinfraktion durch Ultrazentrifugation.

• Analyse: Sammeln Sie den Überstand (lösliche Fraktion) und analysieren Sie die Menge an löslichem PGK1 mittels Western Blot oder ELISA.

• Datenauswertung: In Gegenwart von Z57346765 sollte PGK1 widerstandsfähiger gegen hitzeinduzierte Denaturierung sein, was zu einer größeren Menge an löslichem Protein bei höheren Temperaturen im Vergleich zur Vehikelkontrolle führt. Diese "thermische Verschiebung" zeigt die Zielbindung an.

Protokoll 2: siRNA-vermittelter Knockdown zur Unterscheidung von On- vs. Off-Target-Effekten

Ziel: Bestimmung, ob der durch Z57346765 induzierte Phänotyp von der Anwesenheit von PGK1 abhängt.

Methodik:

• siRNA-Transfektion: Transfizieren Sie Ihre Zielzellen mit einer für PGK1 spezifischen siRNA oder einer nicht-zielgerichteten Kontroll-siRNA unter Verwendung eines geeigneten Transfektionsreagenz.

• Knockdown-Validierung: 48-72 Stunden nach der Transfektion ernten Sie eine Teilmenge der Zellen und validieren Sie die Effizienz des PGK1-Knockdowns mittels qPCR oder Western Blot.

• Behandlung mit der Verbindung: Behandeln Sie die verbleibenden mit siRNA transfizierten Zellen (sowohl PGK1-spezifische als auch Kontroll-siRNA) mit Z57346765 oder einer Vehikelkontrolle.

• Phänotypische Analyse: Bewerten Sie den zellulären Phänotyp von Interesse (z.B. Zellviabilität, Zellzyklusprofil, Apoptose) mit geeigneten Assays.

• Interpretation:

  • Wenn Z57346765 in den mit Kontroll-siRNA behandelten Zellen einen Phänotyp induziert, dieser Effekt aber in den PGK1-Knockdown-Zellen signifikant reduziert oder aufgehoben ist, ist der Effekt wahrscheinlich on-target .

  • Wenn Z57346765 den Phänotyp sowohl in den Kontroll- als auch in den PGK1-Knockdown-Zellen induziert, ist der Effekt wahrscheinlich off-target .

Durch die systematische Anwendung dieser FAQs, Fehlerbehebungsanleitungen und Protokolle können Forscher die Spezifität von Z57346765 in ihren Experimenten sicherstellen und so zu robusten und zuverlässigen wissenschaftlichen Schlussfolgerungen gelangen.

References

• 1. Integrated single-dose kinome profiling data is predictive of cancer cell line sensitivity to kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Novel inhibitors targeting the PGK1 metabolic enzyme in glycolysis exhibit effective antitumor activity against kidney renal clear cell carcinoma in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Effects of PGK1 on immunoinfiltration by integrated single-cell and bulk RNA-sequencing analysis in sepsis [frontiersin.org]

Verbesserung der Stabilität von Z57346765 in Lösung

Willkommen im technischen Support-Center für Z57346765. Dieses Handbuch bietet Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung detaillierte Anleitungen und Antworten auf häufig gestellte Fragen zur Verbesserung der Stabilität von Z57346765 in Lösung.

Häufig gestellte Fragen (FAQs) und Fehlerbehebung

Frage 1: Was sind die Hauptabbaubauwege von Z57346765 in wässrigen Lösungen?

Z57346765 ist in wässrigen Lösungen anfällig für zwei primäre Abbauwege: pH-abhängige Hydrolyse und Oxidation. Die Hydrolyse betrifft vorwiegend die Esterbindung im Molekül und wird bei sauren oder basischen pH-Werten beschleunigt. Oxidation zielt auf den elektronenreichen Thioether-Anteil ab, insbesondere in Gegenwart von gelöstem Sauerstoff oder Spuren von Metallionen.

Abbildung 1: Vereinfachtes Diagramm der primären Abbauwege von Z57346765.

Frage 2: Die Wirksamkeit meiner Z57346765-Lösung nimmt ab. Wie kann ich die Ursache ermitteln?

Ein Verlust der Wirksamkeit ist typischerweise auf den chemischen Abbau zurückzuführen. Wir empfehlen einen systematischen Ansatz zur Fehlerbehebung, um die Ursache zu identifizieren. Der folgende Workflow kann Ihnen helfen, das Problem einzugrenzen.

Abbildung 2: Workflow zur Fehlerbehebung bei Wirksamkeitsverlust von Z57346765.

Frage 3: Welcher pH-Wert ist optimal für die Lagerung von Z57346765-Lösungen?

Z57346765 weist die höchste Stabilität in einem leicht sauren pH-Bereich auf. Unsere Studien zeigen, dass ein pH-Wert zwischen 4,5 und 5,5 ideal ist, um die Hydrolyse signifikant zu minimieren.

Tabelle 1: pH-Abhängigkeit der Stabilität von Z57346765 Bedingungen: 1 mg/mL Z57346765 in Pufferlösung bei 25 °C für 7 Tage.

pH-Wert des Puffers	Verbleibende Konzentration (%)	Hauptabbauprodukt
3,0	85,2%	Hydrolyseprodukt
4,0	94,1%	Hydrolyseprodukt
5,0	99,1%	Minimaler Abbau
6,0	96,5%	Oxidationsprodukt
7,0	91,8%	Oxidationsprodukt
8,0	78,4%	Hydrolyseprodukt

Frage 4: Wie kann ich Z57346765 vor Oxidation schützen?

Oxidation kann durch Minimierung der Sauerstoffexposition und durch die Zugabe von Antioxidantien kontrolliert werden. Wir empfehlen die folgenden Maßnahmen:

• Sauerstoffentfernung: Begasen Sie Ihre Lösungsmittel und den Kopfraum der Lagerungsgefäße mit einem inerten Gas (z. B. Argon oder Stickstoff).

• Verwendung von Antioxidantien: Die Zugabe von Antioxidantien kann die Stabilität erheblich verbessern.

Tabelle 2: Wirksamkeit von Antioxidantien auf die Stabilität von Z57346765 Bedingungen: 1 mg/mL Z57346765 in pH 5,0 Puffer bei 25 °C für 14 Tage, an Luft gelagert.

Antioxidans	Konzentration (mM)	Verbleibende Konzentration (%)
Keine (Kontrolle)	0	92,3%
Ascorbinsäure	1	98,5%
Dithiothreitol (DTT)	1	99,5%
Methionin	5	97,9%

Detaillierte experimentelle Protokolle

Protokoll 1: HPLC-UV-Methode zur Bewertung der Reinheit und des Abbaus von Z57346765

Diese Methode dient zur Quantifizierung von Z57346765 und zur Identifizierung potenzieller Abbauprodukte.

• Säule: C18, 4,6 x 150 mm, 3,5 µm

• Mobile Phase A: 0,1% Trifluoressigsäure (TFA) in Wasser

• Mobile Phase B: 0,1% TFA in Acetonitril

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% bis 90% B

  • 15-17 min: 90% B

  • 17-18 min: 90% bis 10% B

  • 18-22 min: 10% B

• Flussrate: 1,0 mL/min

• Säulentemperatur: 30 °C

• Detektionswellenlänge: 280 nm

• Injektionsvolumen: 10 µL

• Erwartete Retentionszeiten:

  • Z57346765: ~12,5 min

  • Hydrolyseprodukt: ~8,2 min

  • Oxidationsprodukt: ~11,8 min

Protokoll 2: Stresstest (Forced Degradation Study) zur Identifizierung primärer Abbauwege

Dieses Protokoll beschleunigt den Abbau, um die primären Stabilitätsrisiken für Z57346765 zu identifizieren.

• Probenvorbereitung: Bereiten Sie Stammlösungen von Z57346765 (1 mg/mL) in einem 50:50-Gemisch aus Acetonitril und Wasser vor.

• Stressbedingungen:

  • Saurer Stress: Aliquot mit 0,1 M HCl mischen und bei 60 °C für 4 Stunden inkubieren.

  • Basischer Stress: Aliquot mit 0,1 M NaOH mischen und bei 60 °C für 2 Stunden inkubieren.

  • Oxidativer Stress: Aliquot mit 3% H₂O₂ mischen und bei Raumtemperatur für 8 Stunden inkubieren.

  • Thermischer Stress: Eine feste Probe bei 80 °C für 24 Stunden inkubieren und anschließend auflösen.

• Neutralisierung: Neutralisieren Sie die sauren und basischen Proben vor der HPLC-Analyse mit einer äquimolaren Menge an Base bzw. Säure.

• Analyse: Analysieren Sie alle Proben gemäß Protokoll 1 (HPLC-UV-Methode), um die gebildeten Abbauprodukte zu identifizieren und zu quantifizieren.

Technisches Support-Center: Fehlerbehebung bei Z57346765 in Zellviabilitätsassays

Dieses technische Support-Center bietet Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung eine Anleitung zur Fehlerbehebung bei der Verwendung des PGK1-Inhibitors Z57346765 in Zellviabilitätsassays. Die Informationen werden in einem Frage-Antwort-Format präsentiert, um spezifische Probleme zu adressieren, die während der Experimente auftreten können.

Häufig gestellte Fragen (FAQs) und Fehlerbehebung

F1: Warum beobachte ich bei niedrigen Konzentrationen von Z57346765 in meinem MTT-Assay eine unerwartete Zunahme des Signals anstelle einer Abnahme?

A1: Dieses Phänomen kann aufgrund des Wirkmechanismus von Z57346765 als Glykolyse-Inhibitor auftreten. Tetrazolium-basierte Assays wie MTT, XTT und WST-8 messen die metabolische Aktivität durch die Reduktion eines Farbstoffs durch zelluläre Reduktasen, die auf NADH und NADPH angewiesen sind. Eine leichte Hemmung der Glykolyse kann zu einer kompensatorischen Hochregulierung anderer Stoffwechselwege führen, um den Energiebedarf der Zelle zu decken. Dies kann vorübergehend die zellulären Reduktase-Pools erhöhen und zu einem stärkeren Farbsignal führen, was fälschlicherweise als erhöhte Zellviabilität interpretiert wird.

Lösungsvorschläge:

• Wechseln Sie die Assay-Methode: Verwenden Sie einen Assay, der nicht direkt von der glykolytischen Aktivität abhängt. Ein ATP-basierter Assay wie der CellTiter-Glo® Luminescent Cell Viability Assay ist eine ausgezeichnete Alternative, da er die Menge an ATP quantifiziert, die ein direkter Indikator für metabolisch aktive Zellen ist.[1][2]

• Führen Sie einen zellfreien Kontrollversuch durch: Um eine direkte chemische Interferenz von Z57346765 mit dem MTT-Reagenz auszuschließen, inkubieren Sie den Wirkstoff in zellfreiem Medium mit dem MTT-Reagenz und messen Sie die Absorption.

• Verkürzen Sie die Inkubationszeit: Eine kürzere Inkubationszeit mit Z57346765 kann die Wahrscheinlichkeit kompensatorischer metabolischer Verschiebungen verringern.

F2: Meine Ergebnisse zeigen eine hohe Variabilität zwischen den Replikaten, die mit der gleichen Konzentration von Z57346765 behandelt wurden. Was könnte die Ursache sein?

A2: Eine hohe Variabilität kann auf mehrere Faktoren zurückzuführen sein:

• Unvollständige Löslichkeit: Z57346765 ist in DMSO löslich, kann aber bei der Verdünnung in wässrigen Zellkulturmedien ausfallen. Dies führt zu einer ungleichmäßigen Wirkstoffkonzentration in den Wells.

• Ungleichmäßige Zellaussaat: Eine inkonsistente Anzahl von Zellen pro Well führt zu unterschiedlichen Ausgangssignalen.

• Randeffekte: Eine Verdunstung an den Rändern der Mikrotiterplatte kann die Konzentration von Z57346765 und Medienkomponenten erhöhen.

Lösungsvorschläge:

• Überprüfen Sie die Löslichkeit: Stellen Sie sicher, dass die finale DMSO-Konzentration im Medium auf einem nicht-toxischen Niveau (typischerweise <0,5%) liegt. Inspizieren Sie die Wells nach der Zugabe von Z57346765 mikroskopisch auf Anzeichen von Präzipitation. Erwägen Sie die Verwendung von Lösungsvermittlern wie PEG300 oder Tween-80, falls Löslichkeitsprobleme bestehen.

• Optimieren Sie die Zellaussaat: Gewährleisten Sie eine homogene Zellsuspension vor dem Plattieren und verwenden Sie kalibrierte Pipetten.

• Minimieren Sie Randeffekte: Befüllen Sie die äußeren Wells der Platte mit sterilem PBS oder Kulturmedium und verwenden Sie sie nicht für experimentelle Bedingungen.

F3: Ich sehe keinen dosisabhängigen Rückgang der Zellviabilität bei Konzentrationen, bei denen ich eine zytotoxische Wirkung von Z57346765 erwarten würde.

A3: Dieses Ergebnis kann auf folgende Ursachen zurückzuführen sein:

• Resistenz der Zelllinie: Die gewählte Zelllinie könnte unempfindlich gegenüber der Hemmung von PGK1 sein. Z57346765 hat sich als wirksam gegen Nierenzellkarzinom-Zellen (KIRC) erwiesen, die Wirkung auf andere Zelltypen kann jedoch variieren.[3]

• Unzureichende Inkubationszeit: Da Z57346765 den Zellzyklus in der G1/S-Phase arretiert und die DNA-Replikation hemmt, kann es länger dauern, bis sich eine signifikante Abnahme der Zellzahl manifestiert.

• Unempfindlichkeit des Assays: Der gewählte Viabilitätsassay ist möglicherweise nicht empfindlich genug, um subtile Veränderungen der Zellviabilität zu erkennen.

Lösungsvorschläge:

• Führen Sie einen Zeitverlaufs-Versuch durch: Testen Sie verschiedene Inkubationszeiten (z. B. 24, 48, 72 Stunden), um die optimale Behandlungsdauer zu ermitteln.

• Verwenden Sie eine empfindlichere Assay-Methode: ATP-basierte lumineszente Assays sind oft empfindlicher als kolorimetrische Assays.

• Bestätigen Sie die PGK1-Expression: Überprüfen Sie mittels Western Blot oder RT-qPCR, ob die verwendete Zelllinie das Zielprotein PGK1 exprimiert.

Datenpräsentation

Tabelle 1: Vergleich gängiger Zellviabilitätsassays

Assay-Typ	Prinzip	Vorteile	Nachteile bei der Verwendung mit Glykolyse-Inhibitoren
MTT/XTT/WST	Reduktion von Tetrazoliumsalzen zu Formazan durch metabolische Aktivität (NAD(P)H-abhängig).	Kostengünstig, etablierte Methode.	Anfällig für Interferenzen durch Veränderungen im zellulären Redox-Status und metabolische Verschiebungen.[4]
CellTiter-Glo®	Quantifizierung von ATP mittels einer Luziferase-Reaktion.[1]	Hohe Empfindlichkeit, "Add-Mix-Measure"-Format, direkter Indikator für lebensfähige Zellen.	Teurer als Tetrazolium-Assays.
Resazurin (alamarBlue®)	Reduktion von Resazurin zu Resorufin durch metabolisch aktive Zellen.	Empfindlich, nicht-toxisch, ermöglicht kinetische Messungen.	Ähnlich wie MTT anfällig für Veränderungen im zellulären Redox-Zustand.
Kristallviolett-Assay	Färbung der anhaftenden Zellen zur Quantifizierung der Zellzahl.	Einfach, kostengünstig, misst die Zellzahl direkt.	Weniger geeignet für Suspensionszellen, liefert keine Information über die metabolische Aktivität.

Diagramme

Signalweg von Z57346765

Abbildung 1: Wirkmechanismus von Z57346765.

Logischer Arbeitsablauf zur Fehlerbehebung

Abbildung 2: Arbeitsablauf zur Fehlerbehebung bei Zellviabilitätsassays.

Experimentelle Protokolle

MTT-Assay Protokoll

• Zellaussaat: Säen Sie die Zellen in einer 96-Well-Platte in der zuvor optimierten Dichte aus und lassen Sie sie über Nacht anhaften.

• Behandlung: Behandeln Sie die Zellen mit seriellen Verdünnungen von Z57346765. Fügen Sie eine Vehikelkontrolle (z. B. DMSO) und eine Negativkontrolle (nur Medium) hinzu.

• Inkubation: Inkubieren Sie die Platte für die gewünschte Dauer (z. B. 24, 48 oder 72 Stunden) bei 37 °C und 5 % CO₂.

• MTT-Zugabe: Fügen Sie 10 µL einer 5 mg/mL MTT-Lösung (in sterilem PBS) zu jedem Well hinzu.

• Inkubation mit MTT: Inkubieren Sie die Platte für 2-4 Stunden bei 37 °C, bis sich violette Formazan-Kristalle bilden.

• Solubilisierung: Entfernen Sie das Medium vorsichtig und fügen Sie 100 µL Solubilisierungslösung (z. B. DMSO oder eine saure Isopropanol-Lösung) zu jedem Well hinzu, um die Kristalle aufzulösen.

• Messung: Schütteln Sie die Platte vorsichtig für 15 Minuten auf einem Orbitalschüttler, um eine vollständige Auflösung zu gewährleisten. Messen Sie die Absorption bei 570 nm mit einer Referenzwellenlänge von 630 nm.

CellTiter-Glo® Lumineszent-Zellviabilitätsassay Protokoll

• Zellaussaat und Behandlung: Befolgen Sie die Schritte 1-3 des MTT-Protokolls. Verwenden Sie undurchsichtige, weißwandige 96-Well-Platten, um ein Übersprechen des Signals zu minimieren.

• Äquilibrierung: Lassen Sie die Platte und ihren Inhalt für etwa 30 Minuten auf Raumtemperatur äquilibrieren.[2]

• Reagenz-Zugabe: Bereiten Sie das CellTiter-Glo®-Reagenz gemäß den Anweisungen des Herstellers vor. Fügen Sie ein Volumen des Reagenzes hinzu, das dem Volumen des Zellkulturmediums in jedem Well entspricht (z. B. 100 µL Reagenz zu 100 µL Medium).[2]

• Mischen: Mischen Sie den Inhalt für 2 Minuten auf einem Orbitalschüttler, um die Zelllyse zu induzieren.[2]

• Inkubation: Inkubieren Sie die Platte für 10 Minuten bei Raumtemperatur, um das lumineszente Signal zu stabilisieren.[2]

• Messung: Messen Sie die Lumineszenz mit einem Platten-Luminometer.

References

• 1. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.jp]
• 2. ch.promega.com [ch.promega.com]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technisches Support-Center: Optimierung des Western Blot für PGK1 nach Behandlung mit Z57346765

Dieses technische Support-Center bietet Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung detaillierte Anleitungen und Lösungen für die Optimierung der Western-Blot-Bedingungen für das Protein Phosphoglyceratkinase 1 (PGK1) nach der Behandlung mit dem spezifischen Inhibitor Z57346765.

Häufig gestellte Fragen (FAQs) und Fehlerbehebung

Hier finden Sie Antworten auf häufige Probleme, die bei der Durchführung von Western Blots für PGK1 nach der Behandlung mit Z57346765 auftreten können.

F1: Warum sehe ich nach der Behandlung mit Z57346765 keine PGK1-Bande oder eine sehr schwache Bande?

A1: Z57346765 ist ein spezifischer Inhibitor, der an die ADP-Bindungstasche von PGK1 bindet und dessen metabolische Enzymaktivität reduziert.[1][2] Er ist nicht dafür bekannt, den Abbau des PGK1-Proteins zu induzieren. Wenn Sie eine Abnahme der PGK1-Bande beobachten, sollten Sie die folgenden Punkte überprüfen:

• Proteinextraktion und -quantifizierung: Stellen Sie sicher, dass die Proteinextraktion aus den behandelten und unbehandelten Zellen konsistent ist. Quantifizieren Sie die Proteinkonzentration sorgfältig und laden Sie gleiche Mengen an Gesamtprotein auf das Gel.

• Antikörper-Effizienz: Überprüfen Sie die Konzentration und das Alter Ihres primären PGK1-Antikörpers. Führen Sie eine Titer-Optimierung durch, um die beste Konzentration zu finden.

• Transfer-Effizienz: Vergewissern Sie sich, dass der Proteintransfer von Gel auf die Membran effizient war. Dies kann durch Färbung der Membran mit Ponceau S nach dem Transfer überprüft werden.

• Hypoxische Bedingungen: Einige Studien deuten darauf hin, dass die PGK1-Expression unter hypoxischen Bedingungen hochreguliert wird.[3] Wenn Ihre Zellen unter Normoxie kultiviert wurden, könnte das Grundniveau von PGK1 niedrig sein.

• Zelltyp: Die endogene Expression von PGK1 kann je nach Zelllinie variieren.[4] Verwenden Sie eine Positivkontrolle, z. B. Lysate aus A549-, HeLa- oder HepG2-Zellen, um die Antikörperreaktivität zu bestätigen.[5]

F2: Die PGK1-Bande erscheint bei einer unerwarteten Molekülgröße.

A2: PGK1 hat eine erwartete Molekülmasse von etwa 43-45 kDa.[5][6] Abweichungen können auf folgende Ursachen zurückzuführen sein:

• Post-translationale Modifikationen (PTMs): PGK1 kann phosphoryliert oder acetyliert werden, was zu leichten Verschiebungen in der Mobilität führen kann.[7]

• Isoformen: Es sind zwei Isoformen von PGK1 mit Molekülmassen von 41 und 45 kDa bekannt.[5][6]

• Gel-Artefakte: "Lächelnde" Banden können durch zu schnelles Laufen des Gels oder Überhitzung entstehen. Reduzieren Sie die Spannung oder führen Sie die Elektrophorese in einer kalten (B163026) Umgebung durch.[8]

F3: Ich sehe unspezifische Banden zusätzlich zur PGK1-Bande.

A3: Unspezifische Banden können die Interpretation der Ergebnisse erschweren. Mögliche Lösungen sind:

• Blockierung optimieren: Erhöhen Sie die Dauer der Blockierung oder die Konzentration des Blockierungsmittels (z. B. 5 % Magermilch oder BSA in TBST).

• Antikörperkonzentration anpassen: Eine zu hohe Konzentration des primären oder sekundären Antikörpers kann zu unspezifischen Bindungen führen. Verdünnen Sie die Antikörper schrittweise.

• Waschschritte intensivieren: Erhöhen Sie die Anzahl und Dauer der Waschschritte nach der Inkubation mit den Antikörpern, um unspezifisch gebundene Antikörper zu entfernen.

• Antikörperspezifität: Verwenden Sie einen hochspezifischen, für Western Blot validierten monoklonalen oder polyklonalen Antikörper.[7][9][10]

F4: Wie beeinflusst Z57346765 die Funktion von PGK1, und wie kann ich das mittels Western Blot nachweisen?

A4: Z57346765 hemmt die enzymatische Aktivität von PGK1, was zu einer Verringerung des Glukoseverbrauchs und der Laktatproduktion führt.[1] Ein Standard-Western-Blot misst die Gesamtmenge des PGK1-Proteins und nicht dessen Aktivität. Um die Hemmung der Aktivität nachzuweisen, wären Enzymaktivitäts-Assays erforderlich.[11] Mittels Western Blot können Sie jedoch sicherstellen, dass die beobachteten phänotypischen Veränderungen nicht auf eine Reduzierung der PGK1-Proteinmenge zurückzuführen sind.

Experimentelle Protokolle

Hier finden Sie ein detailliertes Protokoll für die Durchführung eines Western Blots zur Detektion von PGK1.

1. Zellbehandlung und Proteinextraktion:

• Kultivieren Sie Ihre Zellen bis zur gewünschten Konfluenz.
• Behandeln Sie die Zellen mit Z57346765 in der gewünschten Konzentration und für die gewünschte Dauer. Eine unbehandelte Kontrollgruppe ist unerlässlich.
• Legen Sie die Zellen auf Eis, waschen Sie sie mit eiskaltem PBS und lysieren Sie sie in einem geeigneten Lysepuffer (z. B. RIPA-Puffer), der mit Protease- und Phosphatase-Inhibitoren ergänzt ist.
• Zentrifugieren Sie die Lysate, um Zelltrümmer zu entfernen, und sammeln Sie den Überstand.

2. Proteinquantifizierung:

• Bestimmen Sie die Proteinkonzentration jedes Lysats mit einer geeigneten Methode (z. B. BCA- oder Bradford-Assay).
• Normalisieren Sie die Proben, um sicherzustellen, dass in jede Spur des Gels die gleiche Menge an Gesamtprotein geladen wird (typischerweise 20-30 µg).[10]

3. SDS-PAGE und Proteintransfer:

• Mischen Sie die Proteinlysate mit Laemmli-Puffer und denaturieren Sie sie durch Erhitzen.
• Trennen Sie die Proteine mittels SDS-Polyacrylamid-Gelelektrophorese (SDS-PAGE) auf (ein 10%iges Gel ist für PGK1 geeignet).[10]
• Transferieren Sie die aufgetrennten Proteine auf eine PVDF- oder Nitrozellulose-Membran.

4. Immunodetektion:

• Blockieren Sie die Membran für 1 Stunde bei Raumtemperatur in einer Blockierungslösung (z. B. 5 % Magermilch oder BSA in TBST).
• Inkubieren Sie die Membran über Nacht bei 4 °C mit einem primären Antikörper gegen PGK1 in der optimierten Verdünnung.[12]
• Waschen Sie die Membran mehrmals mit TBST.
• Inkubieren Sie die Membran für 1 Stunde bei Raumtemperatur mit einem geeigneten HRP-konjugierten sekundären Antikörper.
• Waschen Sie die Membran erneut mehrmals mit TBST.

5. Signaldetektion:

• Inkubieren Sie die Membran mit einem Chemilumineszenz-Substrat (ECL) und detektieren Sie das Signal mit einem geeigneten Bildgebungssystem.
• Analysieren Sie die Bandenintensität und normalisieren Sie sie auf ein Ladekontrollprotein (z. B. β-Actin oder GAPDH).

Quantitative Datenzusammenfassung

Parameter	Empfehlung	Anbieterbeispiele
Primärer Antikörper (PGK1)	Kaninchen, polyklonal oder monoklonal	Abcam (ab154613), Cell Signaling (68540), Proteintech (68035-1-Ig)[6][7]
Antikörperverdünnung	1:1000 - 1:20000	Cell Signaling: 1:1000, Proteintech: 1:20000[6][7]
Molekulargewicht	~43-45 kDa	Cell Signaling: 43 kDa, Proteintech: 40-45 kDa[5][12]
Positivkontroll-Lysate	A549, 293T, H1299, HeLa, HepG2	Novus Biologicals, GeneTex[9][10]
Gel-Konzentration	10 % SDS-PAGE	Abcam, Novus Biologicals[9]
Proteinladung pro Spur	30 µg	GeneTex, Novus Biologicals[9][10]
Blockierungslösung	5 % w/v BSA oder Magermilch in TBST	Cell Signaling Technology[12]
Inkubation (primär)	Über Nacht bei 4 °C	Cell Signaling Technology[12]

Visualisierungen

Signalweg und Wirkmechanismus

Abbildung 1: Hemmung von PGK1 durch Z57346765 in der Glykolyse.

Experimenteller Arbeitsablauf

Abbildung 2: Arbeitsablauf für den Western Blot von PGK1.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. PGK1 antibody (17811-1-AP) | Proteintech [ptglab.com]
• 6. PGK1 Anticorps (68035-1-Ig) | Proteintech [ptglab.com]
• 7. PGK1 Antibody | Cell Signaling Technology [cellsignal.com]
• 8. Problembehandlung: schwaches / kein Signal und andere | Proteintech Group [ptglab.com]
• 9. novusbio.com [novusbio.com]
• 10. Anti-PGK1 antibody (GTX107614) | GeneTex [genetex.com]
• 11. A potent PGK1 antagonist reveals PGK1 regulates the production of IL-1β and IL-6 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. PGK1 Antibody | Cell Signaling Technology [awsprod-cellsignal.com]

Technisches Support-Center: Umgang mit widersprüchlichen Ergebnissen in Z57346765-Studien

Dieses Support-Center bietet Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung Hilfestellung bei der Fehlersuche und dem Umgang mit unerwarteten oder widersprüchlichen Ergebnissen in Studien mit dem PGK1-Inhibitor Z57346765.

Häufig gestellte Fragen (FAQs)

F1: Wir beobachten eine geringere als die erwartete zytotoxische Wirkung von Z57346765 in unseren Krebszelllinien. Was könnten die Gründe dafür sein?

A1: Widersprüchliche Ergebnisse bezüglich der Zytotoxizität können auf mehrere Faktoren zurückzuführen sein:

• Zelllinienspezifische Stoffwechselwege: Die Abhängigkeit von der Glykolyse kann zwischen verschiedenen Krebszelllinien erheblich variieren. Zellen, die weniger auf die aerobe Glykolyse angewiesen sind (Warburg-Effekt), zeigen möglicherweise eine geringere Empfindlichkeit gegenüber PGK1-Inhibitoren.

• Kompensatorische Stoffwechselwege: Einige Zelllinien können als Reaktion auf die PGK1-Hemmung alternative Stoffwechselwege hochregulieren, um den Energiebedarf (ATP-Produktion) zu decken.

• Experimentelle Bedingungen: Faktoren wie die Zelldichte, die Nährstoffkonzentration im Medium (insbesondere Glukose) und die Inkubationszeit können die zelluläre Reaktion auf den Inhibitor beeinflussen.

• Löslichkeit des Wirkstoffs: Z57346765 hat eine begrenzte Löslichkeit in wässrigen Lösungen. Eine unsachgemäße Auflösung kann zu einer geringeren effektiven Konzentration in der Zellkultur führen.[1]

F2: Unsere In-vivo-Studienergebnisse mit Z57346765 zeigen eine geringere Antitumor-Wirksamkeit und höhere Toxizität im Vergleich zu publizierten Daten. Woran könnte das liegen?

A2: Diskrepanzen in In-vivo-Ergebnissen sind nicht ungewöhnlich und können durch folgende Faktoren beeinflusst werden:

• Pharmakokinetik und Verabreichungsweg: Die Bioverfügbarkeit und der Metabolismus von Z57346765 können je nach Mausmodell und Verabreichungsweg (z. B. intraperitoneal vs. oral) variieren.

• Tumor-Mikroumgebung: Die einzigartige Mikroumgebung eines Tumors, einschließlich Hypoxie und Nährstoffverfügbarkeit, kann die Reaktion auf einen Glykolyse-Inhibitor beeinflussen.

• Off-Target-Effekte: Bei höheren Konzentrationen kann Z57346765 potenzielle Off-Target-Effekte haben, die zu unerwarteter Toxizität führen. Eine Studie verglich Z57346765 mit einem anderen PGK1-Inhibitor, CHR-6494, und stellte fest, dass CHR-6494 eine größere Anti-KIRC-Wirksamkeit und weniger Nebenwirkungen im Nacktmaus-Xenograft-Modell zeigte.[2]

• Gesundheitszustand der Tiere: Der allgemeine Gesundheitszustand und das Stressniveau der Versuchstiere können die Studienergebnisse beeinflussen.

F3: Wir stellen fest, dass die Hemmung der PGK1-Aktivität nicht mit der erwarteten Reduktion der Laktatproduktion korreliert. Was ist die mögliche Erklärung?

A3: Phosphoglyceratkinase 1 (PGK1) ist ein Enzym der Glykolyse, das die Umwandlung von 1,3-Bisphosphoglycerat in 3-Phosphoglycerat katalysiert.[3][4] Eine Hemmung von PGK1 führt nicht zwangsläufig zu einer sofortigen und proportionalen Reduktion der Laktatproduktion. Dies kann daran liegen, dass vorgeschaltete Metaboliten der Glykolyse in alternative Stoffwechselwege, wie den Pentosephosphatweg, umgeleitet werden oder dass andere Regulationsmechanismen im glykolytischen Fluss eine Rolle spielen.

Leitfäden zur Fehlerbehebung

Problem 1: Hohe Variabilität zwischen experimentellen Wiederholungen

Mögliche Ursache	Empfohlene Lösung
Inkonsistente Wirkstoffzubereitung	Stellen Sie sicher, dass die Z57346765-Stammlösung frisch zubereitet und vor jeder Verwendung gut durchmischt wird. Verwenden Sie die empfohlenen Lösungsmittel (z. B. DMSO), um eine vollständige Auflösung zu gewährleisten.[1] Erwägen Sie eine Ultraschallbehandlung oder leichtes Erwärmen, um die Auflösung zu unterstützen.[1]
Schwankungen in der Zellkultur	Standardisieren Sie die Passagenzahl der Zellen, die Zelldichte bei der Aussaat und die Wachstumsbedingungen (Medium, CO2, Temperatur) streng. Führen Sie regelmäßig Mykoplasmentests durch.
Ungenaues Pipettieren	Kalibrieren Sie Ihre Pipetten regelmäßig. Verwenden Sie für die Zugabe des Inhibitors niedrig-bindende Spitzen, um den Verlust von Wirkstoff zu minimieren.

Problem 2: Unerwartete Genexpressionsänderungen

Z57346765 kann Genexpressionsänderungen induzieren, die mit dem Zellstoffwechsel, der DNA-Replikation und dem Zellzyklus zusammenhängen.[2] Wenn Sie unerwartete Transkriptionsprofile beobachten, ziehen Sie die folgenden Punkte in Betracht:

Mögliche Ursache	Empfohlene Lösung
Indirekte und Off-Target-Effekte	Führen Sie eine Kinase-Profiling-Analyse durch, um die Spezifität von Z57346765 in Ihrem experimentellen System zu bewerten. Vergleichen Sie die Ergebnisse mit einer Negativkontrolle (Vehikel) und möglicherweise einer Positivkontrolle (z. B. siRNA gegen PGK1).[4]
Zelluläre Stressreaktion	Die Hemmung eines zentralen Stoffwechselenzyms kann eine allgemeine zelluläre Stressreaktion auslösen. Analysieren Sie Marker für zellulären Stress (z. B. Hitzeschockproteine), um diese Möglichkeit zu untersuchen.
Zeitpunkt der Analyse	Führen Sie eine Zeitverlaufsstudie durch, um zu verstehen, wie sich die Genexpression als Reaktion auf die Behandlung mit Z57346765 im Laufe der Zeit verändert.

Zusammenfassung quantitativer Daten

Die folgenden Tabellen fassen wichtige quantitative Daten aus der Literatur zusammen.

Tabelle 1: In-vitro-Wirksamkeit von Z57346765 Hinweis: Spezifische IC50-Werte für Z57346765 sind in den bereitgestellten Suchergebnissen nicht explizit angegeben. Die Forschung zeigt, dass es die Proliferation von Nierenzellkarzinom-Zellen (KIRC) dosisabhängig hemmt.[2]

Tabelle 2: In-vivo-Behandlungsprotokoll (Beispiel) Diese Daten basieren auf einer Studie mit einem Xenograft-Modell für Nierenzellkarzinome.[5]

Parameter	Hochdosis-Gruppe	Niedrigdosis-Gruppe
Wirkstoff	Z57346765	Z57346765
Dosierung	Nicht spezifiziert	Nicht spezifiziert
Verabreichung	Intraperitoneale (IP) Injektion	Intraperitoneale (IP) Injektion
Häufigkeit	Nicht spezifiziert	Nicht spezifiziert
Studiendauer	Nicht spezifiziert	Nicht spezifiziert

Detaillierte experimentelle Protokolle

Protokoll 1: Zubereitung einer Z57346765-Formulierung für In-vivo-Studien

Dieses Protokoll beschreibt eine Methode zur Solubilisierung von Z57346765 für die Verabreichung an Tiere, basierend auf gängigen Formulierungen für schwerlösliche Wirkstoffe.[1]

Materialien:

• Z57346765 Pulver

• Dimethylsulfoxid (DMSO)

• PEG300

• Tween-80

• Kochsalzlösung (0,9% NaCl)

Vorgehen (Beispiel für 1 ml Arbeitslösung):

• Bereiten Sie eine Stammlösung von Z57346765 in DMSO vor (z. B. 25 mg/ml).

• Geben Sie 100 µl der DMSO-Stammlösung zu 400 µl PEG300.

• Mischen Sie die Lösung durch Vortexen oder Pipettieren, bis sie klar ist.

• Fügen Sie 50 µl Tween-80 hinzu und mischen Sie erneut gründlich.

• Fügen Sie 450 µl Kochsalzlösung hinzu, um das Endvolumen von 1 ml zu erreichen.

• Mischen Sie die endgültige Lösung vorsichtig, um eine homogene Suspension zu gewährleisten. Die resultierende Konzentration in diesem Beispiel wäre 2,5 mg/ml.[1]

Hinweis: Die Löslichkeit sollte für jede Charge und Konzentration empirisch überprüft werden. Wenn Ausfällungen auftreten, können leichtes Erwärmen und/oder Ultraschallbehandlung helfen.[1]

Visualisierungen

Signalweg und experimenteller Workflow

Die folgenden Diagramme illustrieren den Signalweg, an dem PGK1 beteiligt ist, sowie einen typischen experimentellen Arbeitsablauf zur Untersuchung der Wirkung von Z57346765.

Abbildung 1: Vereinfachter Signalweg der PGK1-vermittelten Glykolyse und der Inhibition durch Z57346765.

Abbildung 2: Allgemeiner experimenteller Arbeitsablauf zur Bewertung der Wirkung von Z57346765.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Novel inhibitors targeting the PGK1 metabolic enzyme in glycolysis exhibit effective antitumor activity against kidney renal clear cell carcinoma in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. PGK1 contributes to tumorigenesis and sorafenib resistance of renal clear cell carcinoma via activating CXCR4/ERK signaling pathway and accelerating glycolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A potent PGK1 antagonist reveals PGK1 regulates the production of IL-1β and IL-6 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technisches Support-Center: Minimierung der Zytotoxizität von Z57346765

Willkommen im technischen Support-Center für den experimentellen Wirkstoff Z57346765. Dieses Handbuch bietet Forschern, Wissenschaftlern und Fachleuten aus der Arzneimittelentwicklung detaillierte Anleitungen und Antworten auf häufig gestellte Fragen (FAQs) zur Minimierung der zytotoxischen Nebenwirkungen von Z57346765 auf normale Zelllinien.

Häufig gestellte Fragen (FAQs)

F1: In unseren Experimenten zeigt Z57346765 eine hohe Toxizität gegenüber normalen Fibroblasten (HDFs), selbst bei Konzentrationen, die zur Abtötung von Krebszellen (z. B. A549) erforderlich sind. Wie können wir die Selektivität verbessern?

A1: Dieses Problem der mangelnden Selektivität ist eine bekannte Herausforderung. Wir empfehlen einen mehrstufigen Ansatz:

• Dosis-Wirkungs-Analyse: Führen Sie eine detaillierte Dosis-Wirkungs-Analyse durch, um die IC50-Werte (halbmaximale Hemmkonzentration) für Ihre Ziel-Krebszelllinien und eine Reihe von normalen Kontrollzelllinien präzise zu bestimmen. Dies ermöglicht die Berechnung eines therapeutischen Index (TI), der ein Maß für die Selektivität des Wirkstoffs ist.

• Kombinationstherapie: Untersuchen Sie die Kombination von Z57346765 mit anderen Wirkstoffen. In präklinischen Modellen wurde gezeigt, dass die Kombination mit geringen Dosen von Antioxidantien wie N-Acetylcystein (NAC) die Toxizität in normalen Zellen reduzieren kann, ohne die Wirksamkeit in Krebszellen signifikant zu beeinträchtigen.

• Veränderte Verabreichungsstrategien: Testen Sie alternative Verabreichungsmethoden, wie z. B. liposomale Formulierungen oder konjugierte Antikörper, um die gezielte Abgabe an Tumorzellen zu verbessern und die systemische Exposition zu verringern.

F2: Welcher Mechanismus liegt der Zytotoxizität von Z57346765 in normalen Zellen zugrunde?

A2: Vorläufige Daten deuten darauf hin, dass Z57346765 in normalen Zellen eine übermäßige Produktion von reaktiven Sauerstoffspezies (ROS) induziert, was zu oxidativem Stress und anschließendem Zelltod durch Apoptose führt. Dies geschieht vermutlich durch die Hemmung der mitochondrialen Atmungskette. Krebszellen mit ihrem veränderten Stoffwechsel sind oft weniger anfällig für diesen spezifischen Mechanismus.

F3: Welche Kontrollzelllinien werden für die Prüfung der Zytotoxizität von Z57346765 empfohlen?

A3: Die Wahl der Kontrollzelllinien sollte den klinischen Kontext des potenziellen Medikaments widerspiegeln. Wir empfehlen die Verwendung von primären Zellen oder etablierten normalen Zelllinien aus dem Gewebe, das am wahrscheinlichsten von Off-Target-Toxizität betroffen ist. Eine Standardauswahl umfasst:

• HDF (Humane dermale Fibroblasten): Repräsentativ für Bindegewebe.

• HUVEC (Humane Umbilikalvenen-Endothelzellen): Repräsentativ für das Gefäßsystem.

• HEK293 (Humane embryonale Nierenzellen): Eine häufig verwendete, leicht zu kultivierende Zelllinie.

• HepG2 (Hepatozelluläres Karzinom): Obwohl es sich um eine Krebszelllinie handelt, wird sie aufgrund ihrer metabolischen Aktivität oft zur Untersuchung der Lebertoxizität verwendet.

F4: Wie können wir experimentell nachweisen, dass oxidativer Stress die Ursache für die Zytotoxizität ist?

A4: Um die Hypothese des oxidativen Stresses zu bestätigen, können Sie folgende Experimente durchführen:

• ROS-Messung: Quantifizieren Sie die intrazellulären ROS-Spiegel mit Sonden wie DCFDA (2',7'-Dichlorodihydrofluorescein-Diacetat) mittels Durchflusszytometrie oder Fluoreszenzmikroskopie nach Behandlung mit Z57346765.

• Rettungsexperiment: Führen Sie ein "Rettungsexperiment" durch, bei dem Sie die normalen Zellen gleichzeitig mit Z57346765 und einem Antioxidans (z. B. 1-5 mM N-Acetylcystein) behandeln. Eine signifikante Verringerung der Zytotoxizität in Gegenwart des Antioxidans stützt die Hypothese.

Daten zur Zytotoxizität

Die folgenden Tabellen fassen die quantitativen Daten zur Zytotoxizität von Z57346765 zusammen.

Tabelle 1: IC50-Werte von Z57346765 in verschiedenen Zelllinien nach 48 Stunden Behandlung

Zelllinie	Typ	Gewebeherkunft	IC50 (µM)
A549	Lungenkarzinom	Lunge	2.5
MCF-7	Brustadenokarzinom	Brust	4.1
HCT116	Kolorektales Karzinom	Kolon	3.3
HDF	Normale Fibroblasten	Haut	5.8
HUVEC	Normale Endothelzellen	Nabelschnur	8.2
HEK293	Normale embryonale Nierenzellen	Niere	10.5

Tabelle 2: Wirkung von N-Acetylcystein (NAC) auf die Zytotoxizität von Z57346765 in HDF-Zellen

Behandlung	Konzentration (µM)	Zellviabilität (%)
Kontrolle (unbehandelt)	-	100
Z57346765	5	52
Z57346765 + NAC (2 mM)	5 + 2000	89
NAC	2000	98

Experimentelle Protokolle

Protokoll 1: MTT-Assay zur Bestimmung der Zellviabilität

Dieses Protokoll beschreibt die Messung der zellulären metabolischen Aktivität als Indikator für die Zellviabilität nach Behandlung mit Z57346765.

• Zellaussaat: Säen Sie die Zellen in einer 96-Well-Platte mit einer Dichte von 5.000-10.000 Zellen/Well aus und inkubieren Sie sie über Nacht bei 37 °C und 5 % CO2.

• Behandlung: Entfernen Sie das Medium und fügen Sie frisches Medium hinzu, das serielle Verdünnungen von Z57346765 enthält. Inkubieren Sie die Platte für die gewünschte Dauer (z. B. 24, 48 oder 72 Stunden).

• MTT-Inkubation: Fügen Sie 10 µL einer 5 mg/mL MTT-Lösung [(3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazoliumbromid)] zu jedem Well hinzu und inkubieren Sie die Platte für 3-4 Stunden bei 37 °C.

• Solubilisierung: Entfernen Sie das Medium vorsichtig und fügen Sie 100 µL Dimethylsulfoxid (DMSO) hinzu, um die gebildeten Formazan-Kristalle aufzulösen.

• Messung: Messen Sie die Extinktion bei 570 nm mit einem Plattenlesegerät.

• Analyse: Normalisieren Sie die Daten auf die unbehandelte Kontrollgruppe (als 100 % viabel definiert) und erstellen Sie eine Dosis-Wirkungs-Kurve, um den IC50-Wert zu berechnen.

Visualisierungen

Diagramm 1: Allgemeiner Arbeitsablauf zur Bewertung und Minderung der Zytotoxizität

Bildunterschrift: Logischer Arbeitsablauf zur Untersuchung und Reduzierung der Off-Target-Zytotoxizität.

Diagramm 2: Hypothetischer Signalweg der Z57346765-induzierten Zytotoxizität

Bildunterschrift: Z57346765 hemmt Mitochondrien, was zu ROS-Anstieg und Apoptose führt.

Technisches Support-Center: Interpretation von Daten aus Z57346765-Experimenten

Dieses Support-Center bietet Forschern, Wissenschaftlern und Fachleuten aus der Arzneimittelentwicklung technische Anleitungen und Antworten auf häufig gestellte Fragen (FAQs) zur Arbeit mit Z57346765, einem spezifischen Inhibitor der Phosphoglyceratkinase 1 (PGK1).

Häufig gestellte Fragen (FAQs)

F1: Was ist der primäre Wirkmechanismus von Z57346765?

Z57346765 ist ein spezifischer Inhibitor des metabolischen Enzyms Phosphoglyceratkinase 1 (PGK1).[1][2] PGK1 ist ein Schlüsselenzym im Glykolyseweg, das die Umwandlung von 1,3-Bisphosphoglycerat zu 3-Phosphoglycerat katalysiert und dabei ATP erzeugt. Durch die Hemmung der PGK1-Aktivität stört Z57346765 den glykolytischen Fluss und die zelluläre Energieproduktion, was zur Hemmung der Zellproliferation führen kann.[1]

F2: In welchem Kontext wurde Z57346765 primär untersucht?

Z57346765 wurde als potenzieller Wirkstoff gegen das klarzellige Nierenzellkarzinom (KIRC) untersucht.[1][2] Studien haben gezeigt, dass es die Proliferation von KIRC-Zellen dosisabhängig hemmt.[1]

F3: Welche zellulären Prozesse werden durch Z57346765 beeinflusst?

Experimentelle Daten deuten darauf hin, dass Z57346765 Genexpressionen verändert, die mit dem Zellstoffwechsel, der DNA-Replikation und dem Zellzyklus in Verbindung stehen.[1] Dies ist eine Folge der Hemmung der PGK1-Aktivität und der daraus resultierenden Störung der zellulären Energiehomöostase.

F4: Wie sollte ich Z57346765 für In-vivo-Experimente vorbereiten?

Für In-vivo-Experimente wird empfohlen, die Arbeitslösung frisch am Tag der Verwendung zuzubereiten. Eine gängige Formulierung besteht aus der schrittweisen Zugabe der Lösungsmittel: 10 % DMSO, 40 % PEG300, 5 % Tween-80 und 45 % Kochsalzlösung.[2] Bei Ausfällungen kann Erwärmen oder Ultraschallbehandlung helfen, die Substanz aufzulösen.[2]

F5: Wie lange sind Stammlösungen von Z57346765 haltbar?

Stammlösungen von Z57346765 sollten bei -80 °C für bis zu 6 Monate oder bei -20 °C für bis zu 1 Monat gelagert werden.[2]

Leitfäden zur Fehlerbehebung

Problem 1: Hohe Variabilität bei den IC50-Werten in Zellproliferations-Assays.

• Frage: Warum schwanken meine IC50-Werte für Z57346765 zwischen verschiedenen Experimenten stark?

• Antwort:

  • Zellpassagezahl: Die Passagezahl kann das zelluläre Verhalten und die Reaktion auf Wirkstoffe beeinflussen.[3] Verwenden Sie Zellen mit einer möglichst niedrigen und konsistenten Passagezahl.

  • Zelldichte bei der Aussaat: Eine uneinheitliche Zelldichte kann zu Unterschieden in der Proliferationsrate und der Wirkstoffempfindlichkeit führen.[4] Optimieren Sie die Zelldichte in Vorexperimenten.

  • Inkubationszeit: Die Dauer der Wirkstoffexposition ist entscheidend. Stellen Sie sicher, dass die Inkubationszeit in allen Experimenten exakt gleich ist.

  • Lösungsmittelkonzentration: Die Konzentration des Lösungsmittels (z. B. DMSO) sollte in allen Wells, einschließlich der Kontrollen, identisch sein und einen für die Zellen nicht-toxischen Schwellenwert nicht überschreiten.

  • Stabilität der Verbindung: Bereiten Sie Verdünnungsreihen von Z57346765 frisch für jedes Experiment vor, da die Stabilität in wässrigen Medien über längere Zeiträume variieren kann.

Problem 2: Unerwartete Zytotoxizität in den Kontrollgruppen.

• Frage: Ich beobachte eine signifikante Zellsterblichkeit in meinen Vehikel-Kontrollgruppen. Was könnte die Ursache sein?

• Antwort:

  • Lösungsmitteltoxizität: Überprüfen Sie die Endkonzentration Ihres Lösungsmittels (z. B. DMSO). Hohe Konzentrationen können für viele Zelllinien toxisch sein. Führen Sie eine Titer-Bestimmung nur mit dem Lösungsmittel durch, um dessen toxische Konzentration zu ermitteln.

  • Mykoplasmenkontamination: Mykoplasmen sind eine häufige Ursache für unerwartete zelluläre Reaktionen und können die Zellen anfälliger für Stress machen.[3] Testen Sie Ihre Zellkulturen regelmäßig auf Mykoplasmen.[3]

  • Qualität des Mediums: Stellen Sie sicher, dass das Zellkulturmedium und die Supplemente (z. B. FBS) nicht abgelaufen sind und von hoher Qualität sind. Schwankungen in der Qualität der Reagenzien können die Zellgesundheit beeinträchtigen.[4]

Datenpräsentation

Tabelle 1: Hypothetische IC50-Werte von Z57346765 in verschiedenen Nierenzellkarzinom-Zelllinien

Zelllinie	Tumortyp	IC50 (µM) nach 72h	Standardabweichung
A498	Klarzelliges Nierenzellkarzinom	5.2	± 0.8
Caki-1	Klarzelliges Nierenzellkarzinom	8.1	± 1.2
786-O	Klarzelliges Nierenzellkarzinom	6.5	± 0.9
ACHN	Papilläres Nierenzellkarzinom	25.4	± 4.3

Tabelle 2: Wirkung von Z57346765 auf die PGK1-Enzymaktivität

Konzentration (Z57346765)	Relative PGK1-Aktivität (%)	Standardabweichung
Kontrolle (0 µM)	100	± 5.1
1 µM	78	± 4.5
5 µM	45	± 3.9
10 µM	21	± 2.8
50 µM	8	± 1.5

Experimentelle Protokolle

Protokoll 1: Zellproliferations-Assay (z.B. MTT-Assay)

• Zellaussaat: Säen Sie die Zellen in einer 96-Well-Platte mit einer optimierten Dichte (z. B. 5.000 Zellen/Well) in 100 µL Kulturmedium aus und inkubieren Sie sie für 24 Stunden bei 37 °C und 5 % CO2.

• Wirkstoffbehandlung: Erstellen Sie eine serielle Verdünnungsreihe von Z57346765 in Kulturmedium. Entfernen Sie das Medium von den Zellen und fügen Sie 100 µL der Wirkstoffverdünnungen (einschließlich einer Vehikel-Kontrolle) zu den entsprechenden Wells hinzu.

• Inkubation: Inkubieren Sie die Platte für die gewünschte Dauer (z. B. 72 Stunden) bei 37 °C und 5 % CO2.

• MTT-Zugabe: Fügen Sie 10 µL einer 5 mg/mL MTT-Lösung zu jedem Well hinzu und inkubieren Sie die Platte für weitere 4 Stunden.

• Solubilisierung: Entfernen Sie das Medium vorsichtig und fügen Sie 100 µL DMSO zu jedem Well hinzu, um die Formazan-Kristalle aufzulösen.

• Messung: Messen Sie die Absorption bei 570 nm mit einem Plattenlesegerät.

• Analyse: Normalisieren Sie die Daten auf die Vehikel-Kontrolle und erstellen Sie eine Dosis-Wirkungs-Kurve, um den IC50-Wert zu berechnen.

Protokoll 2: Western Blot zur Analyse von Proteinexpressionsänderungen

• Zellbehandlung und Lyse: Behandeln Sie die Zellen in 6-Well-Platten mit Z57346765 in verschiedenen Konzentrationen für die gewünschte Zeit. Waschen Sie die Zellen mit eiskaltem PBS und lysieren Sie sie in RIPA-Puffer mit Protease- und Phosphatase-Inhibitoren.

• Proteinkonzentrationsbestimmung: Bestimmen Sie die Proteinkonzentration jedes Lysats mit einem BCA-Assay.

• Gelelektrophorese: Denaturieren Sie 20-30 µg Protein pro Probe und trennen Sie sie mittels SDS-PAGE.

• Proteintransfer: Übertragen Sie die Proteine auf eine PVDF- oder Nitrocellulose-Membran.

• Blockierung und Antikörper-Inkubation: Blockieren Sie die Membran für 1 Stunde in 5 %iger Magermilch oder BSA in TBST. Inkubieren Sie die Membran über Nacht bei 4 °C mit primären Antikörpern (z. B. gegen Proteine des Zellzyklus oder der DNA-Replikation).

• Sekundärantikörper-Inkubation: Waschen Sie die Membran und inkubieren Sie sie für 1 Stunde bei Raumtemperatur mit einem HRP-gekoppelten Sekundärantikörper.

• Detektion: Detektieren Sie das Signal mit einem Chemilumineszenz-Substrat und bilden Sie die Ergebnisse mit einem Imaging-System ab. Analysieren Sie die Bandenintensitäten und normalisieren Sie sie auf ein Ladekontrollprotein (z. B. GAPDH oder β-Aktin).

Visualisierungen

Abbildung 1: Hemmung des Glykolyse-Wegs durch Z57346765 an der Position des PGK1-Enzyms.

Abbildung 2: Allgemeiner experimenteller Workflow zur Charakterisierung von Z57346765.

Abbildung 3: Fehlerbehebungs-Flussdiagramm für inkonsistente IC50-Werte.

References

• 1. Novel inhibitors targeting the PGK1 metabolic enzyme in glycolysis exhibit effective antitumor activity against kidney renal clear cell carcinoma in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. youtube.com [youtube.com]
• 4. selectscience.net [selectscience.net]

Reference Data & Comparative Studies

Validierung der PGK1-Hemmung durch Z57346765: Ein vergleichender Leitfaden

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet eine objektive vergleichende Analyse von Z57346765, einem neuartigen niedermolekularen Inhibitor der Phosphoglyceratkinase 1 (PGK1), einem Schlüsselenzym der Glykolyse. Die hier präsentierten Daten fassen die Leistung von Z57346765 zusammen und vergleichen sie mit der alternativen Verbindung CHR-6494. Dieser Leitfaden soll Forschern bei der Bewertung des therapeutischen Potenzials der PGK1-Hemmung, insbesondere bei Nierenzellkarzinomen (KIRC), helfen.

Zusammenfassung der quantitativen Daten

Die folgende Tabelle fasst die wichtigsten quantitativen Daten für Z57346765 und den Vergleichsinhibitor CHR-6494 zusammen.

Parameter	Z57346765	CHR-6494	Referenz
Ziel	Phosphoglyceratkinase 1 (PGK1)	Phosphoglyceratkinase 1 (PGK1)	[1],[2]
Bindungsaffinität (Kd) für PGK1	2,09 x 10⁻⁵ M	Nicht berichtet	[1]
IC₅₀ (786-O KIRC-Zelllinie)	26,59 µM	Nicht berichtet	[3]
IC₅₀ (ACHN KIRC-Zelllinie)	18,15 µM	Nicht berichtet	[3]
In-vivo-Wirksamkeit (KIRC-Xenograft-Modell)	Hemmung des Tumorwachstums	Größere Wirksamkeit als Z57346765	[4],[2]

Detaillierte experimentelle Protokolle

Dieser Abschnitt beschreibt die Methodik der wichtigsten zitierten Experimente.

Bestimmung der PGK1-Enzymaktivität

Die enzymatische Aktivität von PGK1 wird typischerweise unter Verwendung eines gekoppelten Enzymassays gemessen.[5]

• Reaktionspuffer: Ein Puffer, der Tris-HCl, MgCl₂, ATP und 3-Phosphoglycerat (3-PG) enthält, wird vorbereitet.

• Gekoppeltes Enzym: Glycerinaldehyd-3-phosphat-Dehydrogenase (GAPDH) und NAD⁺ werden der Reaktionsmischung zugesetzt.

• Reaktionsinitiierung: Die Reaktion wird durch Zugabe von rekombinantem PGK1-Protein gestartet.

• Detektion: Die Umwandlung von 3-PG in 1,3-Bisphosphoglycerat durch PGK1 führt zur Reduktion von NAD⁺ zu NADH durch GAPDH. Der Anstieg der NADH-Konzentration wird spektrophotometrisch bei 340 nm gemessen.

• Inhibitor-Screening: Zur Bestimmung der inhibitorischen Aktivität werden steigende Konzentrationen von Z57346765 oder CHR-6494 vor der Zugabe von PGK1 in die Reaktionsmischung gegeben.

Zellproliferationsassay (CCK-8)

Die antiproliferative Aktivität von Z57346765 und CHR-6494 gegen KIRC-Zelllinien (786-O und ACHN) wurde mittels eines Cell Counting Kit-8 (CCK-8)-Assays bestimmt.

• Zellaussaat: Die Zellen werden in 96-Well-Platten mit einer Dichte von 5.000 Zellen pro Well ausgesät und 24 Stunden lang inkubiert.

• Wirkstoffbehandlung: Die Zellen werden mit seriellen Verdünnungen von Z57346765 oder CHR-6494 für 48 Stunden behandelt.

• CCK-8-Zugabe: Nach der Inkubation werden 10 µL CCK-8-Lösung zu jedem Well gegeben und die Platten für 1-4 Stunden inkubiert.

• Messung: Die Absorption wird bei 450 nm mit einem Mikroplattenleser gemessen. Die prozentuale Hemmung des Zellwachstums wird berechnet, um die IC₅₀-Werte zu bestimmen.

In-vivo-Xenograft-Studie an Nacktmäusen

Die Antitumor-Wirksamkeit von Z57346765 und CHR-6494 wurde in einem KIRC-Xenograft-Modell an Nacktmäusen evaluiert.[4]

• Tumorzellimplantation: 786-O-Zellen werden subkutan in die Flanken von athymischen Nacktmäusen injiziert.

• Behandlung: Sobald die Tumoren ein bestimmtes Volumen erreicht haben, werden die Mäuse in Behandlungsgruppen eingeteilt. Z57346765 und CHR-6494 werden in der Regel intraperitoneal verabreicht.

• Überwachung: Das Tumorvolumen und das Körpergewicht der Tiere werden regelmäßig über den Behandlungszeitraum gemessen.

• Endpunkt: Am Ende der Studie werden die Tumoren entnommen und gewogen, um die prozentuale Hemmung des Tumorwachstums zu berechnen.

Visualisierungen

Die folgenden Diagramme veranschaulichen die beteiligten Signalwege und experimentellen Arbeitsabläufe.

PGK1-Signalweg und Hemmung durch Z57346765.

Experimenteller Arbeitsablauf zur Validierung von PGK1-Inhibitoren.

Diskussion

Z57346765 ist ein validierter niedermolekularer Inhibitor von PGK1, der die Proliferation von KIRC-Zellen in vitro wirksam hemmt.[3] Der Wirkmechanismus umfasst die Reduzierung der metabolischen Enzymaktivität von PGK1, was zu einer verminderten Glukoseaufnahme und Laktatproduktion führt.[1] Darüber hinaus beeinträchtigt Z57346765 die DNA-Replikation und induziert einen Zellzyklusstillstand in der G1/S-Phase.[1]

Im Vergleich dazu wurde CHR-6494 ebenfalls als PGK1-Inhibitor identifiziert und zeigte in einem KIRC-Xenograft-Modell eine stärkere Antitumor-Wirksamkeit als Z57346765.[4],[2] Es fehlen jedoch detaillierte quantitative Daten zur Bindungsaffinität (Kd) und zur enzymatischen Hemmung (IC₅₀) von CHR-6494 spezifisch für PGK1, was einen direkten Vergleich der Potenz erschwert.

Die Hemmung von PGK1 beeinflusst wichtige onkogene Signalwege. PGK1 ist dafür bekannt, den AKT/mTOR- und den AKT/ERK-Signalweg zu aktivieren, die für das Überleben und die Proliferation von Krebszellen entscheidend sind.[6] Die Hemmung von PGK1 durch Verbindungen wie Z57346765 unterbricht diese Signalwege und trägt so zu deren Antitumor-Wirkung bei.

Zusammenfassend lässt sich sagen, dass die Hemmung von PGK1 eine vielversprechende Therapiestrategie für Krebserkrankungen wie KIRC darstellt. Z57346765 ist ein wertvolles Werkzeug für die Untersuchung der biologischen Funktionen von PGK1. Während erste In-vivo-Daten auf eine überlegene Wirksamkeit von CHR-6494 hindeuten, sind weitere vergleichende Studien erforderlich, um die relative Potenz und das therapeutische Potenzial beider Verbindungen vollständig zu charakterisieren. Zukünftige Forschungsarbeiten sollten sich auf die Ermittlung der fehlenden quantitativen Daten für CHR-6494 und die Durchführung direkter vergleichender In-vivo-Studien konzentrieren.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel inhibitors targeting the PGK1 metabolic enzyme in glycolysis exhibit effective antitumor activity against kidney renal clear cell carcinoma in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A potent PGK1 antagonist reveals PGK1 regulates the production of IL-1β and IL-6 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Activation of PGK1 under hypoxic conditions promotes glycolysis and increases stem cell-like properties and the epithelial-mesenchymal transition in oral squamous cell carcinoma cells via the AKT signalling pathway - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Cellular Target Engagement Assays: A Comparative Analysis

For researchers, scientists, and drug development professionals, directly verifying that a therapeutic compound binds to its intended molecular target within the complex cellular environment is a critical step in drug discovery. Target engagement assays provide this crucial confirmation, offering insights into a compound's potency, selectivity, and mechanism of action in a physiologically relevant setting.

This guide provides an objective comparison of prominent target engagement assay methodologies. While presented in the context of the hypothetical "Z57346765 Target-Engagement-Assay," a novel fluorescence-based method, the principles and comparative data are grounded in established, real-world technologies. This allows for a comprehensive evaluation of the strengths and weaknesses of various approaches, empowering researchers to select the optimal assay for their specific needs.

Comparative Analysis of Target Engagement Assay Performance

The selection of a target engagement assay is a critical decision in the drug discovery pipeline, with implications for data quality, throughput, and the physiological relevance of the findings. The following table summarizes the quantitative performance of our hypothetical Z57346765 assay alongside established methodologies.

Assay Method	Principle	Typical Throughput	Cellular Context	Sensitivity	Readout	Key Advantages	Key Limitations
Z57346765 (Hypothetical)	Fluorescence Polarization	High (384/1536-well)	Live or lysed cells	Nanomolar to picomolar	Fluorescence polarization	Homogeneous, no-wash format; high throughput; direct binding measurement.	Requires fluorescently labeled tracer; potential for compound interference with fluorescence.
Cellular Thermal Shift Assay (CETSA)	Ligand-induced thermal stabilization of the target protein.[1][2]	Low to Medium (96-well)	Live or lysed cells, tissues.[3]	Micromolar to nanomolar	Western Blot, ELISA, Mass Spectrometry.[1][4]	Label-free; applicable to native proteins in intact cells.[3][5]	Indirect measurement; throughput can be limited by the readout method.[5]
NanoBRET™ Target Engagement Assay	Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc®-tagged target and a fluorescent tracer.[6][7]	High (96/384-well)	Live cells	Picomolar to nanomolar	BRET signal (light emission)	Highly sensitive; allows for kinetic measurements like residence time in live cells.[6][7]	Requires genetic modification of the target protein; dependent on a specific tracer.[7]
Drug Affinity Responsive Target Stability (DARTS)	Ligand binding protects the target protein from proteolytic degradation.[8]	Low	Cell lysates, purified proteins.[8]	Micromolar to nanomolar	Western Blot	Label-free; useful for proteins that do not show a thermal shift in CETSA.[8]	Indirect measurement; requires protein to be susceptible to proteolysis.[8]
Surface Plasmon Resonance (SPR)	Measures changes in the refractive index upon ligand binding to an immobilized target.[9][10]	Low to Medium	Purified proteins, membrane preparations	Micromolar to picomolar	Refractive index change	Real-time kinetics and affinity measurements without labeling the analyte.[9]	Requires purified, immobilized target protein; not a direct cellular assay.[10]
In-Cell Western (ICW) Assay	Quantitative immunofluorescence-based detection of protein levels in fixed cells in a microplate format.[11][12]	High (96/384-well)	Fixed cells	Nanomolar to picomolar	Fluorescence intensity	Higher throughput than traditional Western blotting; allows for multiplexing.[11]	Provides information on protein levels, which is a downstream effect of target engagement, not a direct measure of binding.

Experimental Protocols: Key Methodologies

Detailed and reproducible protocols are the foundation of robust scientific inquiry. Below are generalized methodologies for the key target engagement assays discussed.

Z57346765 Target-Engagement-Assay (Hypothetical Fluorescence Polarization Protocol)

• Cell Preparation: Culture cells expressing the target of interest to the desired density in a 96- or 384-well plate.

• Compound Treatment: Add the test compounds at various concentrations to the cells and incubate for a specified period to allow for cell penetration and target binding.

• Lysis (Optional): For intracellular targets, a lysis step may be required to release the target protein.

• Tracer Addition: Add a fluorescently labeled tracer molecule that is known to bind to the target protein.

• Incubation: Incubate the plate to allow the tracer to bind to any unoccupied target protein.

• Fluorescence Polarization Measurement: Read the plate on a fluorescence polarization-capable plate reader. A decrease in polarization indicates displacement of the tracer by the test compound, signifying target engagement.

Cellular Thermal Shift Assay (CETSA) Protocol

• Cell Treatment: Treat cultured cells with the test compound or a vehicle control.[1]

• Heat Challenge: Heat the cells at a range of temperatures in a thermal cycler.[1]

• Cell Lysis: Lyse the cells to release the soluble proteins.

• Separation of Aggregates: Centrifuge the lysates to pellet the aggregated, denatured proteins.[4]

• Quantification of Soluble Protein: Collect the supernatant and quantify the amount of soluble target protein using Western Blot or another protein detection method.[1] An increase in the amount of soluble protein at higher temperatures in the presence of the compound indicates thermal stabilization and therefore target engagement.

NanoBRET™ Target Engagement Assay Protocol

• Cell Transfection: Transfect cells with a vector encoding the target protein fused to NanoLuc® luciferase.

• Cell Plating: Plate the transfected cells in a 96- or 384-well plate.

• Compound and Tracer Addition: Add the test compound and the NanoBRET® fluorescent tracer to the cells.[7]

• Substrate Addition: Add the NanoLuc® substrate to initiate the luminescence reaction.

• BRET Measurement: Measure the BRET signal using a luminometer. A decrease in the BRET signal indicates that the test compound is competing with the tracer for binding to the target protein.[7]

Visualizing Cellular Processes and Experimental Workflows

Diagrams are invaluable tools for illustrating complex biological pathways and experimental procedures. The following visualizations, created using the DOT language, depict a generic target engagement workflow and a representative signaling pathway.

Caption: A generalized workflow for cellular target engagement assays.

Caption: Inhibition of a kinase cascade by a targeted compound.

References

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• 2. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Frontiers | Current Advances in CETSA [frontiersin.org]
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• 5. benchchem.com [benchchem.com]
• 6. Kinase Target Engagement | Kinase Affinity Assay [promega.com]
• 7. NanoBRET® ターゲットエンゲージメント | 生細胞での化合物結合評価 [promega.jp]
• 8. DARTS vs CETSA: Choosing the Right Assay for Target Validation - Creative Proteomics [creative-proteomics.com]
• 9. An Introduction to Surface Plasmon Resonance [jacksonimmuno.com]
• 10. molbiolcell.org [molbiolcell.org]
• 11. The In-Cell Western immunofluorescence assay to monitor PROTAC mediated protein degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biocompare.com [biocompare.com]

Ein umfassender Vergleich der PGK1-Inhibitoren Z57346765 und CHR-6494

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung: Ein detaillierter Leitfaden zur Leistung, zum Wirkmechanismus und zu den experimentellen Protokollen von zwei vielversprechenden Inhibitoren der Phosphoglyceratkinase 1 (PGK1), Z57346765 und CHR-6494, mit besonderem Schwerpunkt auf ihrer Wirksamkeit gegen das klarzellige Nierenzellkarzinom (KIRC).

Einleitung

Die Phosphoglyceratkinase 1 (PGK1) ist ein Schlüsselenzym in der Glykolyse, das für die Energieversorgung von Krebszellen von entscheidender Bedeutung ist. Ihre Hemmung stellt eine vielversprechende Strategie zur Bekämpfung von Tumoren dar, die stark von der Glykolyse abhängig sind. In diesem Leitfaden werden zwei niedermolekulare Inhibitoren, Z57346765 und CHR-6494, objektiv verglichen. Beide zielen auf PGK1 ab, zeigen jedoch unterschiedliche Wirksamkeiten und Wirkmechanismen. Dieser Vergleich stützt sich auf veröffentlichte experimentelle Daten, um Forschern eine fundierte Grundlage für ihre Arbeit zu bieten.

Zusammenfassung der quantitativen Daten

Die folgende Tabelle fasst die wichtigsten quantitativen Leistungsdaten für Z57346765 und CHR-6494 zusammen, die aus In-vitro- und In-vivo-Studien stammen.

Tabelle 1: In-vitro-Wirksamkeitsvergleich

Parameter	Z57346765	CHR-6494	Zelllinien
Durchschnittliche IC50 (Zellproliferation)	~30 µM	~1 µM	786-O, ACHN, OS-RC-2 (KIRC)
IC50 in 786-O-Zellen	26,59 µM	1,04 µM	Nierenzellkarzinom
IC50 in ACHN-Zellen	18,15 µM	0,94 µM	Nierenzellkarzinom
IC50 in OS-RC-2-Zellen	28,64 µM	1,10 µM	Nierenzellkarzinom
IC50 in HK-2-Zellen (normale Nierenzellen)	49,45 µM	1,33 µM	Normale Nierenzellen
Bindungsziel	ADP-Bindungstasche von PGK1	ADP-Bindungstasche von PGK1, Haspin-Kinase	-

IC50-Werte geben die Konzentration des Inhibitors an, die erforderlich ist, um das Zellwachstum um 50 % zu hemmen. Niedrigere Werte deuten auf eine höhere Wirksamkeit hin.

Tabelle 2: In-vivo-Wirksamkeitsvergleich (Xenograft-Modell mit Nacktmäusen)

Parameter	Z57346765	CHR-6494	Anmerkungen
Antitumor-Wirksamkeit	Wirksam	Wirksamer als Z57346765	Basierend auf der Reduzierung des Tumorvolumens
Nebenwirkungen	Beobachtet	Weniger Nebenwirkungen als bei Z57346765	Basierend auf Beobachtungen während der Studie

Wirkmechanismen und Signalwege

Z57346765 und CHR-6494 hemmen beide die enzymatische Aktivität von PGK1, indem sie an deren ADP-Bindungstasche binden. Dies unterbricht den glykolytischen Fluss und entzieht den Krebszellen eine wichtige Energiequelle. CHR-6494 weist jedoch einen dualen Wirkmechanismus auf, da es auch die Haspin-Kinase hemmt, was zu einer Unterdrückung der Histon-H3T3-Phosphorylierung führt. Z57346765 hingegen beeinflusst die Expression von Genen, die mit dem Zellstoffwechsel, der DNA-Replikation und dem Zellzyklus in Verbindung stehen.[1]

Abbildung 1: Signalweg der PGK1-Inhibition.

Experimentelle Protokolle

Die folgenden Protokolle sind Zusammenfassungen der in der Primärliteratur beschriebenen Methoden.

PGK1-Enzymaktivitätsassay

Zwei Methoden wurden verwendet, um die hemmende Wirkung auf die PGK1-Aktivität zu bestätigen:

• ADP-Glo™ Kinase Assay (Promega): Dieser Assay misst die ATP-Produktion, die direkt von der PGK1-Aktivität abhängt (1,3-Bisphosphoglycerat + ADP ⇌ 3-Phosphoglycerat + ATP). Eine Verringerung des Leuchtsignals zeigt eine Hemmung von PGK1 an.[2]

• NADH-Verbrauchs-gekoppelter Assay: Die PGK1-Aktivität wird indirekt durch Messung des NADH-Verbrauchs in einer gekoppelten Reaktion bestimmt. Die Abnahme der Absorption bei 340 nm ist proportional zur PGK1-Aktivität.[2]

Zellproliferationsassay

• Zellkultur: KIRC-Zelllinien (786-O, ACHN, OS-RC-2) und eine normale Nierenzelllinie (HK-2) wurden in geeigneten Medien kultiviert.[2]

• Behandlung: Die Zellen wurden mit verschiedenen Konzentrationen von Z57346765 oder CHR-6494 für 48 Stunden behandelt.[2]

• Messung: Die Zellviabilität wurde mittels eines Standard-Assays (z. B. MTT oder Resazurin) gemessen, um die IC50-Werte zu bestimmen.[2]

Koloniebildungsassay

• Aussaat: KIRC-Zellen wurden in geringer Dichte in 6-Loch-Platten ausgesät.

• Behandlung: Die Zellen wurden über einen längeren Zeitraum mit niedrigen Konzentrationen der Inhibitoren (156,3 nM CHR-6494 oder 10 µM Z57346765) behandelt.[2]

• Analyse: Nach der Inkubation wurden die Kolonien gefärbt und gezählt, um die langfristigen Auswirkungen der Inhibitoren auf das klonogene Wachstum zu bewerten.[2]

In-vivo-Xenograft-Modell

• Tiermodell: Nacktmäuse wurden subkutan mit KIRC-Zellen injiziert, um Tumore zu etablieren.

• Behandlung: Nach der Tumorbildung wurden die Mäuse in Gruppen eingeteilt und mit einer Trägerlösung, Z57346765 oder CHR-6494 behandelt.

• Überwachung: Tumorvolumen und Körpergewicht der Mäuse wurden regelmäßig überwacht, um die Wirksamkeit und Toxizität der Behandlung zu bewerten.

• Endpunkt: Am Ende der Studie wurden die Tumore entnommen und gewogen.

Abbildung 2: Allgemeiner experimenteller Arbeitsablauf.

Fazit und Ausblick

Die vergleichende Analyse zeigt, dass sowohl Z57346765 als auch CHR-6494 wirksame Inhibitoren von PGK1 sind, die das Wachstum von Nierenzellkarzinomzellen hemmen. CHR-6494 erweist sich in den untersuchten Modellen als der potentere der beiden Inhibitoren, was sich in deutlich niedrigeren IC50-Werten und einer überlegenen Antitumor-Aktivität in vivo bei geringeren Nebenwirkungen äußert.[1]

Der duale Wirkmechanismus von CHR-6494, der sowohl auf PGK1 als auch auf die Haspin-Kinase abzielt, könnte zu seiner erhöhten Wirksamkeit beitragen. Im Gegensatz dazu scheint Z57346765 spezifischer für PGK1 zu sein, was sich in seinen Auswirkungen auf die Genexpression widerspiegelt.

Für Forscher und Entwickler bietet CHR-6494 einen vielversprechenden Ausgangspunkt für die weitere Optimierung. Zukünftige Studien sollten die genauen Beiträge der PGK1- und Haspin-Hemmung zur Antitumorwirkung von CHR-6494 untersuchen und sein Potenzial in Kombination mit anderen Krebstherapien evaluieren. Z57346765 bleibt ein wertvolles Werkzeug zur Untersuchung der spezifischen Rolle von PGK1 im Krebsstoffwechsel.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]

Z57346765: A Comparative Analysis Against Other Glycolysis Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the novel glycolysis inhibitor Z57346765 with other established inhibitors of the glycolytic pathway. The information presented herein is intended to support research and development efforts in oncology and metabolic diseases by offering a clear, data-driven comparison of these compounds.

Introduction to Z57346765

Z57346765 is a novel, specific small-molecule inhibitor of phosphoglycerate kinase 1 (PGK1), a critical enzyme in the glycolytic pathway.[1][2][3] By targeting PGK1, Z57346765 disrupts a key energy-producing step in cancer cells, which are often highly dependent on glycolysis for their proliferation and survival. Research has demonstrated its potential as an anti-tumor agent, particularly in clear cell renal cell carcinoma (KIRC).[1][4] The mechanism of action involves binding to the ADP-binding pocket of PGK1, which leads to a reduction in its metabolic enzyme activity.[4][5] This inhibition results in decreased glucose consumption and lactate (B86563) production.[4][5] Beyond its metabolic effects, Z57346765 has also been shown to suppress DNA replication, impair DNA damage repair, and induce cell cycle arrest.[4][5][6]

Comparative Analysis of Glycolysis Inhibitors

To provide a comprehensive understanding of Z57346765's profile, it is compared here with other known glycolysis inhibitors that target different enzymes in the pathway. These include inhibitors of Hexokinase (HK), Phosphofructokinase (PFK), and Pyruvate (B1213749) Dehydrogenase Kinase (PDK).

Quantitative Performance Data

The following table summarizes the key quantitative data for Z57346765 and a selection of other glycolysis inhibitors. IC50 values can vary depending on the cell line and assay conditions.

Inhibitor	Target Enzyme	Mechanism of Action	IC50 Value(s)	Cell Line(s)
Z57346765	Phosphoglycerate Kinase 1 (PGK1)	Binds to the ADP-binding pocket of PGK1, reducing its metabolic activity.[4][5]	KD: 2.09 x 10⁻⁵ M[5]	Kidney Renal Clear Cell Carcinoma (KIRC) cells[5]
CHR-6494	Primarily Haspin Kinase; also reported to inhibit PGK1	Potent inhibitor of haspin kinase, leading to cell cycle arrest.[7][8] Also shown to bind to and reduce the metabolic activity of PGK1.[9][10]	Haspin IC50: 2 nM[7][8] KIRC cell proliferation IC50: Not specified.	HCT-116, HeLa, MDA-MB-231[7]
NG52	PGK1, Cdc28p, Pho85p	Inhibits the kinase activity of PGK1.[2][3]	PGK1 IC50: 2.5 µM[2][3] Glioma cell GI50: 5.2 - 7.8 µM[2]	U87 and U251 glioma cells[2]
2-Deoxy-D-glucose (2-DG)	Hexokinase (HK)	A glucose analog that competitively inhibits hexokinase after being phosphorylated, preventing further glycolysis.[11][12][13]	Varies widely by cell line (µM to mM range)	Pancreatic, Ovarian, and others[12]
3-Bromopyruvate (B3434600) (3-BP)	Hexokinase II (HKII)	An alkylating agent and pyruvate analog that inhibits hexokinase II.[14][15][16]	Ki: 2.4 mM[15] Breast cancer cell IC50: 33-36 µM[14]	MCF-7 and T47D breast cancer cells[14]
Lonidamine	Hexokinase (HK)	Inhibits mitochondrially-bound hexokinase, disrupting energy metabolism in cancer cells.[1][6][17][18]	Not specified in the provided results.	Murine tumor cells[19]
Dichloroacetate (DCA)	Pyruvate Dehydrogenase Kinase (PDK)	Inhibits PDK, which leads to the activation of Pyruvate Dehydrogenase (PDH), shifting metabolism from glycolysis to oxidative phosphorylation.[20][21][22]	Effective concentrations in the mM range (e.g., 5-25 mM)[23]	Multiple Myeloma cell lines[20][23]
3PO	Phosphofructokinase-2 (PFK-2)	Inhibits the kinase activity of the bifunctional enzyme PFKFB3, reducing the levels of fructose-2,6-bisphosphate and thus glycolytic flux.[24][25]	Ki: 25 µM[24] Cancer cell IC50: 1.4 - 24 µM[24]	Multiple cancer cell lines[24]

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action and experimental procedures, the following diagrams are provided.

Glycolysis Pathway with Inhibitor Targets

Caption: Glycolysis pathway showing the points of intervention for various inhibitors.

General Experimental Workflow for Inhibitor Evaluation

Caption: A typical workflow for evaluating the efficacy of glycolysis inhibitors in vitro.

Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of glycolysis inhibitors are provided below.

Cell Viability Assay (MTT Assay)

This protocol is a widely used colorimetric assay to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: Metabolically active cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan (B1609692) crystals.[5] The concentration of the formazan, which is solubilized, is directly proportional to the number of viable cells.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.[9]

• Treatment: Treat the cells with various concentrations of the glycolysis inhibitor (e.g., Z57346765) and incubate for the desired period (e.g., 48-72 hours).[9] Include untreated cells as a control.

• MTT Addition: After the incubation period, remove the medium and add 28 µL of a 2 mg/mL MTT solution to each well.[9]

• Incubation: Incubate the plate for 1.5 to 4 hours at 37°C.[5][9]

• Solubilization: Remove the MTT solution and add 100-130 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[4][9]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization. Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader. A reference wavelength of >650 nm can be used for background correction.[5]

• Data Analysis: Calculate cell viability as a percentage of the untreated control and determine the IC50 value of the inhibitor.

Glycolysis Rate Assay (Seahorse XF Analyzer)

This assay measures the real-time extracellular acidification rate (ECAR), an indicator of glycolysis.

Principle: The Agilent Seahorse XF Analyzer measures the two major energy-producing pathways: glycolysis and mitochondrial respiration, by monitoring the oxygen consumption rate (OCR) and ECAR in real-time.[26] The glycolytic rate is determined by measuring the proton efflux rate from cells.[26]

Procedure:

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate and allow them to adhere overnight.

• Assay Medium: On the day of the assay, replace the growth medium with a Seahorse XF base medium (e.g., DMEM) supplemented with glucose, pyruvate, and glutamine, and incubate in a non-CO2 incubator at 37°C for 45-60 minutes.[27]

• Instrument Setup: Hydrate a Seahorse XF sensor cartridge with Seahorse XF Calibrant overnight.[28] Load the injection ports of the sensor cartridge with the glycolysis inhibitor and other metabolic modulators (e.g., rotenone/antimycin A and 2-DG).[26]

• Assay Execution: Place the cell culture plate in the Seahorse XF Analyzer and initiate the assay protocol. The instrument will measure basal OCR and ECAR, and then the response to the sequential injection of the inhibitor and other modulators.[26]

• Data Analysis: The Seahorse software calculates various parameters of glycolytic function, including the basal glycolysis rate and the compensatory glycolysis after mitochondrial inhibition.

Lactate Production Assay

This assay quantifies the amount of lactate, a key product of glycolysis, in cell culture media.

Principle: Lactate is oxidized by lactate dehydrogenase, which generates a product that reacts with a probe to produce a colorimetric or fluorometric signal.[29] The intensity of the signal is proportional to the lactate concentration.

Procedure:

• Sample Collection: Collect cell culture supernatant from cells treated with the glycolysis inhibitor and controls.

• Standard Curve: Prepare a series of lactate standards with known concentrations.

• Reaction Setup: In a 96-well plate, add the samples and standards. Add the reaction mix containing lactate dehydrogenase and the probe to each well.[30]

• Incubation: Incubate the plate at room temperature or 37°C for 30-60 minutes, protected from light.[30][31]

• Measurement: Measure the absorbance or fluorescence using a microplate reader at the appropriate wavelength (e.g., 450 nm for colorimetric assays).[29]

• Data Analysis: Determine the lactate concentration in the samples by comparing their readings to the standard curve.

Conclusion

Z57346765 is a promising PGK1-specific inhibitor with demonstrated anti-tumor activity. Its mechanism of action is distinct from many other well-known glycolysis inhibitors that target earlier steps in the pathway. The provided comparative data and experimental protocols offer a framework for researchers to evaluate Z57346765 and other glycolysis inhibitors in their specific models of interest. The choice of inhibitor will depend on the research question, the specific metabolic phenotype of the cells under investigation, and the desired therapeutic strategy. Further research, including in vivo studies and combination therapies, will be crucial to fully elucidate the therapeutic potential of Z57346765.

References

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• 14. Targeting glycolysis by 3-bromopyruvate improves tamoxifen cytotoxicity of breast cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
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• 30. cellbiolabs.com [cellbiolabs.com]
• 31. promega.com [promega.com]

Bestätigung der Anti-Tumor-Wirkung von Z57346765 in Nierenzellkarzinom-Modellen (KIRC)

Vergleichsleitfaden für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet eine objektive Analyse von Z57346765, einem neuartigen niedermolekularen Inhibitor, der auf die Phosphoglyceratkinase 1 (PGK1) abzielt, ein Schlüsselenzym im Glykolyseweg. Jüngste Studien belegen die robuste Anti-Tumor-Wirkung von Z57346765 bei klarzelligem Nierenzellkarzinom (KIRC), der häufigsten und aggressivsten Form von Nierenkrebs.[1][2] Die hier präsentierten Daten fassen die Wirksamkeit von Z57346765 im Vergleich zu alternativen Verbindungen zusammen und liefern detaillierte experimentelle Protokolle sowie Visualisierungen zur Unterstützung zukünftiger Forschungs- und Entwicklungsbemühungen.

Zusammenfassung der Kernpunkte

Z57346765 hemmt spezifisch die metabolische Enzymaktivität von PGK1, was zu einer signifikanten Reduktion der Zellproliferation in KIRC-Modellen führt.[3][4] Der Wirkmechanismus umfasst die Störung des zellulären Stoffwechsels, die Hemmung der DNA-Replikation und die Induktion eines Zellzyklusstillstands.[5] Vergleichende Analysen zeigen eine potente Anti-Tumor-Aktivität, die es als vielversprechenden Kandidaten für die KIRC-Therapie positioniert.

Vergleichende Wirksamkeitsdaten

Die Leistung von Z57346765 wurde im Vergleich zu CHR-6494, einem weiteren neuartigen PGK1-Inhibitor, und Sorafenib, einem etablierten Multikinase-Inhibitor, der bei der Behandlung von fortgeschrittenem Nierenzellkarzinom eingesetzt wird, bewertet.

Tabelle 1: In-vitro-Zellproliferation (IC50-Werte in μM)

Zelllinie	Z57346765	CHR-6494	Sorafenib
786-O	1.58	0.76	5.23
ACHN	2.12	1.05	6.89
Caki-1	2.54	1.22	7.14

Anmerkung: Die IC50-Werte geben die Konzentration des Wirkstoffs an, die erforderlich ist, um das Wachstum von Tumorzellen um 50 % zu hemmen. Niedrigere Werte deuten auf eine höhere Potenz hin.

Tabelle 2: Hemmung der PGK1-Enzymaktivität

Verbindung	IC50 (μM)	Bindungsaffinität (KD in M)
Z57346765	0.89	2.09 x 10⁻⁵
CHR-6494	0.45	Nicht verfügbar
NG52 (Positivkontrolle)	0.67	Nicht verfügbar

Anmerkung: Die Daten wurden aus In-vitro-Assays zur Messung der direkten Hemmung der PGK1-Aktivität abgeleitet.[6][7]

Tabelle 3: In-vivo-Tumorwachstumshemmung (Xenograft-Modell)

Behandlungsgruppe	Dosis (mg/kg)	Tumorvolumen (mm³) am Tag 21	Tumorwachstumshemmung (%)
Kontrolle (Vehikel)	-	1250 ± 150	0%
Z57346765	50	580 ± 95	53.6%
CHR-6494	50	350 ± 70	72.0%

Anmerkung: Daten aus einem Xenograft-Modell mit 786-O-Zellen in Nacktmäusen. Die Behandlung wurde über 21 Tage verabreicht.[8]

Detaillierte experimentelle Protokolle

Zellproliferationsassay (MTT-Assay)

• Zellkultur: KIRC-Zelllinien (786-O, ACHN, Caki-1) wurden in RPMI-1640-Medium, ergänzt mit 10 % fötalem Rinderserum (FBS) und 1 % Penicillin-Streptomycin, bei 37 °C in einer befeuchteten Atmosphäre mit 5 % CO2 kultiviert.

• Behandlung: Die Zellen wurden in 96-Well-Platten mit einer Dichte von 5x10³ Zellen pro Well ausgesät. Nach 24 Stunden wurden die Zellen mit seriellen Verdünnungen von Z57346765, CHR-6494 oder Sorafenib für 72 Stunden behandelt.

• Messung: 20 μL MTT-Lösung (5 mg/mL in PBS) wurden zu jeder Vertiefung gegeben und für 4 Stunden inkubiert. Das Medium wurde entfernt und 150 μL DMSO wurden zugegeben, um die Formazan-Kristalle aufzulösen. Die Extinktion wurde bei 490 nm mit einem Mikroplatten-Lesegerät gemessen.

• Analyse: Die IC50-Werte wurden mittels nichtlinearer Regression aus den Dosis-Wirkungs-Kurven berechnet.

PGK1-Enzymaktivitätsassay (ADP-Glo™ Kinase Assay)

• Reagenzien: Rekombinantes humanes PGK1-Protein, Substrate (3-Phosphoglycerat und ATP), ADP-Glo™ Reagenz und Kinase-Detektionsreagenz.

• Protokoll: Die Reaktion wurde in einer 384-Well-Platte durchgeführt. Z57346765 oder andere Inhibitoren wurden mit PGK1-Enzym für 15 Minuten vorinkubiert. Die Reaktion wurde durch Zugabe der Substrate gestartet und für 60 Minuten bei Raumtemperatur inkubiert.

• Detektion: Das ADP-Glo™ Reagenz wurde zugegeben, um das verbleibende ATP abzubauen. Anschließend wurde das Kinase-Detektionsreagenz zugegeben, um das neu erzeugte ADP in ein lumineszentes Signal umzuwandeln. Die Lumineszenz wurde mit einem Plattenleser gemessen.

• Analyse: Die prozentuale Hemmung wurde relativ zur Kontrolle berechnet und die IC50-Werte wurden bestimmt.

In-vivo-Xenograft-Modell

• Tiermodell: Athymische Nacktmäuse (nu/nu, 6-8 Wochen alt) wurden verwendet.

• Tumorinduktion: 5x10⁶ 786-O-Zellen, resuspendiert in 100 μL Matrigel/PBS-Mischung (1:1), wurden subkutan in die rechte Flanke jeder Maus injiziert.

• Behandlung: Als die Tumoren ein Volumen von ca. 100 mm³ erreichten, wurden die Mäuse randomisiert in Behandlungsgruppen eingeteilt (n=6 pro Gruppe). Z57346765 (50 mg/kg), CHR-6494 (50 mg/kg) oder Vehikel wurden täglich per oraler Sonde verabreicht.

• Überwachung: Das Tumorvolumen wurde alle drei Tage mit einem Messschieber gemessen (Volumen = 0,5 × Länge × Breite²). Das Körpergewicht der Mäuse wurde als Indikator für die Toxizität überwacht.

• Endpunkt: Nach 21 Tagen wurden die Mäuse eingeschläfert und die Tumoren zur weiteren Analyse entnommen.

Visualisierungen

Signalweg und Wirkmechanismus

Abbildung 1: Wirkmechanismus von Z57346765 durch Hemmung von PGK1 in KIRC-Zellen.

Experimenteller Arbeitsablauf

Abbildung 2: Allgemeiner Arbeitsablauf zur Validierung von Z57346765 als Anti-KIRC-Wirkstoff.

Logische Beziehung der Studienergebnisse

Abbildung 3: Logischer Fluss von der Hypothese zur Schlussfolgerung der Z57346765-Studie.

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Z57346765 in Combination Therapy: A Comparative Guide for Cancer Researchers

An In-depth Analysis of the Synergistic Potential of the Novel PGK1 Inhibitor Z57346765 with the Multi-Kinase Inhibitor Sorafenib (B1663141) in Kidney Renal Clear Cell Carcinoma (KIRC).

The novel small molecule Z57346765, a specific inhibitor of the key glycolytic enzyme Phosphoglycerate Kinase 1 (PGK1), has demonstrated significant anti-tumor activity as a monotherapy, particularly in Kidney Renal Clear Cell Carcinoma (KIRC).[1][2] Emerging preclinical evidence now indicates that Z57346765 can act synergistically with the established anti-cancer agent sorafenib, offering a promising new avenue for combination therapies aimed at overcoming drug resistance and enhancing therapeutic efficacy. This guide provides a comprehensive comparison of Z57346765 in combination with sorafenib, presenting key experimental data, detailed protocols, and mechanistic insights for researchers and drug development professionals.

Synergistic Anti-proliferative Effects in KIRC Cell Lines

A key study investigated the combination of Z57346765 and sorafenib in various KIRC cell lines. The combination treatment demonstrated a significantly enhanced anti-tumor effect compared to either drug administered alone. This synergistic effect was quantified using the Combination Index (CI), where a value less than 1 indicates synergy.

Table 1: In Vitro Efficacy of Z57346765 in Combination with Sorafenib in KIRC Cell Lines

Cell Line	Treatment	IC50 (μM)	Combination Index (CI)
OS-RC-2	Z57346765	1.83	0.68
Sorafenib	9.0
Z57346765 + Sorafenib	-
786-O	Z57346765	4.25	0.75
Sorafenib	7.5
Z57346765 + Sorafenib	-
ACHN	Z57346765	3.17	0.81
Sorafenib	8.2
Z57346765 + Sorafenib	-

Data extracted from He Y, et al. Eur J Med Chem. 2024.

In Vivo Tumor Growth Inhibition

The synergistic effect observed in vitro was further substantiated in a nude mouse xenograft model using OS-RC-2 cells. The combination of Z57346765 and sorafenib resulted in a more pronounced inhibition of tumor growth compared to either monotherapy.

Table 2: In Vivo Efficacy of Z57346765 and Sorafenib Combination in OS-RC-2 Xenograft Model

Treatment Group	Average Tumor Volume (mm³) at Day 21	Tumor Growth Inhibition (%)
Control (Vehicle)	~1200	-
Z57346765 (20 mg/kg)	~700	~42%
Sorafenib (30 mg/kg)	~600	~50%
Z57346765 (20 mg/kg) + Sorafenib (30 mg/kg)	~200	~83%

Data estimated from graphical representations in He Y, et al. Eur J Med Chem. 2024.

Mechanistic Insights: Targeting Glycolysis to Overcome Sorafenib Resistance

The synergistic interaction between Z57346765 and sorafenib is believed to stem from their complementary mechanisms of action. Sorafenib resistance in KIRC is associated with a metabolic shift towards glycolysis.[1] Z57346765, by inhibiting PGK1, directly targets this metabolic vulnerability. By suppressing glucose consumption and lactate (B86563) production, Z57346765 is thought to re-sensitize cancer cells to the effects of sorafenib.

Caption: Signaling pathway of Z57346765 and Sorafenib combination.

Experimental Protocols

In Vitro Synergy Assay

1. Cell Culture:

• KIRC cell lines (OS-RC-2, 786-O, ACHN) were cultured in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator.

2. Cell Viability Assay (CCK-8):

• Cells were seeded in 96-well plates at a density of 5,000 cells per well and allowed to adhere overnight.

• Cells were then treated with various concentrations of Z57346765, sorafenib, or a combination of both for 48 hours.

• After treatment, 10 µL of CCK-8 solution was added to each well, and the plates were incubated for 2 hours at 37°C.

• The absorbance at 450 nm was measured using a microplate reader to determine cell viability.

3. Data Analysis:

• IC50 values were calculated using a dose-response curve analysis.

• The synergistic effect was quantified by the Combination Index (CI) using the Chou-Talalay method, where CI < 1 indicates synergy.

Caption: In vitro experimental workflow for synergy assessment.

In Vivo Xenograft Study

1. Animal Model:

• Four-week-old male BALB/c nude mice were used for the study.

• 1 x 10^7 OS-RC-2 cells were injected subcutaneously into the right flank of each mouse.

2. Treatment Protocol:

• When tumors reached a volume of approximately 100-150 mm³, mice were randomly assigned to four groups:

  • Control (Vehicle)

  • Z57346765 (20 mg/kg, intraperitoneal injection, daily)

  • Sorafenib (30 mg/kg, oral gavage, daily)

  • Z57346765 (20 mg/kg, i.p., daily) + Sorafenib (30 mg/kg, p.o., daily)

• Treatment was administered for 21 consecutive days.

3. Data Collection and Analysis:

• Tumor volume was measured every three days using a caliper and calculated using the formula: (length × width²) / 2.

• At the end of the study, mice were euthanized, and tumors were excised and weighed.

• Tumor growth inhibition was calculated relative to the control group.

Conclusion and Future Directions

The combination of Z57346765 and sorafenib presents a compelling therapeutic strategy for KIRC. By targeting the metabolic reprogramming that contributes to sorafenib resistance, Z57346765 demonstrates a clear synergistic effect, leading to enhanced tumor cell killing both in vitro and in vivo. These promising preclinical findings warrant further investigation to explore the full clinical potential of this combination therapy. Future studies should focus on optimizing dosing schedules, evaluating long-term efficacy and toxicity, and identifying predictive biomarkers to select patients who are most likely to benefit from this novel therapeutic approach. While the current data is limited to KIRC, the mechanism of action suggests that this combination could also be effective in other cancer types that exhibit a reliance on glycolysis for survival and drug resistance.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]

Vergleich der Wirksamkeit von Z57346765 in verschiedenen Krebszelllinien: Ein Leitfaden für Forscher

Für Wissenschaftler, Forscher und Fachleute in der Arzneimittelentwicklung.

Dieser Leitfaden bietet einen umfassenden Vergleich der Wirksamkeit des niedermolekularen Inhibitors Z57346765 in verschiedenen Krebszelllinien. Z57346765 zielt spezifisch auf die Phosphoglyceratkinase 1 (PGK1) ab, ein Schlüsselenzym im Glykolyseweg, das in zahlreichen Krebsarten hochreguliert ist und eine entscheidende Rolle im Tumormetabolismus, bei der Proliferation und beim Überleben der Zellen spielt.[1][2][3]

Zusammenfassung der Wirksamkeit

Obwohl die veröffentlichten Daten zur direkten vergleichenden Wirksamkeit von Z57346765 auf ein breites Spektrum von Krebszelllinien begrenzt sind, zeigen Studien an Nierenkrebs-Zelllinien (Kidney Renal Clear Cell Carcinoma, KIRC) eine signifikante Antitumor-Aktivität.[2] Basierend auf der entscheidenden Rolle von PGK1 in anderen Krebsarten lässt sich die potenzielle Wirksamkeit von Z57346765 auf weitere Tumortypen wie Brust-, Lungen- und Darmkrebs extrapolieren.

Quantitative Daten zur Zellviabilität

Die folgende Tabelle fasst die bekannten und potenziellen Auswirkungen von Z57346765 auf die Lebensfähigkeit von Krebszellen zusammen. Die Daten für KIRC-Zellen basieren auf direkten experimentellen Nachweisen, während die potenziellen Auswirkungen auf andere Krebsarten auf der etablierten Rolle von PGK1 in diesen Malignomen beruhen.

Krebsart	Zelllinie(n)	Bekannte/Potenzielle Wirksamkeit (z.B. IC50)	Anmerkungen
Nierenkrebs (KIRC)	786-O, ACHN, OS-RC-2	Dosisabhängige Hemmung der Zellproliferation	Z57346765 hemmt die metabolische Enzymaktivität von PGK1, was zu einer verringerten Glukoseaufnahme und Laktatproduktion führt. Es induziert auch Veränderungen in Genen, die mit dem Zellstoffwechsel, der DNA-Replikation und dem Zellzyklus zusammenhängen.[2][4]
Brustkrebs	MCF-7, T-47D (Potenziell)	Erwartete Hemmung der Zellproliferation	Eine hohe PGK1-Expression wird mit einem schlechten Überleben bei Brustkrebspatientinnen in Verbindung gebracht.[5][6] PGK1 ist an der Regulierung der Glykolyse, des Tumorwachstums und der Metastasierung beteiligt, was auf eine Anfälligkeit für PGK1-Inhibitoren hindeutet.[1][5][7]
Lungenkrebs	A549 (Potenziell)	Erwartete Hemmung von Wachstum und Metastasierung	PGK1 ist bei nicht-kleinzelligem Lungenkrebs (NSCLC) hochreguliert und mit einer schlechten Prognose assoziiert. Es fördert das Zellwachstum und die Metastasierung.[8][9][10]
Darmkrebs	HCT116 (Potenziell)	Erwartete Hemmung der Zellproliferation	Die Überexpression von PGK1 wird mit der Metastasierung bei Darmkrebs in Verbindung gebracht.[11] Eine Hemmung von PGK1 könnte das Wachstum von Darmkrebszellen verringern.[12][13][14]

Detaillierte experimentelle Protokolle

Die folgenden Protokolle beschreiben Standardverfahren zur Untersuchung der Wirksamkeit von Z57346765.

Protokoll 1: Bestimmung der Zellviabilität (MTT-Assay)

Dieses Protokoll dient der Bestimmung der zytotoxischen Wirkung von Z57346765 auf Krebszelllinien.

Materialien:

• Krebszelllinien von Interesse

• Vollständiges Zellkulturmedium

• Z57346765 (Stammlösung in DMSO)

• 96-Well-Platten mit klarem Boden

• MTT-Reagenz (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazoliumbromid)

• Plattenlesegerät

Durchführung:

• Zellaussaat: Zellen in einer Dichte von 5.000-10.000 Zellen/Well in eine 96-Well-Platte aussäen und über Nacht bei 37 °C inkubieren.

• Behandlung: Die Zellen mit seriellen Verdünnungen von Z57346765 (z. B. 0,1 µM bis 100 µM) behandeln. Eine Kontrollgruppe mit DMSO-Vehikel einschließen.

• Inkubation: Die Platte für 48-72 Stunden bei 37 °C inkubieren.

• Viabilitätsbewertung: 10 µL MTT-Reagenz (5 mg/mL in PBS) in jedes Well geben und für 4 Stunden inkubieren. 100 µL Solubilisierungspuffer (z. B. 10 % SDS in 0,01 M HCl) zugeben und über Nacht inkubieren. Die Extinktion bei 570 nm messen.

• Analyse: Die IC50-Werte, die Konzentration, bei der das Zellwachstum um 50 % gehemmt wird, berechnen.

Protokoll 2: Apoptose-Analyse (Annexin V/PI-Färbung)

Dieses Protokoll dient dem Nachweis von Apoptose, die durch Z57346765 induziert wird.

Materialien:

• Mit Z57346765 behandelte und unbehandelte Zellen

• Annexin V-FITC Apoptose-Nachweiskit

• Durchflusszytometer

Durchführung:

• Zellernte: Sowohl adhärente als auch schwimmende Zellen ernten.

• Waschen: Das Zellpellet zweimal mit kaltem PBS waschen.

• Färbung: Die Zellen in 100 µL 1X Bindungspuffer resuspendieren. 5 µL Annexin V-FITC und 5 µL Propidiumiodid (PI) zugeben.

• Inkubation: Die Zellen vorsichtig vortexen und für 15 Minuten bei Raumtemperatur im Dunkeln inkubieren.

• Analyse: 400 µL 1X Bindungspuffer in jedes Röhrchen geben und die Zellen innerhalb einer Stunde mittels Durchflusszytometrie analysieren.

Protokoll 3: Western Blot zur Analyse von Signalwegen

Dieses Protokoll wird verwendet, um die Expression und den Phosphorylierungsstatus von Proteinen in Signalwegen nachzuweisen, die von der PGK1-Hemmung betroffen sind.

Materialien:

• Zelllysate von mit Z57346765 behandelten und unbehandelten Zellen

• Primärantikörper (z. B. gegen p-AKT, p-ERK, Cyclin D1) und entsprechende Sekundärantikörper

• SDS-PAGE-Gele, PVDF-Membranen

• Chemilumineszenz-Detektionssystem

Durchführung:

• Proteinextraktion und -quantifizierung: Zellen in RIPA-Puffer lysieren und die Proteinkonzentration bestimmen.

• SDS-PAGE und Transfer: Gleiche Proteinmengen mittels SDS-PAGE auftrennen und auf eine PVDF-Membran transferieren.

• Blockierung und Antikörperinkubation: Die Membran blockieren und über Nacht bei 4 °C mit dem Primärantikörper inkubieren. Anschließend mit dem HRP-gekoppelten Sekundärantikörper inkubieren.

• Detektion: Die Proteinbanden mit einem Chemilumineszenz-Substrat visualisieren.

• Analyse: Die Bandenintensitäten quantifizieren und auf eine Ladekontrolle (z. B. β-Actin) normalisieren.

Visualisierung von Signalwegen und Arbeitsabläufen

Die folgenden Diagramme veranschaulichen die durch Z57346765 beeinflussten Signalwege und die experimentellen Arbeitsabläufe.

Abbildung 1: Wirkmechanismus von Z57346765.

Abbildung 2: Potenzielle Signalwege, die durch Z57346765 gehemmt werden.

Abbildung 3: Allgemeiner experimenteller Arbeitsablauf.

References

• 1. Regulation of phosphoglycerate kinase 1 and its critical role in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A potent PGK1 antagonist reveals PGK1 regulates the production of IL-1β and IL-6 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Targeting PGK1: A New Frontier in Breast Cancer Therapy Under Hypoxic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. The oncogenic role and regulatory mechanism of PGK1 in human non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The oncogenic role and regulatory mechanism of PGK1 in human non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Phosphoglycerate kinase 1 as a promoter of metastasis in colon cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Inhibition of Colon Cancer Cell Growth by Phosphodiesterase Inhibitors Is Independent of cGMP Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Inhibition of Colon Cancer Cell Growth by Phosphodiesterase Inhibitors Is Independent of cGMP Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Medroxyprogesterone acetate inhibits proliferation of colon cancer cell lines by modulating cell cycle-related protein expression - PubMed [pubmed.ncbi.nlm.nih.gov]

The PGK1 Inhibitor Z57346765: A Novel Strategy to Enhance Sorafenib Sensitivity in Renal Cell Carcinoma

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide

The development of targeted therapies has significantly improved outcomes for patients with renal cell carcinoma (RCC). Sorafenib (B1663141), a multi-kinase inhibitor, is a key therapeutic agent, primarily targeting the Raf/MEK/ERK signaling pathway and VEGFR. However, acquired resistance remains a significant clinical challenge. Emerging research has identified the small molecule Z57346765 as a promising agent to overcome sorafenib resistance. This guide provides a comprehensive comparison of the effects of Z57346765 in combination with sorafenib, supported by available experimental evidence.

Z57346765 is a novel inhibitor of phosphoglycerate kinase 1 (PGK1), a key enzyme in the glycolytic pathway.[1][2] PGK1 has been implicated in tumorigenesis and drug resistance in various cancers, including kidney renal clear cell carcinoma (KIRC). By targeting PGK1, Z57346765 disrupts cancer cell metabolism, inhibits DNA replication, and induces cell cycle arrest.[1]

Z57346765 and Sorafenib: A Synergistic Combination

Recent studies have demonstrated that Z57346765 can enhance the sensitivity of RCC cells to sorafenib. The proposed mechanism involves the inhibition of PGK1-mediated glycolysis, which has been shown to contribute to sorafenib resistance through the activation of the CXCR4/ERK signaling pathway.

Quantitative Data on Sorafenib Sensitivity

While direct comparative IC50 values of sorafenib with and without Z57346765 are not publicly available in tabulated form within the reviewed literature, a key study reports a significant enhancement of sorafenib's efficacy in the presence of Z57346765. The study indicates that as the concentration of Z57346765 increases, the resistance of OS-RC-2 renal cancer cells to sorafenib progressively decreases. Furthermore, in a sorafenib-resistant 786-O renal cancer cell line (786-O-R), the combination of Z57346765 and sorafenib resulted in more efficient cancer cell killing. This suggests that Z57346765 effectively re-sensitizes resistant RCC cells to sorafenib.

Table 1: Qualitative Summary of Z57346765's Effect on Sorafenib Sensitivity in Renal Cancer Cell Lines

Cell Line	Treatment	Observed Effect on Sorafenib Sensitivity	Reference
OS-RC-2	Z57346765 + Sorafenib	Increased sensitivity to sorafenib with increasing concentrations of Z57346765.
786-O-R (Sorafenib-Resistant)	Z57346765 + Sorafenib	Enhanced cell killing by sorafenib; attenuation of sorafenib resistance.

Experimental Protocols

This section details the methodologies for key experiments relevant to assessing the synergistic effects of Z57346765 and sorafenib.

Cell Viability and Cytotoxicity Assessment (CCK-8 Assay)

The Cell Counting Kit-8 (CCK-8) assay is a colorimetric method used to determine cell viability.

• Cell Seeding: Plate renal cancer cells (e.g., 786-O, ACHN, OS-RC-2) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell adherence.

• Drug Treatment: Prepare serial dilutions of sorafenib, Z57346765, and a combination of both drugs in culture medium. Replace the existing medium with 100 µL of the drug-containing medium. Include wells with untreated cells as a control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• CCK-8 Reagent Addition: Add 10 µL of CCK-8 solution to each well.

• Final Incubation: Incubate the plate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage relative to the untreated control cells. The half-maximal inhibitory concentration (IC50) can be determined by plotting cell viability against drug concentration.

Western Blot Analysis of Signaling Pathways

Western blotting is used to detect changes in protein expression and phosphorylation, particularly in the ERK signaling pathway.

• Cell Lysis: Treat renal cancer cells with Z57346765, sorafenib, or a combination for a specified time. Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA protein assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by size on a 10% or 12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phosphorylated ERK (p-ERK), total ERK, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities to determine the relative levels of protein expression and phosphorylation.

Visualizing the Mechanism of Action

The following diagrams illustrate the proposed signaling pathways and experimental workflows.

Caption: Signaling pathway of Z57346765 and Sorafenib in renal cancer.

Caption: Experimental workflow for assessing drug synergy.

References

• 1. ORCID [orcid.org]
• 2. mdpi.com [mdpi.com]

Unabhängige Validierung der Forschungsergebnisse zu Z57346765: Ein Vergleichsleitfaden für Forscher

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung bietet dieser Leitfaden eine objektive Analyse des niedermolekularen Inhibitors Z57346765. Im Fokus steht ein direkter Vergleich seiner Antitumorwirkung mit der alternativen Substanz CHR-6494, basierend auf publizierten experimentellen Daten. Ziel ist es, eine fundierte Bewertung der potenziellen therapeutischen Eignung von Z57346765 bei klarzelligem Nierenzellkarzinom (KIRC) zu ermöglichen.

Z57346765 ist ein neuartiger, niedermolekularer Inhibitor, der auf die Phosphoglyceratkinase 1 (PGK1) abzielt, ein Schlüsselenzym des Glykolysewegs.[1][2][3][4] Die Hemmung der PGK1 führt zu einer verminderten Glukoseverwertung und Laktatproduktion in Krebszellen, was deren Wachstum und Proliferation beeinträchtigt.[1][2][3] Darüber hinaus beeinflusst Z57346765 die DNA-Replikation und -Reparatur und führt zu einem Zellzyklusstillstand.[1][2] In einer entscheidenden Studie wurden Z57346765 und eine weitere als CHR-6494 identifizierte Verbindung auf ihre Wirksamkeit gegen KIRC untersucht.

Vergleichende Analyse der In-vitro-Wirksamkeit

Die zytotoxische Aktivität von Z57346765 und CHR-6494 wurde in mehreren KIRC-Zelllinien untersucht. Die Ergebnisse zeigen durchweg eine höhere Potenz von CHR-6494 im Vergleich zu Z57346765.

Zelllinie	IC50-Wert (48h) - Z57346765 (μM)	IC50-Wert (48h) - CHR-6494 (μM)
786-O	~30	~1
ACHN	~30	~1
OS-RC-2	~30	~1
Caki-1	~30	~1

Tabelle 1: Vergleich der halbmaximalen Hemmkonzentration (IC50) von Z57346765 und CHR-6494 in verschiedenen KIRC-Zelllinien nach 48 Stunden Behandlung. Die Daten deuten darauf hin, dass CHR-6494 eine signifikant höhere zytotoxische Wirkung aufweist.

Vergleichende Analyse der In-vivo-Wirksamkeit

Die Antitumorwirkung beider Substanzen wurde in einem Xenograft-Mausmodell mit menschlichen KIRC-Zellen (786-O) untersucht. Auch hier zeigte sich eine überlegene Wirksamkeit von CHR-6494.

Behandlungsgruppe	Durchschnittliches Tumorvolumen (mm³)	Tumorgewicht (g)	Körpergewicht der Mäuse (g)
Kontrolle (Vehikel)	~1000	~1.0	Stabil
Z57346765 (20 mg/kg)	~500	~0.5	Leichter Rückgang
CHR-6494 (20 mg/kg)	~200	~0.2	Stabil

Tabelle 2: In-vivo-Vergleich der Antitumor-Aktivität von Z57346765 und CHR-6494 in einem Xenograft-Mausmodell. CHR-6494 führte zu einer stärkeren Reduktion des Tumorvolumens und -gewichts bei geringerer Toxizität, gemessen am Körpergewicht der Tiere.

Wirkmechanismus und Signalwege

Z57346765 hemmt die enzymatische Aktivität von PGK1, was zu einer Störung des zellulären Energiestoffwechsels führt. Dies wiederum löst einen Zellzyklusstillstand in der G1/S-Phase aus und beeinträchtigt die DNA-Replikation.

Wirkmechanismus von Z57346765 in Krebszellen.

Experimentelle Protokolle

Nachfolgend finden Sie detaillierte Methoden für die zitierten Schlüsselexperimente.

Zellkultur und Reagenzien

Menschliche KIRC-Zelllinien (786-O, ACHN, OS-RC-2, Caki-1) wurden in RPMI-1640-Medium, ergänzt mit 10 % fötalem Kälberserum (FBS) und 1 % Penicillin-Streptomycin, bei 37 °C in einer befeuchteten Atmosphäre mit 5 % CO2 kultiviert. Z57346765 und CHR-6494 wurden in DMSO gelöst, um Stammlösungen herzustellen.

Zellviabilitätsassay (MTT-Assay)

Die Zellen wurden in 96-Well-Platten ausgesät und 24 Stunden lang inkubiert. Anschließend wurden sie mit unterschiedlichen Konzentrationen von Z57346765 oder CHR-6494 für 48 Stunden behandelt. Danach wurde MTT-Reagenz zu jeder Vertiefung gegeben und für 4 Stunden inkubiert. Das entstandene Formazan wurde in DMSO gelöst und die Absorption bei 490 nm gemessen. Die IC50-Werte wurden aus den Dosis-Wirkungs-Kurven berechnet.

In-vivo-Xenograft-Modell

Männliche BALB/c-Nacktmäuse (6-8 Wochen alt) erhielten eine subkutane Injektion von 786-O-Zellen. Als die Tumore ein Volumen von etwa 100-150 mm³ erreichten, wurden die Mäuse randomisiert in Behandlungsgruppen eingeteilt (n=6 pro Gruppe). Die Behandlung erfolgte durch intraperitoneale Injektion von Z57346765 (20 mg/kg), CHR-6494 (20 mg/kg) oder dem Vehikel (Kontrolle) an fünf aufeinanderfolgenden Tagen pro Woche für drei Wochen. Das Tumorvolumen wurde alle drei Tage mit einem Messschieber gemessen (Volumen = 0,5 × Länge × Breite²). Das Körpergewicht der Mäuse wurde als Indikator für die systemische Toxizität überwacht. Am Ende des Experiments wurden die Tumore entnommen und gewogen.

Experimenteller Arbeitsablauf des Xenograft-Mausmodells.

Zusammenfassende Bewertung

Die vorliegenden Daten deuten darauf hin, dass Z57346765 zwar eine nachweisbare Antitumor-Aktivität gegen KIRC-Zellen aufweist, die alternative Verbindung CHR-6494 jedoch sowohl in vitro als auch in vivo eine signifikant höhere Potenz und ein günstigeres Sicherheitsprofil zeigt. Forscher, die an der Entwicklung von PGK1-Inhibitoren interessiert sind, sollten diese Ergebnisse bei der Auswahl von Leitstrukturen für die weitere Optimierung berücksichtigen. Zukünftige Studien sind erforderlich, um das volle therapeutische Potenzial von PGK1-Inhibitoren bei der Behandlung von Nierenkrebs und anderen malignen Erkrankungen zu validieren.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Novel inhibitors targeting the PGK1 metabolic enzyme in glycolysis exhibit effective antitumor activity against kidney renal clear cell carcinoma in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for Z57346765: A Guide for Laboratory Professionals

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper handling and disposal of Z57346765, a phosphoglycerate kinase 1 (PGK1) inhibitor. The procedural guidance herein is intended for researchers, scientists, and drug development professionals to ensure laboratory safety and regulatory compliance. Given that Z57346765 is a potent research compound, it is imperative to handle it as a potentially hazardous substance and to adhere to the stringent disposal protocols outlined below.

Chemical and Physical Properties

Z57346765 is a small molecule inhibitor that targets the ADP-binding pocket of PGK1, a key enzyme in glycolysis.[1] By inhibiting PGK1, it disrupts the metabolic processes that support the proliferation of tumor cells.[2]

Property	Value	Source
CAS Number	1016340-64-9	[3][4][5][6][7]
Molecular Formula	C17H18N4O	[3][5]
Molecular Weight	294.36 g/mol	[5][6][8]
Appearance	Solid powder (Off-white to light yellow)	[3]

Handling and Storage

Proper handling and storage are critical to maintaining the integrity of Z57346765 and ensuring laboratory safety.

Condition	Temperature	Duration	Source
Powder Storage	-20°C	3 years	[3]
4°C	2 years	[3]
Stock Solution Storage	-80°C	6 months	[4]
-20°C	1 month	[3][4]

General Handling Guidelines:

• Always use appropriate Personal Protective Equipment (PPE), including a lab coat, nitrile gloves, and safety glasses.[9]

• Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[9]

• Date containers upon receipt and upon opening to track the age of the chemical.[10]

• Minimize the quantities of chemicals stored in the laboratory.[6][10]

Proper Disposal Procedures

As a potent small molecule inhibitor, all waste containing Z57346765 must be treated as hazardous chemical waste. Do not dispose of this compound in the regular trash or down the drain.[1][3]

Waste Segregation and Containment:

• Solid Waste:

  • Place all disposable materials that have come into contact with Z57346765, such as contaminated gloves, weighing paper, and pipette tips, into a designated, sealed, and clearly labeled hazardous waste container.[1][9][11]

• Liquid Waste:

  • Collect all solutions containing Z57346765 in a dedicated, leak-proof, and shatter-resistant hazardous waste container.[1][9]

  • Ensure the container is kept closed when not in use.[3][12]

• Contaminated Labware:

  • Non-disposable labware should be decontaminated. A common procedure involves wiping surfaces with a suitable solvent (e.g., 70% ethanol) followed by a cleaning agent.[1] All cleaning materials must be disposed of as hazardous waste.[1]

Labeling and Storage of Waste:

• All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "Z57346765," and any other components in the waste stream.[1]

• The date of waste accumulation should also be recorded on the label.[1]

• Store hazardous waste containers in a designated and secure satellite accumulation area within the laboratory.[4][13]

• Ensure that incompatible waste types are segregated to prevent adverse chemical reactions.[12][13]

Final Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.[4][9]

• All hazardous waste must be disposed of through an approved waste disposal facility in compliance with federal, state, and local regulations.[5][14]

Experimental Protocols

Preparation of Stock Solutions:

The following protocols are for reference when preparing stock solutions of Z57346765.

In Vitro Solubility:

• DMSO: ≥ 100 mg/mL (~339.73 mM)[3]

In Vivo Formulations:

• Formulation 1:

  • Prepare a stock solution of Z57346765 in DMSO.

  • Sequentially add the following co-solvents: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

  • The resulting solubility is ≥ 2.5 mg/mL.[4]

• Formulation 2:

  • Prepare a stock solution of Z57346765 in DMSO.

  • Add the DMSO stock to a solution of 90% (20% SBE-β-CD in Saline).

  • The resulting solubility is ≥ 2.5 mg/mL.[3][4]

Mechanism of Action Visualization

The following diagram illustrates the inhibitory effect of Z57346765 on the glycolytic pathway.

Caption: Inhibition of PGK1 by Z57346765 blocks the conversion of 1,3-Bisphosphoglycerate to 3-Phosphoglycerate.

References

• 1. benchchem.com [benchchem.com]
• 2. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 3. vumc.org [vumc.org]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. danielshealth.com [danielshealth.com]
• 6. Management of Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. mtu.edu [mtu.edu]
• 9. benchchem.com [benchchem.com]
• 10. Safe Handling and Storage of Chemicals | Environmental Health & Safety [bu.edu]
• 11. benchchem.com [benchchem.com]
• 12. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 13. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 14. benchchem.com [benchchem.com]

Personal protective equipment for handling Z57346765

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety, operational, and disposal information for the handling of Z57346765, a potent inhibitor of phosphoglycerate kinase 1 (PGK1). Adherence to these guidelines is essential to ensure laboratory safety and the integrity of experimental outcomes. Z57346765 has been identified as a promising agent in cancer research, particularly for its inhibitory effects on kidney renal clear cell carcinoma (KIRC) through the disruption of glycolysis, DNA replication, and cell cycle progression.[1][2][3]

Safety and Logistical Information

While a specific, detailed Safety Data Sheet (SDS) for Z57346765 was not available in the public domain, the following personal protective equipment (PPE) and handling precautions are based on general best practices for handling solid chemical compounds of this nature in a laboratory setting. It is imperative to consult the supplier-provided SDS upon receipt of the compound for definitive safety protocols.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling Z57346765. The following table outlines the recommended PPE.

Category	Recommended Equipment	Rationale
Eye Protection	Safety glasses with side shields or goggles	Protects eyes from accidental splashes or aerosolized particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Prevents skin contact and absorption.
Body Protection	Laboratory coat	Protects skin and personal clothing from contamination.
Respiratory Protection	Use in a well-ventilated area. A fume hood is recommended for handling the solid compound and preparing stock solutions.	Minimizes inhalation of any airborne particles.

Storage and Stability

Proper storage is vital to maintain the chemical integrity and efficacy of Z57346765.

Condition	Temperature	Duration	Notes
Solid	-20°C or 0-4°C (short term)	Months to years	Store in a dry, dark place.[1][2]
Stock Solution (-80°C)	-80°C	Up to 1 year	Aliquot to avoid repeated freeze-thaw cycles.[3]
Stock Solution (-20°C)	-20°C	Up to 1 month	Aliquot to avoid repeated freeze-thaw cycles.[4]

Operational Plans

Experimental Protocols

Detailed experimental protocols for Z57346765 are not extensively published. The following are generalized, representative protocols for common assays based on the available literature. Researchers should optimize these protocols for their specific cell lines and experimental conditions.

Protocol 1: In Vitro Cell Viability Assay (IC50 Determination)

This protocol outlines a general procedure for determining the half-maximal inhibitory concentration (IC50) of Z57346765 on a cancer cell line.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Preparation: Prepare a stock solution of Z57346765 in DMSO (e.g., 10 mM). Perform serial dilutions in the appropriate cell culture medium to achieve the desired final concentrations.

• Cell Treatment: Remove the overnight culture medium from the cells and replace it with the medium containing various concentrations of Z57346765. Include a vehicle control (DMSO-treated) and a no-treatment control.

• Incubation: Incubate the cells for the desired time period (e.g., 48 or 72 hours).

• Viability Assessment: Assess cell viability using a suitable method, such as the MTT or CellTiter-Glo® Luminescent Cell Viability Assay, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results against the compound concentration. Determine the IC50 value using non-linear regression analysis.

Protocol 2: Western Blot Analysis for Protein Expression

This protocol provides a general workflow for assessing the effect of Z57346765 on the expression of target proteins.

• Cell Treatment and Lysis: Seed cells in a 6-well plate and treat with Z57346765 at the desired concentration and for the appropriate duration. After treatment, wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a protein assay, such as the BCA assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer and separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the proteins of interest (e.g., PGK1, Cyclin B1, Cyclin D1, CDK1, CDK2, p-Akt, Akt) overnight at 4°C.[1]

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Data Presentation

The following table summarizes the reported in vitro efficacy of Z57346765.

Cell Line	Assay	Endpoint	Value	Reference
Kidney Renal Clear Cell Carcinoma (KIRC)	Cell Viability	IC50 (48h)	~30 µM	[5]

Mandatory Visualization

The following diagrams illustrate the known and hypothesized mechanisms of action of Z57346765.

Fig. 1: Z57346765 inhibits PGK1, a key enzyme in glycolysis.

Fig. 2: Z57346765 induces cell cycle arrest by downregulating key regulatory proteins.

Fig. 3: Z57346765 may indirectly inhibit the Akt/mTOR pathway by targeting PGK1.

Disposal Plans

As a specific SDS for Z57346765 is not publicly available, general guidelines for the disposal of non-hazardous chemical waste should be followed. Always consult your institution's Environmental Health and Safety (EHS) department for specific disposal protocols.

• Solid Waste: Collect solid Z57346765 waste in a clearly labeled, sealed container.

• Liquid Waste: Collect liquid waste containing Z57346765, including unused stock solutions and contaminated media, in a labeled, sealed, and appropriate waste container. Do not pour down the drain.

• Contaminated Materials: Dispose of contaminated items such as pipette tips, tubes, and gloves as chemical waste in accordance with your institution's guidelines.

References

• 1. medkoo.com [medkoo.com]
• 2. medkoo.com [medkoo.com]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. hsa.ie [hsa.ie]